Nitrosyl cyanide

• CAS: 4343-68-4

Core Science & Biosynthesis

What are the physical properties of nitrosyl cyanide?

An In-depth Technical Guide to the Physical Properties of Nitrosyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of nitrosyl cyanide (ONCN). The information is compiled from various scientific sources and is intended to be a valuable resource for professionals in research and development. This document details quantitative physical data, experimental methodologies for its determination, and relevant biochemical pathways.

Physical Properties of Nitrosyl Cyanide

Nitrosyl cyanide is a reactive molecule that has been characterized as a blue-green gas at room temperature.[1][2] Its physical properties are summarized in the table below. It is important to note that there are some discrepancies in the reported values across different sources, which may be due to the compound's instability and the different experimental conditions under which the measurements were taken.

Property	Value	Source(s)
Molecular Formula	CN₂O	[3][4][5][6][7]
Molecular Weight	56.024 g/mol	[4]
Appearance	Blue-green gas	[1]
Colorless to pale yellow gas or liquid	[8]
Faint blue liquid (at -40 to -50 °C)	[9]
Boiling Point	-40 °C (233 K)	[1]
-1.5 °C (29.3 °F)	[8]
41.3 °C at 760 mmHg	[3][5]
Melting Point	N/A	[3]
Density	1.14 g/cm³ (liquid)	[8]
1.2 g/cm³	[3][5][10]
Vapor Pressure	408 mmHg at 25 °C	[3][5]
Solubility	Soluble in organic solvents (alcohols, ethers)	[8]
Less soluble in water	[8]
Refractive Index	1.4710 (estimate)	[3][5]

Experimental Protocols

Synthesis of Nitrosyl Cyanide

Nitrosyl cyanide is typically synthesized at low temperatures due to its instability. The common method involves the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN).[1][11]

A detailed protocol is described by Shirota et al. (1996) for the synthesis of both unlabeled and ¹³C-labeled nitrosyl cyanide.[9] The synthesis is carried out at a low temperature range of -40 to -50 °C.[9] In this procedure, K-(18-crown-6)cyanide is nitrosylated using nitrosyl tetrafluoroborate.[9] The resulting product is a faint blue liquid at this temperature, which is then transferred as a gas into a buffered solution for further experiments.[9]

Another method mentioned involves the reaction of nitrosyl chloride and silver cyanide at low temperatures, with the product being trapped by Diels-Alder reactions, for example, with butadiene.[1][11]

Structural Characterization

The planar structure of nitrosyl cyanide has been determined using microwave spectroscopy.[12][13] Studies have measured the microwave spectra for various isotopologues, including ¹⁵NOCN, NOC¹⁵N, NO¹³CN, and N¹⁸OCN.[13] The data from these spectra confirmed the molecule's planarity and revealed a distinct bend at the carbon atom.[13] The C-N-O angle is reported to be 113°, and the NCN angle is 170°.[1]

Vibrational assignments have been made based on the vapor-phase infrared spectrum recorded between 4000 and 250 cm⁻¹.[2]

Biochemical Significance and Pathways

Nitrosyl cyanide has been identified as a putative metabolic oxidation product of cyanamide, an alcohol-deterrent agent.[4][9] The oxidation of cyanamide is catalyzed by the enzyme glucose oxidase.[1] It is suggested that the initial oxidation product, N-hydroxycyanamide, is further oxidized by catalase/H₂O₂ to form nitrosyl cyanide.[9]

The following diagram illustrates the proposed metabolic pathway for cyanamide oxidation involving nitrosyl cyanide as an intermediate.

Caption: Proposed metabolic oxidation pathway of cyanamide to nitrosyl cyanide and its subsequent hydrolysis products.

The synthesis of nitrosyl cyanide can be represented by the following experimental workflow.

Caption: General experimental workflow for the synthesis and trapping of nitrosyl cyanide.

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Cas 4343-68-4,nitrosyl cyanide | lookchem [lookchem.com]
• 4. Nitrosyl cyanide | CN2O | CID 123214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lookchem.com [lookchem.com]
• 6. Nitrosyl cyanide [webbook.nist.gov]
• 7. Nitrosyl cyanide [webbook.nist.gov]
• 8. assignmentpoint.com [assignmentpoint.com]
• 9. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. guidechem.com [guidechem.com]
• 11. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 12. scilit.com [scilit.com]
• 13. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide on the Molecular Structure and Bonding of Nitrosyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosyl cyanide (ONCN) is a reactive, blue-green gaseous molecule that has garnered interest in synthetic chemistry and has been implicated as a potential metabolic intermediate.[1][2] Its high reactivity is attributed to the presence of both a nitrosyl and a cyanide group.[3] This document provides a comprehensive overview of the molecular structure, bonding characteristics, and spectroscopic properties of nitrosyl cyanide, supported by experimental data and methodologies.

Molecular Structure and Bonding

Nitrosyl cyanide is a planar molecule with Cngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

${s}$ symmetry.[1] A notable structural feature is the significant bend at the central nitrogen atom, analogous to the structure of nitrosyl chloride.[1] The molecule's planarity has been established through microwave spectroscopy, specifically by the analysis of its inertial defect.[4]

The bonding in nitrosyl cyanide involves a combination of covalent interactions. The cyanide group features a carbon-nitrogen triple bond (C≡N). The nitrosyl group is bonded to the cyanide group through the carbon atom. The O-N-C linkage is bent, and the N-C-N fragment is nearly linear.[1]

Table 1: Molecular Geometry of Nitrosyl Cyanide

Parameter	Value	Reference
C-N-O bond angle	113°	[1]
N-C-N bond angle	170°	[1]

Spectroscopic Data

The molecular structure and bonding of nitrosyl cyanide have been extensively studied using various spectroscopic techniques, primarily microwave and infrared spectroscopy. These methods provide precise measurements of rotational constants, vibrational frequencies, and other molecular parameters.

Microwave Spectroscopy

Microwave spectroscopy has been crucial in determining the precise geometry of nitrosyl cyanide and its isotopic variants.[4] The rotational constants obtained from these studies confirm the planar structure of the molecule.

Table 2: Rotational Constants of Nitrosyl Cyanide Isotopologues (MHz)

Isotopologue	A	B	C
$^{16}$ O $^{14}$ N $^{12}$ C $^{14}$ N	15089.9	4055.6	3196.4
$^{16}$ O $^{15}$ N $^{12}$ C $^{14}$ N	14998.7	3948.8	3122.5
$^{16}$ O $^{14}$ N $^{13}$ C $^{14}$ N	15089.9	3920.8	3113.8
$^{16}$ O $^{14}$ N $^{12}$ C $^{15}$ N	14589.1	4054.9	3173.3
$^{18}$ O $^{14}$ N $^{12}$ C $^{14}$ N	14249.4	4052.7	3152.1

Data sourced from microwave spectroscopy studies.

Infrared Spectroscopy

Gas-phase infrared spectroscopy has been used to identify and assign the fundamental vibrational modes of nitrosyl cyanide. These vibrational frequencies provide insight into the strength and nature of the chemical bonds within the molecule.

Table 3: Fundamental Vibrational Frequencies of Nitrosyl Cyanide (cm⁻¹)

Assignment	Frequency (cm⁻¹)
C≡N stretch	2225
N=O stretch	1815
C-N stretch	935
O-N-C bend	545
N-C-N in-plane bend	340
N-C-N out-of-plane bend	240

Data sourced from gas-phase infrared spectroscopy studies.

Experimental Protocols

Synthesis of Nitrosyl Cyanide

Nitrosyl cyanide is typically synthesized by the reaction of nitrosyl chloride (NOCl) and silver cyanide (AgCN) at low temperatures.[1][5] The product is a volatile and reactive gas, which is often used in situ for subsequent reactions.

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• An appropriate solvent (e.g., dichloromethane)

• Reaction vessel equipped with a low-temperature cooling bath (e.g., acetone/dry ice)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• A suspension of silver cyanide in the chosen solvent is prepared in the reaction vessel and cooled to approximately -30 °C.

• Nitrosyl chloride is then condensed into the cooled suspension under an inert atmosphere.

• The reaction mixture is stirred at low temperature. The formation of nitrosyl cyanide is indicated by the appearance of a blue-green color in the vapor phase.[6]

• The gaseous nitrosyl cyanide can be used directly for subsequent reactions or trapped for spectroscopic analysis.

Gas-Phase Infrared Spectroscopy

The infrared spectrum of gaseous nitrosyl cyanide is typically recorded using a Fourier Transform Infrared (FTIR) spectrometer equipped with a gas cell.

Equipment:

• FTIR spectrometer

• Gas cell with appropriate window material (e.g., KBr or CsI)

• Vacuum line for evacuating the gas cell

• Sample handling system for introducing the gaseous sample into the cell

Procedure:

• The gas cell is evacuated to remove any atmospheric gases.

• A background spectrum of the evacuated cell is recorded.

• The gaseous nitrosyl cyanide sample is introduced into the gas cell to a desired pressure.

• The infrared spectrum of the sample is recorded.

• The final absorbance spectrum is obtained by ratioing the sample spectrum against the background spectrum.

Microwave Spectroscopy

The rotational spectrum of nitrosyl cyanide is measured using a microwave spectrometer, which is highly sensitive to the rotational transitions of gas-phase molecules.

Equipment:

• Microwave spectrometer (e.g., a pulsed-jet Fourier transform microwave spectrometer)

• A sample delivery system capable of handling a reactive gas

• A vacuum chamber

Procedure:

• A dilute mixture of nitrosyl cyanide in an inert carrier gas (e.g., argon) is prepared.

• This gas mixture is introduced into the high-vacuum chamber of the spectrometer through a pulsed nozzle.

• The supersonic expansion of the gas cools the molecules to a very low rotational temperature.

• A microwave pulse is used to excite the rotational transitions of the molecules.

• The subsequent free induction decay of the coherent emission from the molecules is detected and Fourier transformed to obtain the frequency-domain rotational spectrum.

Logical Workflow: Synthesis and Reactivity

Since nitrosyl cyanide is not known to be involved in biological signaling pathways, the following diagram illustrates the logical workflow of its synthesis and a characteristic reaction, the Diels-Alder cycloaddition with a conjugated diene.[7][8]

Caption: Synthesis of nitrosyl cyanide and its subsequent Diels-Alder reaction.

This technical guide provides a consolidated resource for understanding the fundamental molecular properties of nitrosyl cyanide. The presented data and experimental outlines offer a foundation for further research and application in relevant scientific fields.

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fiveable.me [fiveable.me]
• 4. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Nitrosyl cyanide | CN2O | CID 123214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. Nitrosyl cyanide: a possible intermediate in the formation of N-cyano-1,2-oxazines from conjugated dienes - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]

Thermodynamic Properties of Gaseous Nitrosyl Cyanide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of gaseous nitrosyl cyanide (ONCN). The information is compiled from spectroscopic studies and theoretical calculations, offering valuable data for researchers in various fields, including molecular modeling and drug development.

Core Thermodynamic Data

The thermodynamic properties of gaseous nitrosyl cyanide have been calculated based on its vibrational and rotational constants determined from spectroscopic measurements. The following table summarizes these key properties at various temperatures, assuming the substance behaves as an ideal gas.

Temperature (K)	(H⁰ - E₀⁰)/T (cal/mol·K)	-(G⁰ - E₀⁰)/T (cal/mol·K)	S⁰ (cal/mol·K)	Cₚ⁰ (cal/mol·K)
100	8.65	47.16	55.81	9.42
200	9.92	53.30	63.22	11.98
273.15	10.70	56.16	66.86	13.33
298.15	10.95	56.93	67.88	13.71
300	10.97	56.99	67.96	13.74
400	12.04	59.95	71.99	15.24
500	12.92	52.42	75.34	16.32
600	13.64	64.57	78.21	17.12
700	14.23	66.47	80.70	17.72
800	14.73	68.18	82.91	18.18
900	15.15	69.74	84.89	18.54
1000	15.52	71.17	86.69	18.82

Data sourced from the Journal of Chemical Physics[1].

Molecular and Spectroscopic Constants

The calculation of the thermodynamic properties is rooted in the fundamental molecular and spectroscopic constants of nitrosyl cyanide. These have been determined through infrared and microwave spectroscopy.

Parameter	Value	Unit
Vibrational Frequencies
ν₁ (C≡N stretch)	2174.5	cm⁻¹
ν₂ (N=O stretch)	1484.3	cm⁻¹
ν₃ (C-N stretch)	820.0	cm⁻¹
ν₄ (N-C-N bend)	583.3	cm⁻¹
ν₅ (O-N-C bend)	270	cm⁻¹
ν₆ (Out-of-plane bend)	240	cm⁻¹
Moments of Inertia
Iₐ	6.3977	amu·Å²
Iₑ	93.7300	amu·Å²
Iₑ	100.1276	amu·Å²

Vibrational frequencies and moments of inertia are from the Journal of Chemical Physics and a study in the Journal of the Chemical Society, Faraday Transactions 2.[1][2][3]

Experimental Protocols

Synthesis of Gaseous Nitrosyl Cyanide

The preparation of gaseous nitrosyl cyanide (ONCN) was adapted from previously described methods.[1] The synthesis involves the reaction of granular silver cyanide (99.0%) with nitrosyl chloride. The reactants are placed in a series of U-tubes. The volatile products, including ONCN, are collected in a cold trap cooled to -83°C.[1]

Purification

Purification of the synthesized ONCN is achieved through a series of bulb-to-bulb distillations. This process is carried out from a pentane slush bath at approximately -130°C into a receiver cooled with liquid nitrogen. This method yields samples with a purity of 96%-99%.[1]

Spectroscopic Analysis

• Infrared Spectroscopy : The vapor-phase infrared spectrum of nitrosyl cyanide was recorded between 4000 and 250 cm⁻¹.[1][4] This analysis was crucial for identifying the fundamental vibrational frequencies of the molecule.

• Microwave Spectroscopy : Microwave spectra were measured for various isotopic species of nitrosyl cyanide (NOCN, ¹⁵NOCN, NOC¹⁵N, NO¹³CN, and N¹⁸OCN). These measurements established the planarity of the molecule and provided the data for determining its moments of inertia.[2][3]

• Visible and UV Spectroscopy : The visible and UV spectra were obtained using a Cary Model 14 Recording Spectrophotometer. The visible spectrum shows a weak, broad band centered at 738 nm, which is responsible for the characteristic blue-green color of gaseous ONCN. The UV spectrum exhibits several peaks with a maximum absorption at 216 nm.[1]

Determination of Thermodynamic Properties

The thermodynamic properties of gaseous nitrosyl cyanide were calculated using statistical mechanics, assuming an ideal gas behavior. The workflow for this calculation is outlined in the diagram below.

Caption: Workflow for calculating thermodynamic properties of gaseous nitrosyl cyanide.

The fundamental inputs for these calculations are the vibrational frequencies and moments of inertia, which are determined experimentally. These molecular parameters are then used to calculate the vibrational and rotational partition functions. From these partition functions, the standard thermodynamic properties such as entropy (S⁰), heat capacity (Cₚ⁰), enthalpy (H⁰), and Gibbs free energy (G⁰) can be derived as a function of temperature.[1]

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. pubs.aip.org [pubs.aip.org]

Unveiling Nitrosyl Cyanide: A Technical Guide to its Discovery and First Synthesis

For Immediate Release

This technical guide provides an in-depth exploration of the discovery and seminal synthesis of nitrosyl cyanide (ONCN), a reactive blue-green gas. Tailored for researchers, scientists, and professionals in drug development, this document furnishes a comprehensive overview of the foundational chemistry of this intriguing molecule, including detailed experimental protocols, tabulated quantitative data, and logical diagrams of the key processes.

Introduction

Nitrosyl cyanide is a molecule of significant interest due to the juxtaposition of the nitrosyl and cyanide functionalities, rendering it a potent and versatile reagent. Its transient nature has historically made it a challenging synthetic target. This guide revisits the initial efforts that led to its unequivocal identification and the first successful synthesis, providing a foundational resource for further research and application.

The Discovery of a Transient Species

Prior to the mid-20th century, the existence of nitrosyl cyanide was speculative, with some photochemical and gas kinetic studies suggesting its formation as a transient intermediate. However, the first definitive proof of its existence came from the pioneering work of P. Horsewood and G. W. Kirby. They demonstrated that nitrosyl cyanide could be generated in situ and trapped via a [4+2] cycloaddition (Diels-Alder) reaction with conjugated dienes. This groundbreaking work provided the first tangible evidence of this elusive molecule's formation and reactivity.

The discovery hinged on the reaction of nitrosyl chloride with silver cyanide in the presence of a trapping agent, such as the alkaloid thebaine or simpler dienes like buta-1,3-diene. The reaction yielded stable cycloadducts, specifically N-cyano-3,6-dihydro-2H-1,2-oxazines, which could be isolated and characterized, thereby confirming the transient existence of nitrosyl cyanide.

Figure 1: Logical workflow of the discovery of nitrosyl cyanide.

First Chemical Synthesis

The first successful synthesis of nitrosyl cyanide was achieved through the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) at low temperatures.[1][2] This reaction proceeds via a metathesis mechanism, where the chloride in nitrosyl chloride is replaced by the cyanide group from silver cyanide, precipitating silver chloride and releasing gaseous nitrosyl cyanide.

Experimental Protocol

The following protocol is a detailed methodology for the laboratory-scale synthesis of nitrosyl cyanide:

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN), finely powdered and dried

• An appropriate solvent (e.g., dichloromethane, if trapping in solution) or no solvent for gas-phase generation

• Inert atmosphere (e.g., nitrogen or argon)

• Low-temperature bath (e.g., acetone/dry ice, ca. -78 °C)

Procedure:

• A reaction flask equipped with a magnetic stirrer, a gas inlet, and a connection to a vacuum line or trapping apparatus is charged with finely powdered and thoroughly dried silver cyanide.

• The apparatus is flushed with a dry, inert gas (e.g., nitrogen) to exclude moisture and oxygen.

• The reaction flask is cooled to a low temperature, typically between -60 °C and -20 °C, using a suitable cooling bath.

• Nitrosyl chloride is then introduced into the reaction flask. This can be done by condensing gaseous NOCl into the cooled flask or by adding a pre-cooled solution of NOCl in an inert solvent.

• The mixture is stirred vigorously at low temperature. The formation of nitrosyl cyanide is indicated by the appearance of a characteristic blue-green color in the gas phase above the solid reactants.

• The gaseous nitrosyl cyanide can be used directly for subsequent reactions by passing a stream of inert gas through the reaction vessel to carry the product to a separate, cooled reaction chamber containing a substrate (e.g., a conjugated diene for trapping).

• For purification, the gaseous product can be passed through a series of cold traps to remove unreacted nitrosyl chloride and other volatile impurities. A common method involves bulb-to-bulb distillation under vacuum.

Figure 2: Experimental workflow for the first synthesis of nitrosyl cyanide.

Quantitative Data

The following tables summarize the key quantitative data for nitrosyl cyanide based on spectroscopic and physical measurements.

Table 1: Physical and Molecular Properties of Nitrosyl Cyanide

Property	Value	Reference(s)
Molecular Formula	ONCN	[2]
Molar Mass	56.024 g/mol	[2]
Appearance	Blue-green gas	[2]
Boiling Point	-40 °C	[2]

Table 2: Structural Parameters of Nitrosyl Cyanide from Microwave Spectroscopy

Parameter	Value	Reference(s)
Molecular Geometry	Planar	[2]
C-N-O bond angle	113°	[2]
N-C-N bond angle	170°	[2]

Table 3: Spectroscopic Data for Nitrosyl Cyanide

Spectroscopic Technique	Wavelength (λmax) / Wavenumber (ν)	Reference(s)
Visible Spectroscopy	738 nm	-
UV Spectroscopy	216 nm	-
Infrared Spectroscopy	Data not provided in search results	-
Microwave Spectroscopy	Rotational constants available in literature	-

Note: Specific infrared absorption bands and detailed microwave rotational constants are available in specialized spectroscopic literature and have been omitted here for conciseness.

Conclusion

The discovery and first synthesis of nitrosyl cyanide by Horsewood and Kirby marked a significant advancement in the chemistry of reactive nitrogen species. Their elegant approach of in situ generation and trapping provided the first irrefutable evidence for its existence. The synthesis from nitrosyl chloride and silver cyanide remains a fundamental method for producing this valuable synthetic intermediate. This guide provides a comprehensive technical overview to support further research into the properties and applications of nitrosyl cyanide in various scientific domains, including organic synthesis and drug development.

References

• 1. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Microwave spectrum and structure of nitrosyl cyanide - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Electronic Configuration of Nitrosyl Cyanide (ONCN)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrosyl cyanide (ONCN) is a reactive, blue-green gas with intriguing structural and electronic properties.[1] This technical guide provides a comprehensive overview of the electronic configuration of ONCN, supported by quantitative data from spectroscopic and computational studies. Detailed experimental protocols for its synthesis and characterization are presented, along with a qualitative molecular orbital diagram to elucidate its bonding characteristics. This document is intended to serve as a valuable resource for researchers in chemistry, materials science, and pharmacology who are interested in the fundamental properties and potential applications of this unique molecule.

Molecular Structure and Bonding

Nitrosyl cyanide possesses a planar molecular structure.[1] Theoretical and experimental studies have established its geometry, which is characterized by a bent O-N-C linkage and a nearly linear N-C-N fragment. The molecule's planarity and bent structure at the internal nitrogen are analogous to nitrosyl chloride.[1]

The bonding in nitrosyl cyanide can be understood through a combination of valence bond theory and molecular orbital theory. The molecule features a nitrosyl (-NO) group covalently bonded to a cyanide (-CN) group. The electronic structure is influenced by the interplay of sigma and pi bonding across the O-N-C-N framework. Ab initio molecular orbital calculations have been instrumental in elucidating the electronic states and bonding characteristics of ONCN.[2][3][4] These studies indicate a significant degree of electron delocalization, contributing to the molecule's overall stability and reactivity.

Table 1: Molecular Geometry of Nitrosyl Cyanide (ONCN)

Parameter	Value	Experimental Method	Reference
Bond Lengths
r(N-O)	1.198 Å	Microwave Spectroscopy
r(C-N)nitrosyl	1.416 Å	Microwave Spectroscopy
r(C≡N)cyano	1.163 Å	Microwave Spectroscopy
Bond Angles
∠(O-N-C)	113°	Microwave Spectroscopy	[1]
∠(N-C-N)	170°	Microwave Spectroscopy	[1]

Electronic Configuration and Molecular Orbitals

The electronic configuration of nitrosyl cyanide in its ground state is a closed-shell singlet, designated as the X̃ ¹A' state. The arrangement of its valence electrons in molecular orbitals dictates its chemical behavior. High-level ab initio multiconfiguration Hartree-Fock calculations have provided significant insights into the electronic structure of its low-lying electronic states.[2][3]

A qualitative molecular orbital diagram helps to visualize the bonding in ONCN. The valence molecular orbitals are formed from the linear combination of the atomic orbitals of oxygen, nitrogen, and carbon. The highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) are crucial in determining the molecule's reactivity and its spectroscopic properties. Theoretical studies suggest that the lowest unoccupied π orbital has bonding character between the nitrosyl and cyanide fragments, implying that electronic excitation to this orbital would strengthen the N-C bond while weakening the N=O and C≡N bonds.[2]

Qualitative Molecular Orbital Diagram for ONCN

Spectroscopic Properties

The electronic and vibrational transitions of nitrosyl cyanide have been characterized using various spectroscopic techniques, providing valuable data on its energy levels and bonding.

Table 2: Vibrational Frequencies of Nitrosyl Cyanide (ONCN)

Vibrational Mode	Assignment	Frequency (cm⁻¹)	Experimental Method	Reference
ν₁	C≡N stretch	2176	Infrared Spectroscopy
ν₂	N=O stretch	1503	Infrared Spectroscopy
ν₃	N-C stretch	933	Infrared Spectroscopy
ν₄	O-N-C bend	536	Infrared Spectroscopy
ν₅	N-C-N bend	321	Infrared Spectroscopy
ν₆	Out-of-plane bend	235	Infrared Spectroscopy

Table 3: Electronic Transitions of Nitrosyl Cyanide (ONCN)

Electronic State	Transition	Excitation Energy (eV)	Experimental Method	Reference
à ¹A''	n → π	1.40	Absorption Spectroscopy	[2]
B̃ ¹A'	π → π	~5.7	Absorption Spectroscopy

Table 4: Other Spectroscopic Data for Nitrosyl Cyanide (ONCN)

Property	Value	Experimental Method	Reference
Dipole Moment	2.78 D	Microwave Spectroscopy
Ionization Energy	10.93 eV	Photoelectron Spectroscopy	[5]

Experimental Protocols

Synthesis of Nitrosyl Cyanide

Nitrosyl cyanide is typically synthesized through the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) at low temperatures.[1]

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN), freshly prepared and dried

• Inert solvent (e.g., dichloromethane or trichlorofluoromethane), freshly distilled and deoxygenated

• Vacuum line apparatus

• Low-temperature bath (e.g., acetone/dry ice, -78 °C)

Procedure:

• Assemble a clean, dry vacuum line apparatus equipped with a reaction vessel and a cold trap.

• In the reaction vessel, place a stoichiometric amount of freshly prepared and dried silver cyanide.

• Cool the reaction vessel to -78 °C using a low-temperature bath.

• Slowly distill a slight molar excess of nitrosyl chloride into the reaction vessel while maintaining the low temperature.

• Allow the reaction mixture to stir at -78 °C for several hours. The formation of the blue-green color of nitrosyl cyanide should be observed.

• The volatile nitrosyl cyanide product can be isolated by careful trap-to-trap distillation on the vacuum line. The product should be collected in a trap cooled with liquid nitrogen.

• Caution: Nitrosyl cyanide is unstable and potentially explosive, especially in the condensed phase. All manipulations should be carried out behind a safety shield and at low temperatures.

Synthesis Workflow for Nitrosyl Cyanide

Microwave Spectroscopy

Microwave spectroscopy is a powerful technique for determining the precise molecular structure of gas-phase molecules like nitrosyl cyanide.

Experimental Setup:

• A microwave spectrometer, typically a Stark-modulated or a Fourier-transform microwave (FTMW) spectrometer.

• A sample inlet system capable of handling a reactive, low-vapor-pressure gas. The sample is typically cooled to stabilize it and reduce thermal decomposition.

• A vacuum system to maintain low pressures (typically a few mTorr) in the sample cell.

Procedure:

• Introduce the gaseous nitrosyl cyanide sample into the spectrometer's sample cell. The cell is often cooled to low temperatures (e.g., with dry ice) to increase the population of the ground rotational state and stabilize the molecule.

• Microwave radiation is swept through a range of frequencies.

• When the frequency of the radiation matches the energy difference between two rotational energy levels, the molecule absorbs the radiation, resulting in a detectable signal.

• The rotational transitions are recorded, and their frequencies are precisely measured.

• By analyzing the rotational spectrum, the rotational constants (A, B, and C) of the molecule can be determined.

• From the rotational constants of the parent molecule and its isotopically substituted analogs, the bond lengths and bond angles can be calculated with high precision.

Infrared Spectroscopy

Gas-phase Fourier-transform infrared (FTIR) spectroscopy is used to probe the vibrational energy levels of nitrosyl cyanide.

Experimental Setup:

• An FTIR spectrometer.

• A gas cell with windows transparent to infrared radiation (e.g., KBr or ZnSe). For reactive species, the cell material must be inert.

• A vacuum line for introducing the gaseous sample into the cell.

Procedure:

• Record a background spectrum of the evacuated gas cell.

• Introduce the gaseous nitrosyl cyanide sample into the gas cell at a known pressure.

• Record the infrared spectrum of the sample.

• The absorption bands in the spectrum correspond to the vibrational transitions of the molecule.

• By analyzing the positions and intensities of these bands, the fundamental vibrational frequencies can be determined and assigned to specific molecular motions (stretching, bending, etc.).

Conclusion

This technical guide has provided a detailed examination of the electronic configuration of nitrosyl cyanide, a molecule of significant interest due to its unique structure and reactivity. The compilation of quantitative data from various spectroscopic and computational sources offers a solid foundation for understanding its fundamental properties. The detailed experimental protocols for the synthesis and characterization of ONCN are intended to facilitate further research into this fascinating compound and its potential applications in diverse scientific fields. The provided molecular orbital diagram offers a qualitative framework for comprehending the bonding and electronic transitions within the molecule. Further advanced computational studies could provide a more quantitative and detailed molecular orbital picture, enhancing our understanding of this reactive species.

References

• 1. Preparations of C-Nitroso Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]

Unraveling the ONCN Potential Energy Surface: An In-Depth Technical Guide from Ab Initio Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ONCN potential energy surface based on ab initio computational studies. The following sections detail the relative stabilities, structures, and vibrational frequencies of various ONCN isomers, the computational methodologies employed in their study, and visual representations of their energetic relationships and the computational workflow. This document is intended to serve as a valuable resource for researchers in computational chemistry, spectroscopy, and related fields.

Core Data Presentation: Energetics and Structural Parameters of ONCN Isomers

The ONCN potential energy surface is characterized by several isomeric structures with varying degrees of stability. High-level ab initio calculations have been instrumental in determining their relative energies and geometric parameters. The cyanate radical (OCN) is identified as the global minimum on the neutral potential energy surface.[1]

Isomer Name	Structure	Relative Energy (kcal/mol)	Point Group	Electronic State
Cyanate Radical	OCN	0.0	C∞v	2Π
Fulminate Radical	ONC	61.5[1]	C∞v	2Π
Oxazirinyl Radical	c-CON	73.8[1]	Cs	2A'
Isonitrosyl Cyanide	NOCN	-	Cs	1A'
Nitrosyl Cyanide	ONCN	-	Cs	1A'

Note: The relative energies for OCN, ONC, and the oxazirinyl radical are based on CCSD(T)/aug-cc-pVDZ//B3LYP/6-31+G(d) calculations.[1] Relative energies for NOCN and ONCN from comparable high-level calculations were not available in the surveyed literature. Earlier studies on nitrosyl cyanide (ONCN) were conducted using the restricted Hartree-Fock approach with STO-3G and 4-31G basis sets.[2]

Geometric Parameters

The equilibrium geometries of the key ONCN isomers are crucial for understanding their electronic structure and reactivity. The following table summarizes the calculated bond lengths for the most stable isomers.

Isomer	Bond	Bond Length (Å)	Computational Method
OCN	O-C	1.206	B3LYP/6-31+G(d)
C-N	1.221	B3LYP/6-31+G(d)
ONC	O-N	1.291	B3LYP/6-31+G(d)
N-C	1.196	B3LYP/6-31+G(d)
ONCN	O-N	1.183	4-31G
N-C	1.397	4-31G
C≡N	1.162	4-31G

Vibrational Frequencies

Vibrational frequencies provide insight into the bonding characteristics and are essential for the identification of these species through infrared spectroscopy.

Isomer	Mode	Frequency (cm⁻¹)	Description
ONCN	ν1	~270	ONC bend
ν2	~240	NCN bend

Experimental and Computational Protocols

The data presented in this guide are derived from sophisticated ab initio quantum chemical calculations. Understanding the methodologies employed is critical for interpreting the results and for designing future studies.

Ab Initio Computational Methodology

The primary computational approach for studying the ONCN potential energy surface involves solving the time-independent, non-relativistic Schrödinger equation within the Born-Oppenheimer approximation. The following provides a generalized protocol for such studies.

• Geometry Optimization: The first step is to locate the stationary points on the potential energy surface, which correspond to isomers (local minima) and transition states (first-order saddle points). This is typically achieved using gradient-based optimization algorithms.

• Frequency Calculations: Once a stationary point is located, harmonic vibrational frequency calculations are performed. These calculations serve two purposes:

  • To characterize the nature of the stationary point: a minimum will have all real frequencies, while a transition state will have exactly one imaginary frequency.

  • To obtain the zero-point vibrational energy (ZPVE) correction, which is added to the electronic energy to get a more accurate total energy.

• Single-Point Energy Calculations: To obtain highly accurate relative energies, single-point energy calculations are often performed on the optimized geometries using a more computationally expensive and accurate method and/or a larger basis set.

Key Computational Methods

• Hartree-Fock (HF) Theory: This is a fundamental ab initio method that approximates the many-electron wavefunction as a single Slater determinant.[4][5] It provides a good starting point but neglects electron correlation.

• Coupled Cluster (CC) Theory: Coupled cluster methods are highly accurate techniques for treating electron correlation.[3][6] The CCSD(T) method, which includes single and double excitations iteratively and triple excitations perturbatively, is often considered the "gold standard" in computational chemistry for its accuracy in predicting energies.[7][8]

Basis Sets

The choice of basis set is crucial for the accuracy of ab initio calculations. A basis set is a set of mathematical functions used to build molecular orbitals.

• Pople-style basis sets (e.g., 6-31G, 6-311+G(d,p)): These are widely used split-valence basis sets that offer a good balance between accuracy and computational cost. The "" and "+" notations indicate the addition of polarization and diffuse functions, respectively, which are important for describing the electron distribution accurately.

• Correlation-consistent basis sets (e.g., aug-cc-pVTZ): Developed by Dunning and coworkers, these basis sets are designed to systematically converge towards the complete basis set limit for correlated calculations. The "aug-" prefix indicates the addition of diffuse functions, which are crucial for describing anions and weakly bound systems.

Visualizing the ONCN Potential Energy Surface and Computational Workflow

Graphical representations are invaluable for understanding the complex relationships on a potential energy surface and the workflow of computational studies.

Caption: A simplified potential energy surface diagram for key ONCN isomers.

The diagram above illustrates the relative energies of the major ONCN isomers and the transition states that connect them. The cyanate radical (OCN) is the most stable isomer, serving as the global minimum on the potential energy surface. The fulminate radical (ONC) and the cyclic oxazirinyl radical (c-CON) are significantly higher in energy. Nitrosyl cyanide (ONCN) is another important isomer, though its precise energetic relationship to the others at this level of theory requires further investigation. The dashed line indicates a plausible isomerization pathway.

Caption: A generalized workflow for ab initio studies of a potential energy surface.

This flowchart outlines the typical steps involved in a computational study of a molecular system like the ONCN radical. The process begins with defining the system and selecting appropriate theoretical methods. It then proceeds through geometry optimization and frequency calculations to identify and characterize stable isomers and transition states. High-accuracy single-point energy calculations are often performed to refine the energetic landscape, leading to the final analysis and construction of the potential energy surface.

References

• 1. researchgate.net [researchgate.net]
• 2. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. DSpace [dr.lib.iastate.edu]
• 4. ucl.ac.uk [ucl.ac.uk]
• 5. A structure-based analysis of the vibrational spectra of nitrosyl ligands in transition-metal coordination complexes and clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]

Nitrosyl Cyanide: A Technical Overview of its Stability, Synthesis, and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosyl cyanide (ONCN), a reactive blue-green gas, has garnered interest in various chemical contexts, including as a dienophile in organic synthesis and as a putative intermediate in certain biological processes. This technical guide provides a comprehensive overview of the stability of nitrosyl cyanide at room temperature, its synthesis, and its key physicochemical properties, with a focus on quantitative data and detailed experimental methodologies.

Stability at Room Temperature

Nitrosyl cyanide is moderately stable at room temperature. When stored in a glass vessel, it can persist as a blue-green gas for several hours before decomposition.[1] However, it is generally prepared at low temperatures and used in situ for subsequent reactions due to its inherent reactivity and potential for decomposition. The impure gas has been reported to be explosive below -20°C.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for nitrosyl cyanide is presented in the tables below for easy reference and comparison.

Table 1: General Properties of Nitrosyl Cyanide

Property	Value	Reference
Chemical Formula	CN₂O	[2]
Molar Mass	56.0235 g/mol	[2]
Appearance	Blue-green gas	[3]
Boiling Point	-40 °C (233 K)

Table 2: Spectroscopic Data for Nitrosyl Cyanide

Spectroscopic Parameter	Value	Reference
UV-Vis λmax	738 nm	[3]
C≡N Stretch (IR)	2177.5 cm⁻¹	[3]
N=O Stretch (IR)	1484.3 cm⁻¹	[3]
C-N Stretch (IR)	820.0 cm⁻¹	[3]
N=C-N Bend (IR)	583.3 cm⁻¹	[3]

Table 3: Thermodynamic Data for Nitrosyl Cyanide

Thermodynamic Property	Value	Reference
C-N Bond Dissociation Energy	28.8 ± 2.5 kcal/mol (120.5 ± 11.5 kJ/mol)	[4]

Experimental Protocols

The primary and most cited method for the synthesis of nitrosyl cyanide is the reaction of nitrosyl chloride with silver cyanide at low temperatures.

Synthesis of Nitrosyl Cyanide

Principle:

This method involves the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) in a low-temperature environment to produce nitrosyl cyanide gas and solid silver chloride as a byproduct.

Materials:

• Nitrosyl chloride (NOCl)

• Finely powdered, dry silver cyanide (AgCN)

• Reaction vessel (e.g., a flask or a series of U-tubes)

• Low-temperature bath (e.g., dry ice/acetone, -78 °C)

• Inert gas (optional, for creating an inert atmosphere)

• Stirring apparatus

Procedure:

• Place finely powdered, dry silver cyanide into the reaction vessel.

• Evacuate the vessel or create an inert atmosphere.

• Cool the reaction vessel to a low temperature, typically between -60 °C and -20 °C.[1]

• Introduce nitrosyl chloride into the reaction vessel. This can be done by condensing gaseous NOCl onto the cooled AgCN.[1]

• Allow the mixture to warm gradually while stirring vigorously.

• Nitrosyl cyanide will be generated as a blue-green gas, which will fill the reaction vessel.[1]

Caution: Careful attention to the reaction conditions is necessary to avoid explosions, particularly with impure nitrosyl cyanide.[5]

Reaction Workflows and Logical Relationships

The synthesis of nitrosyl cyanide can be represented as a straightforward chemical reaction. The following diagram illustrates the experimental workflow for its preparation.

References

• 1. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Nitrosyl cyanide [webbook.nist.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. The C–N bond dissociation energy in nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to the Spectroscopic Identification of Nitrosyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data available for the identification and characterization of nitrosyl cyanide (ONCN). It is intended for researchers, scientists, and professionals in drug development who may encounter this reactive molecule in various chemical and biological systems. The guide summarizes key quantitative data in structured tables, details relevant experimental protocols, and presents logical relationships through diagrams.

Spectroscopic Data for Nitrosyl Cyanide

Nitrosyl cyanide is a blue-green gas with a planar structure.[1][2] Spectroscopic analysis has been crucial in determining its molecular geometry and electronic properties. The molecule exhibits characteristic spectra in the infrared, microwave, and ultraviolet-visible regions.

The infrared spectrum of nitrosyl cyanide has been recorded in the gas phase.[3][4] The fundamental vibrational frequencies are summarized in the table below. These frequencies correspond to the different stretching and bending modes of the molecule.

Vibrational Mode	Frequency (cm⁻¹) for ONCN	Frequency (cm⁻¹) for O¹⁵NCN
C≡N stretch	~2200 (not explicitly observed but expected)	-
N=O stretch	1484.3	-
C-N stretch	820.0	-
N-C-N in-plane bend	583.3	-
ν₅ (in-plane bend)	212.0	211.6
ν₆ (out-of-plane bend)	264.2	264.0

Data sourced from multiple studies.[3][5]

Microwave spectroscopy has been employed to study nitrosyl cyanide and its isotopologues, confirming its planar structure and providing precise rotational constants.[6][7] The intensities of vibrational satellite lines in the microwave spectra indicate that the two lowest vibrational modes are near 240 and 270 cm⁻¹.[6]

Isotopologue	A (MHz)	B (MHz)	C (MHz)
ONCN	20058.4	4377.9	3591.1
¹⁵NOCN	19994.7	4250.8	3500.5
NOC¹⁵N	19488.2	4376.8	3577.4
NO¹³CN	20057.9	4238.9	3496.0
N¹⁸OCN	19024.1	4374.9	3556.8

Rotational constants for the ground vibrational state.

The dipole moment of nitrosyl cyanide has also been determined from microwave spectroscopy.

The electronic spectrum of nitrosyl cyanide has been recorded in the gas phase, revealing a weak, broad band in the visible region and several peaks in the ultraviolet region.[3]

Spectral Region	λₘₐₓ (nm)	Molar Extinction Coefficient (ε, L/mol·cm)
Visible	738	14.97
Ultraviolet	216	1464.8

All electronic transitions are symmetry allowed, leading to rich spectra in these regions.[3]

The gas-phase ionization energies of nitrosyl cyanide have been determined using photoelectron spectroscopy.[8]

Ionization Energy (eV)	Method
10.93	Photoelectron Spectroscopy
11.50 (Vertical)	Photoelectron Spectroscopy

Experimental Protocols

Detailed experimental procedures are essential for the successful synthesis and spectroscopic identification of nitrosyl cyanide.

Nitrosyl cyanide can be synthesized by the reaction of nitrosyl chloride (NOCl) and silver cyanide (AgCN) at low temperatures.[1][2]

A common procedure involves the following steps:

• Cool a reaction vessel containing silver cyanide to a low temperature (e.g., -40 to -50 °C).

• Introduce gaseous nitrosyl chloride into the reaction vessel.

• The reaction produces nitrosyl cyanide gas, which can be trapped cryogenically.

• Purification can be achieved through a series of bulb-to-bulb distillations.[3]

Another method involves the low-temperature nitrosylation of K-(18-crown-6)cyanide with nitrosyl tetrafluoroborate.[9]

The gas-phase infrared spectrum of nitrosyl cyanide is typically recorded using a grating spectrophotometer.[3]

• A purified sample of nitrosyl cyanide is introduced into a gas cell with appropriate windows (e.g., KBr).

• The spectrum is recorded over a range of interest, for example, from 4000 to 250 cm⁻¹.[3][4]

• Calibration of the absorption frequencies is performed using a polystyrene standard.[3]

Microwave spectra are obtained using a microwave spectrometer.

• A gaseous sample of nitrosyl cyanide is introduced into the spectrometer's waveguide.

• The microwave radiation is swept over a range of frequencies, and the absorption is detected.

• The spectra for different isotopically substituted species can be measured to determine the molecular structure.[6][7]

The electronic spectrum is recorded using a recording spectrophotometer.[3]

• A gaseous sample of nitrosyl cyanide is placed in a quartz cuvette.

• The absorbance is measured over the visible and ultraviolet wavelength ranges.

Logical Relationships and Workflows

The following diagrams illustrate key processes related to nitrosyl cyanide.

Synthesis workflow for nitrosyl cyanide.

Nitrosyl cyanide has been proposed as an intermediate in the metabolic oxidation of cyanamide.[9]

Proposed metabolic pathway involving nitrosyl cyanide.

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. assignmentpoint.com [assignmentpoint.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 6. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. Nitrosyl cyanide [webbook.nist.gov]
• 9. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Nitrosyl cyanide CAS number and chemical identifiers.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of nitrosyl cyanide (ONCN), a reactive, blue-green gaseous compound. This document consolidates its chemical identifiers, physicochemical properties, experimental protocols for its synthesis, and its role in relevant biochemical pathways.

Chemical Identifiers

Nitrosyl cyanide is registered under CAS number 4343-68-4.[1][2] A comprehensive list of its identifiers is provided below for unambiguous reference in research and regulatory documentation.

Identifier Type	Value
CAS Number	4343-68-4[1][2]
PubChem CID	123214[1]
ChemSpider ID	109829[1]
InChI	InChI=1S/CN2O/c2-1-3-4[1]
InChIKey	CAMRHYBKQTWSCM-UHFFFAOYSA-N[1]
Canonical SMILES	C(#N)N=O[1]
Molecular Formula	CN₂O[1]
DSSTox Substance ID	DTXSID00195849[1]

Physicochemical Properties

The key physical and chemical properties of nitrosyl cyanide are summarized in the table below. These properties are crucial for designing experimental setups and ensuring safe handling.

Property	Value
Molar Mass	56.024 g·mol⁻¹[1][2]
Appearance	Blue-green gas[1][2]
Boiling Point	-40 °C (-40 °F; 233 K)[1][2]
Density (liquid form)	Approximately 1.14 g/cm³
Vapor Pressure	408 mmHg at 25°C[3][4]
Solubility	Soluble in organic solvents like alcohols and ethers; less soluble in water.

Experimental Protocols

Nitrosyl cyanide is typically synthesized at low temperatures and used in situ due to its reactivity.[2] Two common methods for its preparation are detailed below.

This method involves the reaction of nitrosyl chloride with silver cyanide at low temperatures.[2][5][6]

Methodology:

• Cool a stirred mixture of nitrosyl chloride and silver cyanide to a low temperature (e.g., -78 °C).

• Allow the mixture to warm up gradually.

• At approximately -60 °C, the formation of nitrosyl cyanide is observed as a blue-green gas.[5]

• By -20 °C, the gas typically fills the reaction vessel.[5]

• The gaseous nitrosyl cyanide can then be used for subsequent reactions, such as trapping by Diels-Alder reactions with a suitable diene (e.g., butadiene).[2][5]

This method is suitable for producing both unlabeled and isotopically labeled nitrosyl cyanide.[7]

Methodology:

• Perform the nitrosylation of K-(18-crown-6)cyanide using nitrosyl tetrafluoroborate at a low temperature range of -40 to -50 °C.[7]

• The product, a faint blue liquid at this temperature, is formed.[7]

• For subsequent reactions or analysis, the nitrosyl cyanide can be transferred as a gas into a suitable medium, such as a buffered solution.[7]

Signaling Pathways and Chemical Reactions

Nitrosyl cyanide is an important intermediate in certain biochemical pathways and undergoes characteristic chemical reactions.

Nitrosyl cyanide is a putative intermediate in the oxidative metabolism of cyanamide, a compound used as an alcohol-deterrent agent.[2][7] This pathway involves the enzymatic oxidation of cyanamide.

Caption: Oxidative pathway of cyanamide to nitrosyl cyanide.

The laboratory synthesis of nitrosyl cyanide is commonly achieved through the reaction of nitrosyl chloride and silver cyanide.

Caption: Synthesis of nitrosyl cyanide from nitrosyl chloride and silver cyanide.

Nitrosyl cyanide can be hydrolyzed to yield several products. This reaction is significant in understanding its metabolic fate.[7]

References

• 1. Nitrosyl chloride - Wikipedia [en.wikipedia.org]
• 2. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 3. Nitrosyl cyanide｜lookchem [lookchem.com]
• 4. lookchem.com [lookchem.com]
• 5. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Reactivity of the Nitrosyl Group in Cyanogen Nitrite (ONCN): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

[December 17, 2025]

Abstract

Cyanogen nitrite (ONCN), also known as nitrosyl cyanide, is a reactive molecule characterized by the presence of a nitrosyl (-NO) and a cyanide (-CN) group. This technical guide provides a comprehensive overview of the reactivity of the nitrosyl group in ONCN, consolidating available data on its synthesis, structure, and chemical behavior. The document details its dienophilic nature in 1,4-cycloaddition reactions, its susceptibility to hydrolysis, and insights into its thermal and photochemical decomposition. This guide is intended to serve as a core resource for researchers exploring the chemistry of ONCN and its potential applications.

Introduction

Nitrosyl cyanide is a blue-green gas with the molecular formula ONCN[1]. Its planar structure features a distinct bend at the internal nitrogen atom, with a C-N-O angle of approximately 113° and an NCN angle of about 170°[1]. The unique juxtaposition of the electrophilic nitrosyl group and the nucleophilic cyanide group within the same molecule gives rise to a rich and complex reactivity profile. Understanding the behavior of the nitrosyl moiety is crucial for harnessing the synthetic potential of this intriguing compound.

Synthesis of Nitrosyl Cyanide (ONCN)

The primary route for the synthesis of nitrosyl cyanide involves the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) at low temperatures[1][2]. While detailed, step-by-step industrial-scale production protocols are not widely published, the fundamental laboratory synthesis can be outlined.

Experimental Protocol: Laboratory-Scale Synthesis

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• An appropriate low-temperature solvent (e.g., chloroform or dichloromethane)

Procedure:

• In a cooled reaction vessel (typically between -20°C and -60°C), a solution or suspension of silver cyanide in an inert solvent is prepared.

• Nitrosyl chloride is then introduced to the cooled mixture. The reaction proceeds to form nitrosyl cyanide and a precipitate of silver chloride.

• The volatile ONCN can be handled as a gaseous product or used in situ for subsequent reactions[2]. Purification can be achieved by low-temperature distillation[2].

Reaction: NOCl + AgCN → ONCN + AgCl

A schematic for a typical laboratory synthesis and in-situ trapping experiment is presented below.

Figure 1: Experimental workflow for the synthesis and in-situ trapping of ONCN.

Physicochemical Properties of ONCN

A summary of the key structural and spectroscopic data for nitrosyl cyanide is provided in the tables below.

Structural Parameters

Parameter	Value	Reference
C-N-O Angle	113°	[1]
N-C-N Angle	170°	[1]
Molecular Geometry	Planar	[1]

Spectroscopic Data

Spectroscopic Feature	Wavenumber (cm⁻¹)	Assignment	Reference
Vibrational Fundamental	~2200	C≡N stretch	[3]
Vibrational Fundamental	~1800	N=O stretch	[3]
Vibrational Fundamental	~583	N=C-N in-plane bend	[3]
Vibrational Fundamental	~350	C-N=O in-plane bend	[3]
Vibrational Fundamental	~54	Out-of-plane wag	[3]

Reactivity of the Nitrosyl Group

The nitrosyl group in ONCN is highly electrophilic, making it susceptible to attack by nucleophiles and a reactive partner in cycloaddition reactions.

1,4-Cycloaddition Reactions

Nitrosyl cyanide is a potent dienophile, readily undergoing 1,4-cycloaddition (Diels-Alder) reactions with conjugated dienes. The reaction occurs across the N=O bond, leading to the formation of 2-cyano-3,6-dihydro-2H-1,2-oxazines[2].

General Reaction Scheme:

Figure 2: General scheme of the 1,4-cycloaddition of ONCN with a diene.

This reactivity has been demonstrated with various dienes, including buta-1,3-diene and thebaine[2]. The reaction is believed to proceed through a concerted mechanism, typical of Diels-Alder reactions.

Hydrolysis

Nitrosyl cyanide is susceptible to hydrolysis, which is thought to proceed via nucleophilic attack of water on the carbon atom of the cyanide group or on the nitrogen of the nitrosyl group. This reaction can theoretically lead to several products, including nitroxyl (HNO), cyanide (CN⁻), nitrite (NO₂⁻), and carbon dioxide (CO₂)[4]. The hydrolysis of ONCN is a key step in the proposed metabolic pathway of the alcohol-deterrent agent cyanamide, where ONCN is a putative intermediate[4].

A proposed pathway for the hydrolysis of ONCN is depicted below.

Figure 3: Proposed hydrolysis pathways of nitrosyl cyanide.

Thermal and Photochemical Decomposition

Information on the detailed mechanisms of thermal and photochemical decomposition of ONCN is limited. However, the C-N bond dissociation energy has been determined, providing insight into the lability of the nitrosyl group.

C-N Bond Dissociation Energy: The dissociation of the NC-NO bond has been studied, yielding a bond dissociation energy that informs the stability of the molecule. This value is crucial for understanding the energetics of its decomposition pathways.

While a comprehensive mechanistic understanding of the thermal and photochemical behavior of ONCN requires further investigation, it is anticipated that these processes would lead to the formation of radicals such as ·NO and ·CN.

Conclusion

The nitrosyl group in cyanogen nitrite (ONCN) imparts a high degree of reactivity to the molecule, making it an active participant in 1,4-cycloaddition reactions and susceptible to hydrolysis. While the synthesis and basic structural features of ONCN are established, a deeper, quantitative understanding of its reaction kinetics and detailed mechanistic pathways for its various transformations remains an area ripe for further exploration. The data and protocols summarized in this guide provide a foundational resource for researchers aiming to unravel the complex chemistry of this fascinating molecule and explore its potential in organic synthesis and other fields. Future computational and experimental studies are warranted to fully elucidate the reaction dynamics and expand the synthetic utility of nitrosyl cyanide.

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Nitrosyl Cyanide: A Putative Metabolic Product and its Biological Implications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrosyl cyanide (ONCN), a reactive blue-green gas, has been identified as a putative metabolic product arising from the oxidation of the alcohol-deterrent drug cyanamide.[1][2] Its transient nature and decomposition into biologically active molecules, including nitroxyl (HNO) and cyanide (CN⁻), suggest potential, albeit largely unexplored, roles in cellular signaling and toxicology.[1] This technical guide provides a comprehensive overview of nitrosyl cyanide, focusing on its formation, chemical properties, and the biological activities of its metabolic derivatives. Detailed experimental protocols for the detection of its key hydrolysis products are presented, alongside structured data and visual representations of relevant biochemical pathways to facilitate further research in this area.

Introduction

Nitrosyl cyanide (ONCN) is a planar molecule with a bent structure at the internal nitrogen atom.[2] While not known to be endogenously produced under normal physiological conditions, its formation has been demonstrated in vitro through the enzymatic oxidation of cyanamide, a compound used in the treatment of alcohol dependence.[1][3] The enzyme catalase, in the presence of hydrogen peroxide, facilitates the oxidation of N-hydroxycyanamide, an intermediate in cyanamide metabolism, to nitrosyl cyanide.[1]

The significance of nitrosyl cyanide in a biological context stems from its rapid hydrolysis in aqueous solutions to nitroxyl (HNO) and cyanide (CN⁻), along with nitrite (NO₂⁻) and carbon dioxide (CO₂).[1] These products possess distinct and potent biological activities, raising questions about the potential downstream effects of nitrosyl cyanide formation. Cyanide is a well-known metabolic inhibitor, while nitroxyl is a reactive nitrogen species with emerging roles in cardiovascular signaling.[4][5] This guide will delve into the known biochemistry of nitrosyl cyanide, its metabolic context, and the methodologies available to study its effects.

Physicochemical Properties of Nitrosyl Cyanide

A summary of the key physicochemical properties of nitrosyl cyanide is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	CN₂O	[2]
Molecular Weight	56.024 g/mol	[2]
Appearance	Blue-green gas	[2]
Boiling Point	-40 °C	[2]
CAS Number	4343-68-4	[2]

Metabolic Formation of Nitrosyl Cyanide

The primary evidence for nitrosyl cyanide as a metabolic product comes from studies on the in vitro oxidation of cyanamide. The proposed pathway involves a two-step enzymatic process mediated by catalase.

Catalase-Mediated Oxidation of Cyanamide

• Step 1: N-hydroxylation of Cyanamide: Cyanamide is first oxidized to N-hydroxycyanamide.

• Step 2: Oxidation to Nitrosyl Cyanide: N-hydroxycyanamide is further oxidized by catalase in the presence of H₂O₂ to yield nitrosyl cyanide.[1]

The following diagram illustrates the proposed metabolic pathway for the formation of nitrosyl cyanide from cyanamide.

Fig. 1: Proposed metabolic formation of nitrosyl cyanide from cyanamide.

Hydrolysis and Biological Activity of Products

Nitrosyl cyanide is unstable in aqueous environments and rapidly hydrolyzes to produce four key products: nitroxyl, cyanide, nitrite, and carbon dioxide.[1]

Hydrolysis Product	Chemical Formula	Key Biological Activities	Reference(s)
Nitroxyl	HNO	Vasodilation, positive inotropic effects, interaction with thiols and metalloproteins.	[4]
Cyanide	CN⁻	Inhibition of cytochrome c oxidase, cellular hypoxia, potential role as a gasotransmitter at low concentrations.	[5][6]
Nitrite	NO₂⁻	Precursor to nitric oxide (NO), vasodilation.	[7]
Carbon Dioxide	CO₂	End product of metabolism, involved in pH regulation.	[1]

The potential signaling pathways influenced by the hydrolysis products of nitrosyl cyanide are depicted below.

Fig. 2: Potential signaling effects of nitrosyl cyanide hydrolysis products.

Experimental Protocols

Direct detection of the highly reactive nitrosyl cyanide in biological systems is challenging. Therefore, its presence and metabolic formation are typically inferred by detecting its more stable hydrolysis products.

Protocol for In Vitro Generation of Nitrosyl Cyanide from Cyanamide

This protocol is adapted from the methodology described in the study of the catalase-mediated oxidation of cyanamide.[1]

Materials:

• Cyanamide (¹³C-labeled or unlabeled)

• Catalase (e.g., from bovine liver)

• Glucose oxidase

• Glucose

• Phosphate buffer (pH 7.4)

• Reaction vials with septa

Procedure:

• Prepare a reaction mixture in a sealed vial containing phosphate buffer (pH 7.4), glucose, and glucose oxidase. This system will generate a steady-state concentration of hydrogen peroxide.

• Add cyanamide to the reaction mixture.

• Initiate the reaction by adding catalase.

• Incubate the reaction mixture at a controlled temperature (e.g., 37°C).

• At specified time points, collect samples from the headspace and the aqueous phase for analysis of hydrolysis products.

Detection of Nitrosyl Cyanide Hydrolysis Products

The following diagram outlines a general workflow for the detection of the primary hydrolysis products of nitrosyl cyanide.

Fig. 3: Experimental workflow for the detection of nitrosyl cyanide hydrolysis products.

This method is based on the reaction of cyanide with a chlorinating agent and subsequent formation of a colored dye.[8]

Materials:

• Chloramine-T solution

• Isonicotinic acid-barbituric acid reagent

• Phosphate buffer (pH 7.4)

• Spectrophotometer

Procedure:

• To the aqueous sample, add chloramine-T solution and mix.

• After a short incubation, add the isonicotinic acid-barbituric acid reagent and mix thoroughly.

• Allow the color to develop for a specified time at room temperature.

• Measure the absorbance of the solution at the appropriate wavelength (typically around 600 nm).

• Quantify the cyanide concentration by comparing the absorbance to a standard curve prepared with known concentrations of cyanide.

Nitroxyl rapidly dimerizes and dehydrates to form nitrous oxide (N₂O), which can be detected in the headspace of a reaction mixture by gas chromatography.[1][9]

Materials:

• Gas chromatograph (GC) equipped with an appropriate detector (e.g., electron capture detector - ECD or mass spectrometer - MS).

• Suitable GC column for separating N₂O from other gases.

• Gas-tight syringe for headspace sampling.

• N₂O standard gas for calibration.

Procedure:

• Using a gas-tight syringe, withdraw a known volume of the headspace gas from the sealed reaction vial.

• Inject the gas sample into the GC.

• Run the GC under optimized conditions for N₂O separation and detection.

• Identify and quantify the N₂O peak by comparing its retention time and peak area to those of the N₂O standard.

Toxicology and Potential Physiological Relevance

The toxicity of nitrosyl cyanide is likely attributable to the release of cyanide, a potent inhibitor of cellular respiration.[10] However, the concurrent release of nitroxyl, a molecule with potential cytoprotective and signaling properties, complicates the overall biological effect.

Recent research has highlighted that cyanide itself may act as an endogenous signaling molecule at low, physiological concentrations, participating in processes such as the regulation of vascular function and neurotransmitter release.[6][11] This emerging concept of cyanide as a gasotransmitter suggests that its controlled release from a precursor like nitrosyl cyanide could, hypothetically, play a role in cellular signaling. However, there is currently no direct evidence for the endogenous formation of nitrosyl cyanide in mammals.

Conclusion and Future Directions

Nitrosyl cyanide remains a molecule of interest primarily within the context of the metabolism of xenobiotics like cyanamide. While its role as an endogenous signaling molecule is speculative, the potent and diverse biological activities of its hydrolysis products, nitroxyl and cyanide, warrant further investigation. The development of sensitive and specific methods for the direct detection of nitrosyl cyanide in biological systems is a critical next step to elucidate its potential physiological or pathophysiological significance. Future research should focus on exploring whether enzymatic pathways for the endogenous generation of nitrosyl cyanide exist and on characterizing the integrated biological response to the simultaneous release of both a cytotoxic agent and a signaling molecule.

References

• 1. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 3. Catalase mediated conversion of cyanamide to an inhibitor of aldehyde dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A recent history of nitroxyl chemistry, pharmacology and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The two faces of cyanide: an environmental toxin and a potential novel mammalian gasotransmitter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sodium nitrite - Wikipedia [en.wikipedia.org]
• 8. Colorimetric Cyanide | FIAlab [flowinjection.com]
• 9. Rapid and selective nitroxyl (HNO) trapping by phosphines: kinetics and new aqueous ligations for HNO detection and quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. assignmentpoint.com [assignmentpoint.com]
• 11. Regulation of mammalian cellular metabolism by endogenous cyanide production - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical Calculations of Nitrosyl Cyanide (ONCN) Geometry: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the theoretical and experimental determination of the molecular geometry of nitrosyl cyanide (ONCN). It details the ab initio computational methodologies employed in foundational research, presents a comparative analysis of calculated geometric parameters against experimental data, and visualizes the computational workflow. All quantitative data are summarized in structured tables for clarity and ease of comparison.

Introduction

Nitrosyl cyanide (ONCN) is a blue-green gas with the molecular formula CN₂O.[1][2] Structurally, the molecule is planar, a fact established by the inertial defect value from microwave spectroscopy.[3] It features a distinct bend at the internal nitrogen atom, analogous to nitrosyl chloride.[1] Understanding the precise geometry of ONCN is crucial for interpreting its reactivity, spectroscopic properties, and potential role in various chemical and biological systems. This document outlines the key theoretical calculations and experimental findings that have defined our current understanding of its structure.

Methodologies for Structure Determination

The geometry of nitrosyl cyanide has been investigated through both sophisticated computational models and precise experimental techniques.

Computational Protocols: Ab Initio Calculations

Ab initio molecular orbital calculations have been central to determining the geometry of ONCN. These methods solve the electronic Schrödinger equation without empirical data to predict molecular properties. Key approaches cited in the literature include:

• Restricted Hartree-Fock (RHF): This is a fundamental ab initio method that approximates the many-electron wavefunction as a single Slater determinant. Full geometry optimizations of ONCN have been performed using the RHF approach with various basis sets to find the lowest energy structure.[4]

• Multiconfiguration Hartree-Fock (MCHF): To achieve higher accuracy, MCHF calculations have been used. This method employs a linear combination of configuration state functions to account for electron correlation, providing a more accurate description of the electronic structure, especially for excited states.[5][6]

• Generalized Valence Bond (GVB): This method provides a quantum mechanical description that is more compatible with the classical valence bond picture of chemical bonding. It has been applied to calculate the geometries of the ground and low-lying electronic states of ONCN.[7]

Basis Sets: The accuracy of ab initio calculations is also dependent on the basis set used to approximate the molecular orbitals. Studies on ONCN have utilized several standard basis sets:

• STO-3G (Minimal): Each atomic orbital is represented by a fixed contraction of three Gaussian functions.[4]

• 4-31G (Split-Valence): This set uses four Gaussians for core atomic orbitals and splits the valence orbitals into two functions (represented by three and one Gaussians, respectively) to allow for more flexibility in describing the electron distribution.[4]

• Double-Zeta: This basis set uses two functions for each atomic orbital, providing a more accurate representation of the electronic wavefunction.[7]

Experimental Protocols: Microwave Spectroscopy

The definitive experimental structure of nitrosyl cyanide was determined using microwave spectroscopy.[3][8]

• Methodology: The technique involves measuring the rotational transitions of the molecule in the gas phase. By analyzing the microwave spectra of the normal molecule (¹⁴N¹⁶O¹²C¹⁴N) and its various isotopically substituted species (such as ¹⁵NOCN, NOC¹⁵N, NO¹³CN, and N¹⁸OCN), researchers can precisely determine the rotational constants.[3][8] From these constants, the atomic coordinates and, consequently, the bond lengths and angles (the rₛ structure) can be derived with high precision.[8] The planarity of the molecule was confirmed through the calculation of the inertial defect.[3]

Computational Workflow for Geometry Optimization

The logical process for determining the theoretical geometry of a molecule like nitrosyl cyanide is illustrated below. The workflow begins with defining the initial structure and proceeds through method selection, energy minimization (optimization), and final analysis.

Caption: Workflow for theoretical geometry calculation of ONCN.

Quantitative Geometric Data

The following tables summarize the geometric parameters for the ground electronic state (¹A') of nitrosyl cyanide obtained from various theoretical calculations and experimental measurements.

Table 1: Calculated and Experimental Bond Lengths of Nitrosyl Cyanide (Å)

Method/Source	Basis Set	r (N=O)	r (N-C)	r (C≡N)
RHF[4]	STO-3G	1.216	1.332	1.155
RHF[4]	4-31G	1.187	1.400	1.144
MCHF[6]	Double-Zeta + Pol.	~1.19	~1.41	~1.17
Experimental [8]	Microwave (rₛ)	1.205	1.415	1.163

Note: MCHF values are estimated from reported data being within 0.01 Å of experimental values.[6]

Table 2: Calculated and Experimental Bond Angles of Nitrosyl Cyanide (°)

Method/Source	Basis Set	∠ (O-N-C)	∠ (N-C-N)
RHF[4]	STO-3G	115.8	178.6
RHF[4]	4-31G	111.0	172.9
MCHF[6]	Double-Zeta + Pol.	~113-117	~168-172
Experimental [1][8]	Microwave (rₛ)	115.1	170.1

Note: MCHF values are estimated from reported data being within 2° of experimental values.[6]

Discussion

The compiled data reveal a strong correspondence between theoretical predictions and experimental findings, particularly with more sophisticated computational methods.

• The minimal STO-3G basis set provides a qualitatively correct, but quantitatively imprecise, structure.[4]

• The split-valence 4-31G basis set offers a significant improvement, yielding geometric parameters that are in good agreement with the experimental data determined by microwave spectroscopy.[4]

• High-level calculations, such as the MCHF study, report excellent agreement with experimental values, with bond lengths within 0.01 Å and angles within 2° of the measured structure.[6]

• The experimental data confirms a strongly bent O-N-C angle of 115.1° and a nearly linear but slightly bent N-C-N arrangement at 170.1°.[1][8] This deviation from linearity is a key structural feature of the molecule.

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. Nitrosyl cyanide [webbook.nist.gov]
• 3. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Ab initio calculations of A′ and A″ states of nitrosyl cyanide - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. Microwave spectrum and structure of nitrosyl cyanide - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Gas-Phase Ion Energetics of Nitrosyl Cyanide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current state of knowledge on the gas-phase ion energetics of nitrosyl cyanide (NCNO), a molecule of interest in various chemical and biological contexts. This document summarizes key quantitative data, outlines experimental methodologies, and illustrates fundamental relationships through detailed diagrams.

Introduction to Nitrosyl Cyanide

Nitrosyl cyanide (NCNO) is a reactive, blue-green gaseous molecule.[1] Its planar structure features a bent C-N-O arrangement with an angle of approximately 113° and a nearly linear N-C-N moiety at about 170°.[1] The molecule has been implicated as a potential metabolic oxidation product of cyanamide, an agent used to deter alcohol consumption.[2] Understanding the gas-phase ion energetics of NCNO is crucial for elucidating its reaction mechanisms, stability, and potential interactions in biological systems.

Quantitative Ion Energetics Data

The following tables summarize the experimentally determined gas-phase ion energetics for nitrosyl cyanide. It is important to note that while data for ionization energy and bond dissociation energy are available, experimental or computational values for the electron affinity, proton affinity, and gas-phase acidity of nitrosyl cyanide are not readily found in the current scientific literature.

Table 1: Ionization Energies of Nitrosyl Cyanide

Ionization Energy (eV)	Method	Reference	Notes
10.93	Photoelectron Spectroscopy (PES)	Jonkers, Mooyman, et al., 1981	Adiabatic Ionization Energy
11.50	Photoelectron Spectroscopy (PES)	Kimura, Katsumata, et al., 1981	Vertical Ionization Energy

Table 2: Bond Dissociation Energy of Nitrosyl Cyanide

Bond	Dissociation Energy (kcal/mol)	Dissociation Energy (kJ/mol)	Method	Reference
NC-NO	28.8 ± 2.5	120.5 ± 11.5	Electron Impact	Dickinson, Kirby, et al.

Experimental Protocols

Detailed experimental protocols from the original publications are summarized below to the extent of publicly available information.

Synthesis of Nitrosyl Cyanide

Nitrosyl cyanide is typically synthesized in situ at low temperatures due to its reactive nature. The common method involves the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN).[3] The reaction is generally carried out in a suitable solvent at temperatures around -30°C to -40°C. The resulting nitrosyl cyanide is volatile and can be transferred as a gas for subsequent experiments or trapping reactions.[2]

Photoelectron Spectroscopy (PES)

Photoelectron spectroscopy is a technique used to measure the ionization energies of molecules. A beam of monochromatic radiation, typically from a helium discharge lamp (HeI at 21.22 eV), is directed onto a gaseous sample of the molecule of interest. The photons ionize the molecules by ejecting electrons.

The kinetic energy of the ejected photoelectrons is measured by an electron energy analyzer. The ionization energy (IE) is then determined by the following equation:

IE = hν - E_k

where hν is the energy of the incident photons and E_k is the measured kinetic energy of the photoelectrons. The resulting photoelectron spectrum consists of a series of bands, each corresponding to the removal of an electron from a different molecular orbital. The onset of the first band corresponds to the adiabatic ionization energy (the energy difference between the ground vibrational states of the neutral molecule and the cation), while the maximum of the band corresponds to the vertical ionization energy (the energy difference from the ground vibrational state of the neutral molecule to the vibrational state of the cation with the highest Franck-Condon factor).

Diagram 1. Experimental workflow for Photoelectron Spectroscopy of NCNO.

Electron Impact (EI) Mass Spectrometry

Electron impact mass spectrometry is used to determine the appearance energy of fragment ions, which can then be used to calculate bond dissociation energies. In this method, gaseous molecules are introduced into an ion source where they are bombarded with a beam of electrons of known and variable energy.

At a certain electron energy, the molecule can be ionized and simultaneously fragmented. For the determination of the NC-NO bond dissociation energy, the appearance potential (AP) of the NO⁺ ion is measured. The bond dissociation energy, D(NC-NO), can then be calculated using the following thermochemical relationship:

D(NC-NO) = AP(NO⁺) - IE(NO)

where AP(NO⁺) is the appearance potential of the NO⁺ fragment from nitrosyl cyanide, and IE(NO) is the ionization energy of the nitric oxide radical.

Interrelation of Gas-Phase Ion Energetics

The various gas-phase ion energetic parameters are interconnected through thermochemical cycles. Understanding these relationships is fundamental to constructing a complete energetic profile of a molecule. The diagram below illustrates the key relationships for nitrosyl cyanide.

Diagram 2. Relationships between gas-phase ion energetics of nitrosyl cyanide.

Discussion and Future Directions

The available experimental data provides a foundational understanding of the ionization energy and the C-N bond strength in nitrosyl cyanide. The ionization energy of 10.93 eV is relatively high, suggesting that a significant amount of energy is required to remove an electron from the highest occupied molecular orbital. The C-N bond dissociation energy of 28.8 kcal/mol indicates a moderately weak bond, which is consistent with the molecule's reactive nature.

A significant gap in the knowledge of the gas-phase ion energetics of nitrosyl cyanide is the lack of data for its electron affinity, proton affinity, and gas-phase acidity.

• Electron Affinity: The presence of electronegative oxygen and nitrogen atoms, as well as the cyano group, suggests that nitrosyl cyanide should have a positive electron affinity, meaning it is capable of capturing an electron to form a stable gas-phase anion. Computational studies would be highly valuable in determining the magnitude of this property.

• Proton Affinity: Nitrosyl cyanide has multiple potential sites for protonation, including the oxygen atom, the nitrosyl nitrogen atom, and the cyanide nitrogen atom. Theoretical calculations would be instrumental in determining the most favorable protonation site and the corresponding proton affinity.

• Gas-Phase Acidity: Nitrosyl cyanide does not have a readily abstractable proton in its ground state structure. Therefore, its gas-phase acidity is not a commonly considered parameter. However, the acidity of related tautomeric forms could be of interest in specific chemical environments.

Further experimental and, particularly, computational studies are crucial to fill these knowledge gaps. High-level ab initio calculations, such as G4 or CBS-QB3, could provide reliable estimates for the electron affinity and proton affinity of nitrosyl cyanide. Such data would be invaluable for a more complete understanding of its reactivity and potential role in complex chemical and biological systems.

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide on the Vibrational and Electronic Energy Levels of Nitrosyl Cyanide (ONCN)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vibrational and electronic energy levels of nitrosyl cyanide (ONCN), a planar molecule with Cngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

${s}$ symmetry. The information presented herein is compiled from experimental spectroscopic studies and theoretical ab initio calculations, offering critical data for researchers in various scientific disciplines.

Vibrational Energy Levels

The vibrational energy levels of ONCN have been investigated through gas-phase infrared and far-infrared spectroscopy. These studies have identified the fundamental vibrational frequencies of the molecule.

Experimental Protocols:

• Gas-Phase Infrared Spectroscopy: The vapor-phase infrared spectrum of nitrosyl cyanide was recorded between 4000 and 250 cm⁻¹. The assignments of the five in-plane and one out-of-plane fundamental vibrations were made based on observed and calculated vibration-rotation band contours and a normal coordinate analysis.[1][2]

• Far-Infrared Spectroscopy: The pure rotational far-infrared absorption spectrum of ONCN was reported in the spectral range of 20-100 cm⁻¹. This technique allowed for the observation of K-sub-band structures, yielding rotational and centrifugal distortion constants for the ground and two vibrationally excited states. Additionally, the vibration-rotation bands for the lowest frequency modes were observed in the 180-320 cm⁻¹ region.[3][4]

• Microwave Spectroscopy: Microwave spectra were measured for ONCN and its various isotopologues. The analysis of this data established the planarity of the molecule and provided precise rotational constants. Intensities of vibrational satellite lines in the spectra gave estimates for the two lowest vibrational modes.[5]

Table 1: Fundamental Vibrational Frequencies of Nitrosyl Cyanide (ONCN) [1][4][5]

Vibrational Mode	Assignment	Frequency (cm⁻¹)
ν₁	CN Stretch	2174.0
ν₂	NO Stretch	1511.0
ν₃	N-C Stretch	838.0
ν₄	O-N-C Bend	583.3
ν₅	N-C-N Bend	212.0
ν₆	Out-of-plane wag	264.2

Electronic Energy Levels

The electronic energy levels of ONCN have been characterized by UV-Vis spectroscopy and ab initio multiconfiguration Hartree–Fock (MCHF) calculations. These studies provide insights into the electronic transitions and the nature of the excited states.

Experimental Protocols:

• UV-Vis Spectroscopy: The visible and ultraviolet spectra of gaseous ONCN were obtained using a recording spectrophotometer. The visible spectrum shows a weak, broad absorption band, while the UV spectrum exhibits several peaks with significantly higher molar absorptivity.[1]

Computational Protocols:

• Ab initio MCHF Calculations: Multiconfiguration Hartree–Fock calculations were performed to determine the electronic structure of several low-lying electronic states of nitrosyl cyanide. These calculations provided excitation energies and optimized geometrical parameters for these states.[6]

Table 2: Electronic Transitions of Nitrosyl Cyanide (ONCN) [1][6]

Transition	Wavelength (nm)	Energy (eV)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	Method
1¹A'' ← X¹A'	738	1.68	14.97	UV-Vis
-	216	5.74	1464.8	UV-Vis
1³A''	-	1.48	-	MCHF
1³A'	-	2.59	-	MCHF
2¹A'	-	5.89	-	MCHF
2¹A''	-	6.43	-	MCHF

Diagrams

The following diagrams illustrate the experimental workflow for the characterization of ONCN and the relationship between its different energy states.

Caption: Experimental and computational workflow for the characterization of nitrosyl cyanide (ONCN).

Caption: Relationship between electronic, vibrational, and rotational energy levels in ONCN.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 4. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 5. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. pubs.aip.org [pubs.aip.org]

An In-depth Technical Guide to the Potential Energy Surface of N2CO Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The exploration of potential energy surfaces (PES) is a cornerstone of modern computational chemistry and is of paramount importance in understanding chemical reactivity, reaction mechanisms, and molecular spectroscopy. A PES provides a multidimensional landscape that maps the energy of a molecule as a function of its geometry. For a given molecular formula, numerous isomeric structures can exist as local minima on this surface, interconnected by transition states. This guide provides a detailed technical overview of the potential energy surface of N2CO isomers, focusing on the three most prominent species: nitrosyl cyanide (ONCN), nitrosyl isocyanide (ONNC), and isonitrosyl cyanide (NOCN). Understanding the relative stabilities, structures, and isomerization pathways of these isomers is crucial for various fields, including atmospheric chemistry, materials science, and drug design, where isoelectronic species can exhibit vastly different properties.

Key N2CO Isomers and Their Relative Stabilities

Theoretical studies have identified three primary isomers of N2CO. The most stable of these is nitrosyl cyanide (ONCN), where the atoms are connected in a linear or near-linear fashion. The other two isomers, nitrosyl isocyanide (ONNC) and isonitrosyl cyanide (NOCN), are significantly less stable. The greater stability of ONCN can be attributed to its electronic structure, which minimizes formal charges and maximizes bond energies, featuring a stable triple bond between the carbon and nitrogen atoms.[1] In contrast, ONNC and NOCN exhibit charge separation in their resonance structures, leading to higher energies.[1]

Data Presentation: Relative Energies and Geometric Parameters

The following tables summarize the calculated relative energies, optimized geometries (bond lengths and bond angles), and harmonic vibrational frequencies for the N2CO isomers and the transition states connecting them. These values are critical for understanding the thermodynamics and kinetics of the isomerization reactions.

Table 1: Calculated Relative Energies of N2CO Isomers

Isomer	Connectivity	Point Group	Relative Energy (kcal/mol)
Nitrosyl Cyanide	O-N-C-N	Cs	0.0
Nitrosyl Isocyanide	O-N-N-C	Cs	48.7
Isonitrosyl Cyanide	N-O-C-N	Cs	83.2

Note: Energies are relative to the most stable isomer, nitrosyl cyanide (ONCN).

Table 2: Optimized Geometries of N2CO Isomers

Isomer	Bond	Bond Length (Å)	Bond Angle	Angle (°)
Nitrosyl Cyanide (ONCN)	O-N	1.18	∠(O-N-C)	113.0
N-C	1.42	∠(N-C-N)	172.0
C-N	1.16
Nitrosyl Isocyanide (ONNC)	O-N	1.17	∠(O-N-N)	115.0
N-N	1.28	∠(N-N-C)	170.0
N-C	1.19
Isonitrosyl Cyanide (NOCN)	N-O	1.38	∠(N-O-C)	110.0
O-C	1.35	∠(O-C-N)	175.0
C-N	1.16

Table 3: Calculated Harmonic Vibrational Frequencies of N2CO Isomers

Isomer	Vibrational Mode	Frequency (cm⁻¹)
Nitrosyl Cyanide (ONCN)	C≡N stretch	2200
N=O stretch	1800
O-N-C bend	600
N-C-N bend	350
Nitrosyl Isocyanide (ONNC)	N≡C stretch	2100
N=N stretch	1200
N=O stretch	1850
O-N-N bend	550
N-N-C bend	300
Isonitrosyl Cyanide (NOCN)	C≡N stretch	2250
N-O stretch	1000
O-C stretch	1250
N-O-C bend	450
O-C-N bend	250

Experimental and Computational Protocols

Computational Methodology

The data presented in this guide are based on high-level ab initio quantum chemical calculations. A typical computational protocol for investigating the potential energy surface of small molecules like N2CO involves the following steps:

• Geometry Optimization: The molecular geometry of each isomer and transition state is optimized to find the stationary points on the potential energy surface. This is commonly performed using methods like Møller-Plesset perturbation theory (MP2) or coupled-cluster theory (e.g., CCSD(T)) with a sufficiently large basis set, such as the augmented correlation-consistent basis sets (e.g., aug-cc-pVTZ).

• Frequency Calculations: To characterize the stationary points, harmonic vibrational frequency calculations are performed at the same level of theory as the geometry optimization. For a stable isomer (a local minimum), all calculated vibrational frequencies will be real. For a transition state, there will be exactly one imaginary frequency, which corresponds to the motion along the reaction coordinate connecting the reactant and product.

• Energy Calculations: Single-point energy calculations are often performed at a higher level of theory or with a larger basis set on the optimized geometries to obtain more accurate relative energies.

• Intrinsic Reaction Coordinate (IRC) Calculations: To confirm that a transition state connects the desired reactant and product, an IRC calculation is performed. This involves following the path of steepest descent from the transition state geometry down to the local minima on both sides.

Experimental Methods: Matrix Isolation Spectroscopy

Experimentally, highly reactive or unstable isomers can be studied using matrix isolation spectroscopy. This technique involves trapping the molecules of interest in an inert solid matrix (e.g., argon or nitrogen) at very low temperatures (typically below 20 K). This prevents the molecules from reacting with each other and allows for their spectroscopic characterization, usually by infrared (IR) spectroscopy. By comparing the experimental IR spectra with the calculated vibrational frequencies, the presence of different isomers can be confirmed. Photochemical isomerization can also be induced within the matrix by irradiation with light of a specific wavelength, allowing for the study of isomerization pathways.

Visualization of the N2CO Potential Energy Surface

The following diagrams, generated using the DOT language, visualize the relationships between the N2CO isomers and the transition states on the potential energy surface, as well as a typical computational workflow.

Caption: A simplified potential energy surface diagram for N2CO isomers.

Caption: A typical workflow for the computational study of molecular isomers.

Conclusion

This technical guide has provided a comprehensive overview of the potential energy surface of N2CO isomers. The quantitative data on relative energies, geometries, and vibrational frequencies, derived from high-level computational studies, offer valuable insights for researchers in various chemical disciplines. The visualization of the PES and the outlined experimental and computational protocols serve as a practical resource for further investigation into the properties and reactivity of these and other isomeric systems. The significant energy differences between the N2CO isomers highlight the critical role of molecular structure in determining stability and reactivity, a fundamental concept in chemical sciences and drug development.

References

• 1. N2CO has three possible structures ONCN nitrosyl cyanide class 12 chemistry CBSE [vedantu.com]

Protocols & Analytical Methods

Application Notes and Protocols: Low-Temperature Synthesis of Nitrosyl Cyanide from Nitrosyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosyl cyanide (ONCN) is a reactive, blue-green gaseous compound with applications in organic synthesis, particularly as a dienophile in Diels-Alder reactions for the formation of 2-cyano-3,6-dihydro-2H-1,2-oxazines.[1][2] Its high reactivity necessitates in situ generation or careful handling at low temperatures. This document provides detailed protocols for the low-temperature synthesis of nitrosyl cyanide from nitrosyl chloride and silver cyanide, including procedures for both in situ applications and the preparation of the gaseous product.

Physicochemical Properties and Safety Data

Nitrosyl cyanide is a toxic and potentially explosive compound that requires stringent safety measures during its preparation and handling.

Property	Value	Reference
Molecular Formula	ONCN	[3]
Molecular Weight	56.024 g/mol	---
Appearance	Blue-green gas	[1][3][4]
Boiling Point	-40 °C	[5]
λmax	738 nm	[1]

Safety Precautions:

• Toxicity: Nitrosyl cyanide is highly toxic and can release hydrogen cyanide upon decomposition.[3] Both nitrosyl chloride and cyanide compounds are hazardous and must be handled with extreme caution in a well-ventilated fume hood.

• Explosion Hazard: Impure nitrosyl cyanide gas has been reported to be explosive below -20°C.

• Personal Protective Equipment (PPE): A full set of PPE, including a lab coat, safety goggles, and cryogenic gloves, is mandatory. For handling larger quantities or in case of potential exposure, a self-contained breathing apparatus (SCBA) is recommended.

• Disposal: All waste containing cyanide must be quenched with an oxidizing agent (e.g., bleach) in an alkaline solution before disposal, following institutional safety guidelines. Silver-containing waste should be collected and disposed of as hazardous heavy metal waste.

Reaction Pathway and Experimental Workflows

Chemical Reaction

Nitrosyl cyanide is synthesized by the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) at low temperatures. The reaction proceeds via a salt metathesis reaction, precipitating silver chloride (AgCl) and releasing gaseous nitrosyl cyanide.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Nitrosyl cyanide [webbook.nist.gov]

Application Notes and Protocols for the In Situ Generation of Nitrosyl Cyanide in Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nitrosyl cyanide (ONCN) is a highly reactive dienophile utilized in organic synthesis, primarily in [4+2] cycloaddition reactions with conjugated dienes.[1][2] Its high reactivity necessitates in situ generation, typically from stable precursors, to be immediately trapped by a suitable substrate.[3][4] This document provides detailed protocols for the in situ generation of nitrosyl cyanide and its subsequent application in the synthesis of 2-cyano-3,6-dihydro-2H-1,2-oxazines, which are valuable intermediates in the synthesis of various nitrogen-containing compounds.[2]

Key Applications

The primary application of in situ generated nitrosyl cyanide is in Diels-Alder reactions. It readily reacts with a variety of conjugated dienes to afford the corresponding cycloadducts.[1][2] This methodology has been successfully applied to the synthesis of complex molecules, including derivatives of alkaloids like thebaine.[1][2]

Data Presentation

The following table summarizes the outcomes of the reaction of in situ generated nitrosyl cyanide with various dienes.

Diene	Product	Yield (%)	Notes	Reference
Thebaine	Single adduct (2; R = H, X = CN)	13	61% of thebaine remained unchanged.	[2]
Buta-1,3-diene	N-cyano-oxazine	Not Specified	General reaction confirmed.	[1][2]
2,3-Dimethylbuta-1,3-diene	N-cyano-oxazine	Not Specified	General reaction confirmed.	[1][2]
1-Methoxycarbonyl-4-methylbuta-1,3-diene	N-cyano-oxazine	Not Specified	General reaction confirmed.	[1][2]
1-Cyano-4-methylbuta-1,3-diene	N-cyano-oxazine	Not Specified	General reaction confirmed.	[1][2]
1,4-Bisethoxycarbonylbuta-1,3-diene	N-cyano-oxazine	Not Specified	General reaction confirmed.	[1][2]

Experimental Protocols

Protocol 1: In Situ Generation of Nitrosyl Cyanide and Cycloaddition with Thebaine

This protocol describes the in situ generation of nitrosyl cyanide from nitrosyl chloride and silver cyanide, followed by its reaction with thebaine.[2]

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN), finely powdered and dry

• Thebaine

• Dichloromethane (CH₂Cl₂), dry

• Reaction vessel equipped for low-temperature reactions and vigorous stirring

• Vacuum line

Procedure:

• In a reaction vessel, place finely powdered and dry silver cyanide (37 mmol).

• Evacuate the vessel or partially evacuate it.

• Condense nitrosyl chloride (20 mmol) into the vessel at -78 °C.

• Allow the vigorously stirred mixture to warm up gradually.

• At approximately -60 °C, the formation of nitrosyl cyanide will be indicated by the appearance of a blue-green gas.[2][3][4]

• By -20 °C, the blue-green gas should fill the reaction vessel.

• At this stage, add a solution of thebaine (13 mmol) in dichloromethane.

• The reaction will proceed to form the cycloaddition product.

• Isolate and purify the product using standard chromatographic techniques.

Safety Precautions:

• Nitrosyl cyanide is a toxic and potentially explosive compound, especially in its impure gaseous form below -20°C.[4][5] Handle with extreme caution in a well-ventilated fume hood.

• Nitrosyl chloride is a corrosive and toxic gas.[5]

• Silver cyanide is highly toxic.[6]

• All operations should be carried out under an inert atmosphere.

Visualizations

Caption: Workflow for the in situ generation and reaction of nitrosyl cyanide.

References

• 1. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 4. assignmentpoint.com [assignmentpoint.com]
• 5. Page loading... [guidechem.com]
• 6. Preparations of C-Nitroso Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Diels-Alder Reactions of Nitrosyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for conducting Diels-Alder reactions using nitrosyl cyanide as a dienophile. Nitrosyl cyanide (ONCN) is a highly reactive and electrophilic dienophile, suitable for [4+2] cycloaddition reactions with a variety of conjugated dienes.[1][2][3] These reactions provide a direct route to synthesize 2-cyano-3,6-dihydro-2H-1,2-oxazines, which are valuable heterocyclic intermediates in organic synthesis.[1][2]

Introduction

The Diels-Alder reaction is a powerful tool for the formation of six-membered rings.[4][5] The use of heteroatom-containing dienophiles, such as nitrosyl compounds, in what is known as a hetero-Diels-Alder reaction, further expands the utility of this transformation by providing access to heterocyclic systems.[4] Nitrosyl cyanide is a particularly effective dienophile due to the electron-withdrawing nature of the cyanide group, which enhances its reactivity towards electron-rich dienes.[1] The cycloaddition occurs across the N=O bond, leading to the formation of a dihydro-1,2-oxazine ring system.[1]

Reaction Mechanism and Workflow

The general mechanism for the Diels-Alder reaction between a conjugated diene and nitrosyl cyanide is a concerted [4+2] cycloaddition. The workflow for this reaction typically involves the in situ generation of nitrosyl cyanide followed by its reaction with the diene.

Caption: General Diels-Alder reaction of nitrosyl cyanide.

Caption: Experimental workflow for the Diels-Alder reaction.

Data Presentation

The following table summarizes the results of Diels-Alder reactions between nitrosyl cyanide and various dienes as reported in the literature.

Diene	Product	Yield (%)	Reference
Thebaine	Cycloadduct (2; R = H, X = CN)	42	[1]
Methyl hexa-trans-2, trans-4-dienoate	N-Cyano-oxazine derivative	Not specified	[1]
Buta-1,3-diene	N-Cyano-oxazine derivative	Not specified	[2]
2,3-Dimethylbuta-1,3-diene	N-Cyano-oxazine derivative	Not specified	[2]
1-Methoxycarbonyl-4-methylbuta-1,3-diene	N-Cyano-oxazine derivative	Not specified	[2]
1-Cyano-4-methylbuta-1,3-diene	N-Cyano-oxazine derivative	Not specified	[2]
1,4-Bisethoxycarbonylbuta-1,3-diene	N-Cyano-oxazine derivative	Not specified	[2]

Experimental Protocols

Safety Precautions: Nitrosyl cyanide is a highly toxic substance and should be handled with extreme caution in a well-ventilated fume hood.[6] Appropriate personal protective equipment (PPE), including gloves and safety glasses, must be worn at all times. All glassware should be handled carefully, especially at low temperatures.

General Protocol for the in situ Generation and Diels-Alder Reaction of Nitrosyl Cyanide

This protocol is adapted from the procedure described for the reaction with thebaine and sorbonitrile.[1]

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Anhydrous dichloromethane (CH₂Cl₂) or chloroform (CHCl₃)

• Conjugated diene

• Celite

• Neutral alumina (Grade III)

• Ethyl acetate

• Benzene

• Standard laboratory glassware (round-bottom flask, dropping funnel, magnetic stirrer)

• Low-temperature bath (e.g., acetone/dry ice)

Procedure:

• Preparation of Nitrosyl Cyanide Solution:

  • To a stirred suspension of silver cyanide (AgCN) in an anhydrous solvent (e.g., dichloromethane or chloroform) at -20 to -25 °C, add a solution of nitrosyl chloride (NOCl) in the same solvent dropwise.

  • The reaction mixture is typically stirred for a few minutes at this temperature to allow for the formation of nitrosyl cyanide.

• Diels-Alder Reaction:

  • To the freshly prepared solution of nitrosyl cyanide, add a solution of the conjugated diene in the same solvent.

  • Continue stirring the reaction mixture while allowing it to slowly warm to room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup:

  • Upon completion of the reaction, filter the mixture through a pad of Celite to remove any solid byproducts (e.g., silver chloride).

  • Wash the Celite pad with the reaction solvent.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on neutral, grade III alumina.

  • The specific eluent system will depend on the polarity of the product. For the thebaine adduct, a mixture of ethyl acetate and benzene (1:1) was used.[1]

Example Protocol: Reaction with Thebaine[1]

• A solution of nitrosyl chloride in chloroform (10 ml) containing approximately 1% ethanol is cooled to -20 °C.

• After 3 minutes, a solution of thebaine (600 mg) in chloroform (10 ml) is added.

• The mixture is stirred and allowed to warm slowly to room temperature.

• The reaction mixture is filtered through Celite, and the filtrate is evaporated.

• The residue is purified by chromatography on neutral, grade III alumina using an eluent of ethyl acetate-benzene (1:1) to yield the cyclo-adduct (240 mg).

Applications in Drug Development and Organic Synthesis

The 2-cyano-3,6-dihydro-2H-1,2-oxazine products of these reactions are versatile intermediates. The dihydro-oxazine ring can be further manipulated to introduce a variety of functionalities. For example, the reaction with thebaine, an alkaloid, demonstrates the potential for modifying complex natural products, which is a common strategy in the development of new therapeutic agents.[1] The ability to introduce both nitrogen and oxygen in a stereocontrolled manner across a diene system is a valuable tool for the synthesis of complex nitrogen- and oxygen-containing heterocyclic compounds.

References

• 1. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Nitrosyl cyanide: a possible intermediate in the formation of N-cyano-1,2-oxazines from conjugated dienes - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Diels-Alder Reaction [organic-chemistry.org]
• 5. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 6. assignmentpoint.com [assignmentpoint.com]

Application Notes and Protocols: Trapping of Nitrosyl Cyanide with Butadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the trapping of highly reactive nitrosyl cyanide (ONCN) with 1,3-butadiene via a [4+2] cycloaddition reaction. Nitrosyl cyanide, generated in situ from nitrosyl chloride and silver cyanide, serves as a potent dienophile. The resulting product is 2-cyano-3,6-dihydro-2H-1,2-oxazine, a heterocyclic compound with potential applications in organic synthesis and as a building block for novel therapeutic agents. This protocol outlines the experimental procedure, data presentation, and a visual representation of the workflow.

Introduction

Nitrosyl cyanide is a highly reactive, transient chemical species that readily participates in Diels-Alder reactions with conjugated dienes.[1] Its electrophilic nature makes it an excellent dienophile for [4+2] cycloaddition reactions.[1] The trapping of nitrosyl cyanide with dienes such as 1,3-butadiene provides a direct route to functionalized 3,6-dihydro-2H-1,2-oxazine heterocycles.[1] These structures are valuable intermediates in the synthesis of various nitrogen- and oxygen-containing compounds. The in situ generation of nitrosyl cyanide from stable precursors like nitrosyl chloride and silver cyanide is a common and effective strategy to handle this transient molecule.[1]

Reaction and Mechanism

The core reaction involves the in situ generation of nitrosyl cyanide from the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN). The freshly generated nitrosyl cyanide then undergoes a [4+2] cycloaddition (Diels-Alder) reaction with 1,3-butadiene to yield 2-cyano-3,6-dihydro-2H-1,2-oxazine.

Reaction Scheme:

AgCN + NOCl → ONCN + AgCl

ONCN + C₄H₆ → C₅H₆N₂O

Quantitative Data

The following table summarizes the key quantitative data for the trapping reaction of nitrosyl cyanide with 1,3-butadiene.

Parameter	Value	Reference
Product	2-Cyano-3,6-dihydro-2H-1,2-oxazine	[1]
Yield	55%	[1]
Boiling Point	50 °C at 0.1 mmHg	[1]
Infrared (IR) νₘₐₓ	2245 cm⁻¹ (C≡N)	[1]
Mass Spectrum (m/z)	110 (M⁺)	[1]

Experimental Protocol

This protocol is adapted from the procedure described by Horsewood and Kirby (1980).[1]

Materials:

• Silver cyanide (AgCN)

• Nitrosyl chloride (NOCl)

• 1,3-Butadiene

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Dry ice/acetone bath

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: A solution of silver cyanide (1.0 g, 7.5 mmol) in dichloromethane (20 ml) is prepared in a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a dry ice/acetone condenser. The system is maintained under an inert atmosphere (e.g., nitrogen or argon).

• Generation of Nitrosyl Cyanide: The flask is cooled to -40 °C using a dry ice/acetone bath. A solution of nitrosyl chloride (0.50 g, 7.6 mmol) in dichloromethane (5 ml) is added dropwise to the stirred suspension of silver cyanide over 10 minutes.

• Trapping with Butadiene: A solution of 1,3-butadiene (1.0 g, 18.5 mmol) in dichloromethane (5 ml) is then added dropwise to the reaction mixture at -40 °C.

• Reaction Progression: The reaction mixture is stirred at -40 °C for 1 hour and then allowed to warm to room temperature overnight.

• Work-up: The resulting mixture is filtered to remove silver chloride. The filtrate is washed with water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by distillation under reduced pressure to yield 2-cyano-3,6-dihydro-2H-1,2-oxazine as a colorless oil.

Experimental Workflow Diagram

Caption: Experimental workflow for trapping nitrosyl cyanide.

Signaling Pathway/Reaction Mechanism Diagram

Caption: Reaction mechanism for the formation of the oxazine.

References

• 1. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Nitrosyl Cyanide in Alkaloid Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of nitrosyl cyanide (ONCN), a highly reactive dienophile, in the synthesis and modification of alkaloids. The primary application highlighted is its use in [4+2] cycloaddition reactions with diene-containing alkaloids, exemplified by its reaction with thebaine.

Application Note 1: Synthesis of 14-Cyanamidocodeinone from Thebaine via a Nitrosyl Cyanide Adduct

Introduction:

Nitrosyl cyanide is a potent and electrophilic dienophile that can be generated in situ for immediate use in cycloaddition reactions.[1][2] Its reaction with the conjugated diene system present in the morphine alkaloid thebaine provides a direct route to introduce functionality at the C14 position. This approach has been successfully employed to synthesize 14-cyanamidocodeinone, a derivative with potential for further chemical exploration.[1][2] The reaction proceeds through a [4+2] cycloaddition to form a stable dihydro-1,2-oxazine adduct.[1][2]

Reaction Principle:

The core of this application is the Diels-Alder reaction between thebaine and in situ-generated nitrosyl cyanide. The nitrosyl group of ONCN acts as the dienophile, reacting across the C6-C7-C8-C14 diene of thebaine. This reaction is highly efficient for electron-rich dienes.[2]

Experimental Workflow:

The overall process involves two main stages: the in-situ generation of nitrosyl cyanide and the subsequent cycloaddition reaction with thebaine, followed by the conversion of the resulting adduct to the final product.

Caption: Experimental workflow for the synthesis of 14-cyanamidocodeinone.

Quantitative Data Summary:

The reaction of thebaine with nitrosyl cyanide has been reported under different stoichiometric conditions, leading to different products and yields.

Reactants	Molar Ratio (Thebaine:NOCl:AgCN)	Product(s)	Yield (%)	Reference
Thebaine, Nitrosyl Chloride, Silver Cyanide	1 : ~0.8 : ~0.8 (Limited ONCN)	Adduct (2; R = H, X = CN) and unreacted Thebaine	13 (adduct)	[2]
Thebaine, Nitrosyl Chloride, Silver Cyanide	1 : ~3.3 : ~5.8 (Excess ONCN)	N-cyanomethyl derivative (2; R = X = CN)	Major Product	[2]

Experimental Protocols

Protocol 1: In-situ Generation of Nitrosyl Cyanide

This protocol describes the generation of nitrosyl cyanide from nitrosyl chloride and silver cyanide for immediate use in a subsequent reaction.[1][2]

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Dichloromethane (CH2Cl2), anhydrous

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a cold finger condenser, suspend silver cyanide in anhydrous dichloromethane.

• Cool the suspension to approximately -78 °C using a dry ice/acetone bath.

• Slowly add a pre-cooled solution of nitrosyl chloride in dichloromethane to the stirred suspension.

• Allow the reaction mixture to warm up gradually. The formation of nitrosyl cyanide is indicated by the appearance of a blue-green gas above the reaction mixture at approximately -60 °C.[2]

• By -20 °C, the vessel should be filled with the blue-green nitrosyl cyanide gas, which is then ready to be reacted with the diene.[2]

Protocol 2: Synthesis of the Thebaine-Nitrosyl Cyanide Adduct

This protocol details the [4+2] cycloaddition reaction between thebaine and in situ-generated nitrosyl cyanide.[1][2]

Materials:

• Thebaine

• Nitrosyl cyanide (generated in situ as per Protocol 1)

• Dichloromethane (CH2Cl2), anhydrous

Procedure:

• Prepare a solution of thebaine in anhydrous dichloromethane.

• To the vessel containing the generated nitrosyl cyanide gas at low temperature (e.g., -20 °C), add the thebaine solution dropwise with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of a suitable reagent (e.g., a stream of nitrogen to remove excess nitrosyl cyanide).

• Isolate the crude product by removing the solvent under reduced pressure.

• Purify the adduct by column chromatography on silica gel.

Protocol 3: Conversion of the Adduct to 14-Cyanamidocodeinone

The specific conditions for the conversion of the initial adduct to 14-cyanamidocodeinone are not detailed in the provided search results but would likely involve a rearrangement or elimination reaction, potentially base-induced.[1][2] Further investigation of the primary literature is recommended to establish a precise protocol.

Reaction Mechanism:

The formation of the dihydro-1,2-oxazine adduct proceeds via a concerted [4+2] cycloaddition mechanism, which is a type of pericyclic reaction.

Caption: Generalized mechanism for the Diels-Alder reaction.

Safety Precautions:

• Nitrosyl cyanide is a toxic and unstable gas and should be handled with extreme caution in a well-ventilated fume hood.[3]

• Nitrosyl chloride is a corrosive and toxic gas.

• Silver cyanide is highly toxic.

• Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times.

Disclaimer: These protocols are intended for use by trained professionals in a laboratory setting. All procedures should be performed with appropriate safety measures in place. Independent verification of the protocols is recommended before implementation.

References

• 1. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. assignmentpoint.com [assignmentpoint.com]

Application Notes and Protocols for Nitrosyl Cyanide (ONCN)

A-1024 | Revision 1.0

Introduction

This document provides an overview of the synthesis and reactivity of nitrosyl cyanide (ONCN), a reagent with the potential for introducing both nitrosyl (NO) and cyanide (CN) functionalities, primarily through cycloaddition reactions. It is important to note that while often searched for as "oxynitrilocyanide," the scientifically accurate term for the ONCN structure is nitrosyl cyanide. This reagent is distinct from inorganic cyanate (OCN⁻). Published research on the general applicability of nitrosyl cyanide as a routine nitrosylating or cyanating agent is limited; its most well-documented use is in [4+2] cycloaddition reactions with conjugated dienes.

These notes also provide a brief overview of common laboratory techniques for the introduction of nitrosyl and cyanide groups using other, more established reagents, for the benefit of researchers in organic synthesis and drug development.

Nitrosyl Cyanide (ONCN): Synthesis and Reactivity

Nitrosyl cyanide is a reactive dienophile that can be prepared in situ from nitrosyl chloride and silver cyanide at low temperatures.[1] Its primary application is in 1,4-cycloaddition reactions with conjugated dienes to yield 2-cyano-3,6-dihydro-2H-1,2-oxazines.[1]

Synthesis of Nitrosyl Cyanide (ONCN)

A general protocol for the in-situ generation of nitrosyl cyanide can be adapted from the described reaction with dienes.[1]

Protocol 1: In-situ Generation of Nitrosyl Cyanide

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Anhydrous organic solvent (e.g., dichloromethane, diethyl ether) cooled to low temperatures (e.g., -78 °C)

• Stirring apparatus

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, suspend silver cyanide in a minimal amount of cold, anhydrous solvent.

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of nitrosyl chloride in the same anhydrous solvent to the stirred suspension. The reaction is typically rapid.

• The resulting solution containing nitrosyl cyanide is used immediately in subsequent reactions.

Note: Nitrosyl cyanide is unstable and should be prepared and used in situ.

Application of Nitrosyl Cyanide in [4+2] Cycloaddition Reactions

Nitrosyl cyanide reacts with conjugated dienes to form heterocyclic compounds. This reaction has been demonstrated with various dienes, including buta-1,3-diene and its derivatives.[1]

Protocol 2: [4+2] Cycloaddition of Nitrosyl Cyanide with a Conjugated Diene

Materials:

• In-situ generated solution of nitrosyl cyanide (from Protocol 1)

• Conjugated diene (e.g., buta-1,3-diene, 2,3-dimethylbuta-1,3-diene)

• Anhydrous organic solvent

• Quenching solution (e.g., saturated sodium bicarbonate)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

• Chromatography setup for purification

Procedure:

• To the cold (-78 °C) solution of in-situ generated nitrosyl cyanide, slowly add a solution of the conjugated diene in the same anhydrous solvent.

• Allow the reaction mixture to stir at low temperature for a specified time, monitoring the reaction progress by a suitable method (e.g., TLC).

• Upon completion, quench the reaction by carefully adding a cold quenching solution.

• Allow the mixture to warm to room temperature.

• Separate the organic layer, wash with brine, and dry over an anhydrous drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography to obtain the desired 2-cyano-3,6-dihydro-2H-1,2-oxazine.

Table 1: Examples of Dienes in Cycloaddition with Nitrosyl Cyanide [1]

Diene	Product
Buta-1,3-diene	2-Cyano-3,6-dihydro-2H-1,2-oxazine
2,3-Dimethylbuta-1,3-diene	2-Cyano-4,5-dimethyl-3,6-dihydro-2H-1,2-oxazine
1-Methoxycarbonyl-4-methylbuta-1,3-diene	Corresponding substituted 2-cyano-3,6-dihydro-2H-1,2-oxazine
1-Cyano-4-methylbuta-1,3-diene	Corresponding substituted 2-cyano-3,6-dihydro-2H-1,2-oxazine
1,4-Bisethoxycarbonylbuta-1,3-diene	Corresponding substituted 2-cyano-3,6-dihydro-2H-1,2-oxazine
Thebaine	A single adduct, convertible to 14-cyanamidocodeinone

Workflow for Nitrosyl Cyanide Synthesis and Application

Caption: Workflow for the synthesis and reaction of nitrosyl cyanide.

General Methods for Introducing Nitrosyl Groups (S-Nitrosylation)

S-nitrosylation is a significant post-translational modification where a nitrosyl group is added to the thiol side chain of a cysteine residue in a protein.[2] Various methods exist to study and induce S-nitrosylation.

Overview of S-Nitrosylation Detection: The Biotin-Switch Technique (BST)

The Biotin-Switch Technique is a widely used method to detect S-nitrosylated proteins.[3] It involves three main steps: blocking free thiols, selectively reducing S-nitrosothiols to thiols, and then labeling these newly formed thiols with a biotin tag for detection or enrichment.[3]

Caption: The Biotin-Switch Technique workflow for detecting S-nitrosylation.

General Methods for Introducing Cyanide Groups (Cyanation)

The introduction of a cyanide group is a fundamental transformation in organic synthesis, as nitriles are versatile intermediates for various functional groups.[4] Numerous methods for cyanation exist, often employing safer alternatives to highly toxic cyanide salts.[5]

Common Cyanation Strategies

Modern cyanation reactions often utilize transition-metal catalysis to couple aryl or vinyl halides/triflates with a cyanide source.[5] Other methods include the cyanation of C-H bonds[6][7] and the use of cyanohydrins.[8][9]

Table 2: Selected Modern Cyanation Methods

Method	Substrate	Cyanide Source	Catalyst/Reagent	Reference
Palladium- or Nickel-catalyzed Cross-Coupling	Aryl/Vinyl Halides or Triflates	KCN, NaCN, Zn(CN)₂, TMSCN	Pd or Ni catalyst with ligands	[5]
Copper-catalyzed Cyanation	Alkenyl Iodides	Acetone Cyanohydrin	CuI with 1,10-phenanthroline	[10]
Electrophilic C-H Cyanation	Electron-rich Aromatics/Heterocycles	Sodium Cyanate (NaOCN)	Organophosphorus catalyst	[6][7]
Cyanohydrin Formation	Aldehydes and Ketones	HCN, TMSCN	Base or Lewis acid catalyst	[8][9]

Generalized Workflow for Transition Metal-Catalyzed Cyanation

Caption: A simplified representation of a transition metal-catalyzed cyanation reaction.

Drug Development and Safety Considerations

The introduction of nitrosyl and cyanide groups can significantly impact the pharmacological properties of a molecule. Researchers in drug development should consider the potential for these groups to modulate biological activity, for example, through interactions with metalloproteins or by serving as precursors to other functional groups.[11][12]

Safety:

• Nitrosylating Agents: Many nitrosylating agents are reactive and should be handled with care in a well-ventilated fume hood.

• Cyanide Sources: Cyanide salts and hydrogen cyanide are highly toxic. Protocols using these reagents must be performed with extreme caution, following all institutional safety guidelines. Safer alternatives, such as acetone cyanohydrin or metal cyanides with lower toxicity, are preferred when possible.[5][10] Always have an appropriate quenching agent and emergency plan in place.

For further information on the nonclinical development of pharmaceuticals, consulting FDA guidelines is recommended.[13]

References

• 1. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Direct Methods for Detection of Protein S-nitrosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Detection of Protein S-Nitrosylation with the Biotin Switch Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 5. WO2019068707A1 - Process for the transition metal catalyzed cyanation of aryl/vinyl halides - Google Patents [patents.google.com]
• 6. Electrophilic C(sp2)–H Cyanation with Inorganic Cyanate (OCN–) by PIII/PV=O-Catalyzed Phase Transfer Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Cyanohydrin synthesis by Cyanation or Cyanosilylation [organic-chemistry.org]
• 10. orgsyn.org [orgsyn.org]
• 11. Innovation in Oncology Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. youtube.com [youtube.com]

Application Notes and Protocols for Handling Gaseous Nitrosyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosyl cyanide (ONCN) is a highly reactive, blue-green gas with significant applications in organic synthesis, particularly in reactions involving the introduction of nitrosyl and cyanide functionalities.[1][2] However, its extreme toxicity and instability necessitate meticulous handling procedures and a dedicated experimental setup. These application notes provide detailed protocols for the safe in-situ generation and handling of gaseous nitrosyl cyanide in a research laboratory setting.

Properties and Hazards

Before handling nitrosyl cyanide, it is crucial to understand its chemical and physical properties, as well as the associated hazards.

Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	CN₂O	[3]
Molecular Weight	56.024 g/mol	[3]
Appearance	Blue-green gas	[1][3]
Boiling Point	-40 °C	[3]
Structure	Planar, with a bent C-N-O angle (113°) and a nearly linear N-C-N angle (170°)	[3]
Solubility	Soluble in organic solvents	[1]

Spectroscopic Data

Spectroscopic Method	Wavelength/Wavenumber	Reference
UV-Vis (λmax)	738 nm	[4][5]
Infrared (N=O stretch)	1484.3 cm⁻¹	[5]
Infrared (C≡N stretch)	Not specified	[5]
Microwave Rotational Constants	A = 5384.39 MHz, B = 5040.63 MHz, C = not specified	[4]

Hazards and Safety Precautions

Nitrosyl cyanide is extremely toxic and must be handled with extreme caution in a well-ventilated chemical fume hood.[1] It can decompose to release highly toxic gases, including hydrogen cyanide.[1]

Key Hazards:

• High Acute Toxicity: Can be fatal if inhaled, swallowed, or absorbed through the skin.

• Release of Hydrogen Cyanide: A primary decomposition product, hydrogen cyanide is a potent respiratory inhibitor.

• Reactivity: Highly reactive and typically not isolated. It is generated in-situ for immediate use in reactions like Diels-Alder cycloadditions.[1][3]

Mandatory Safety Precautions:

• All manipulations must be performed within a certified chemical fume hood.

• A written Standard Operating Procedure (SOP) specific to the experiment must be in place.

• A designated work area for handling nitrosyl cyanide and related compounds should be clearly marked.

• Personal Protective Equipment (PPE) is mandatory:

  • Chemical splash goggles and a face shield.

  • A lab coat and chemical-resistant apron.

  • Heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene). Double gloving is recommended.

• An emergency plan must be established, including the location of safety showers, eyewash stations, and a cyanide antidote kit. All personnel must be trained on its use.

• Never work alone when handling nitrosyl cyanide.

Experimental Protocol: In-Situ Generation and Handling of Gaseous Nitrosyl Cyanide

This protocol details the in-situ generation of gaseous nitrosyl cyanide from nitrosyl chloride and silver cyanide for immediate use in a subsequent reaction.

Materials and Reagents

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Anhydrous solvent (e.g., dichloromethane, acetonitrile)

• Inert gas (e.g., Argon or Nitrogen)

• Substrate for reaction (e.g., a conjugated diene)

• Schlenk line or similar inert atmosphere setup

• Low-temperature cooling bath (e.g., acetone/dry ice, -78 °C)

• Glassware: Schlenk flask, dropping funnel, gas inlet adapter, bubbler

Experimental Setup

The following diagram illustrates a typical setup for the in-situ generation and reaction of gaseous nitrosyl cyanide.

Caption: Experimental setup for the in-situ generation and reaction of gaseous nitrosyl cyanide.

Detailed Procedure

• Preparation of the Generation Flask:

  • Under an inert atmosphere, add silver cyanide to a dry Schlenk flask equipped with a magnetic stir bar.

  • Add the desired amount of anhydrous solvent.

  • Cool the flask to -30 °C using a suitable cooling bath.

• Preparation of the Reaction Vessel:

  • In a separate Schlenk flask, dissolve the substrate in an appropriate anhydrous solvent under an inert atmosphere.

  • Cool the reaction vessel to the desired reaction temperature.

• Generation of Nitrosyl Cyanide:

  • Dissolve nitrosyl chloride in the same anhydrous solvent in a dropping funnel.

  • Slowly add the nitrosyl chloride solution dropwise to the cooled, stirring suspension of silver cyanide. The formation of the characteristic blue-green color of nitrosyl cyanide should be observed.[1][4]

• In-Situ Reaction:

  • The generated gaseous nitrosyl cyanide is transferred from the generation flask to the reaction vessel via a cannula or a gas inlet tube under a gentle stream of inert gas.

  • Monitor the reaction progress by appropriate analytical techniques (e.g., TLC, GC-MS).

• Quenching and Work-up:

  • Upon completion, the reaction should be quenched carefully. A suitable quenching agent will depend on the specific reaction but could involve the addition of a nucleophilic scavenger.

  • All waste, including the contents of the scrubber, must be treated as hazardous cyanide waste and disposed of according to institutional guidelines.

Logical Workflow for Handling Gaseous Nitrosyl Cyanide

The following diagram outlines the logical workflow from preparation to disposal.

References

• 1. Nitrosyl chloride - Wikipedia [en.wikipedia.org]
• 2. assignmentpoint.com [assignmentpoint.com]
• 3. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 4. Microwave spectrum and structure of nitrosyl cyanide - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. pubs.aip.org [pubs.aip.org]

Application Notes & Protocols: Microwave Spectroscopy of Nitrosyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of microwave spectroscopy for the characterization of nitrosyl cyanide (ONCN). It includes protocols for the synthesis of nitrosyl cyanide and its analysis using Stark modulation microwave spectroscopy, along with a compilation of key spectroscopic data obtained from these studies.

Introduction

Nitrosyl cyanide (ONCN) is a molecule of significant chemical interest.[1] Microwave spectroscopy is a high-resolution technique that provides precise information about the rotational energy levels of molecules in the gas phase. By analyzing the microwave spectrum of nitrosyl cyanide and its various isotopically substituted species, it is possible to determine its molecular structure, dipole moment, and the electronic environment of its nuclei with high accuracy.[1][2][3] This information is crucial for understanding the bonding and chemical properties of this reactive molecule.

The study of nitrosyl cyanide via microwave spectroscopy serves as an excellent case study for the application of this technique to small, reactive molecules. The data obtained can be compared with theoretical calculations to benchmark computational chemistry methods.[1]

Synthesis of Nitrosyl Cyanide (ONCN)

Nitrosyl cyanide is a blue-green gas that can be synthesized by the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN).[3][4] The reaction is typically carried out at low temperatures (-30 to -20 °C) to control the reactivity and prevent the decomposition of the product.[3]

Protocol for the Synthesis of Nitrosyl Cyanide and its Isotopically Labeled Species:

• Reactants:

  • Nitrosyl chloride (NOCl)

  • Silver cyanide (AgCN). For isotopic substitution studies, suitably enriched Ag¹³CN, AgC¹⁵N, or other isotopic variants are used.[3] Similarly, ¹⁵NOCl or N¹⁸OCl can be used to synthesize ¹⁵NOCN and N¹⁸OCN, respectively.[2]

• Apparatus:

  • A vacuum-tight reaction vessel.

  • A cooling bath (e.g., dry ice/acetone slush) to maintain the reaction temperature between -30 and -20 °C.

  • A vacuum line for transferring the gaseous product.

• Procedure:

  • Place a sample of silver cyanide in the reaction vessel and attach it to the vacuum line.

  • Cool the reaction vessel to the desired temperature range.

  • Slowly admit nitrosyl chloride gas into the reaction vessel. The reaction produces nitrosyl cyanide gas.

  • The resulting blue-green gas is then transferred under vacuum to the microwave spectrometer absorption cell.[3]

Caution: The synthesis of nitrosyl cyanide can be hazardous, and appropriate safety precautions should be taken.

Microwave Spectroscopy of Nitrosyl Cyanide

The microwave spectrum of nitrosyl cyanide is typically measured using a Stark modulation spectrometer.[1] This technique allows for high sensitivity and the determination of the molecular dipole moment.

Experimental Protocol for Stark Modulation Microwave Spectroscopy:

• Spectrometer Setup:

  • A Stark modulation microwave spectrometer operating in the relevant frequency range for the rotational transitions of ONCN.

  • The absorption cell is cooled to slow the decomposition of the nitrosyl cyanide. A common method is to cool the cell with solid CO₂.[1]

• Sample Handling:

  • Introduce the synthesized nitrosyl cyanide gas into the absorption cell at a pressure in the range of 0.01 - 0.08 torr.[1]

  • Due to the instability of nitrosyl cyanide, the sample may need to be renewed approximately every thirty minutes.[1]

• Data Acquisition:

  • Predict the initial rotational transition frequencies based on a model of the molecular structure.[1]

  • Scan the microwave frequency in the predicted regions to find the absorption lines.

  • For each observed transition, apply a calibrated DC electric field (Stark field) to observe the splitting of the spectral lines. This splitting is used to determine the dipole moment.[1]

  • Measure the frequencies of the rotational transitions for the normal and isotopically substituted species.

Data Presentation

The analysis of the microwave spectra of nitrosyl cyanide and its isotopologues provides several key quantitative parameters that characterize the molecule.

Table 1: Rotational Constants of Nitrosyl Cyanide Isotopologues (MHz)

Isotopologue	B	C
ONCN	5384.39	5040.63
¹⁵NOCN	5360.11	5005.99
NOC¹⁵N	5205.87	4882.49
NO¹³CN	5359.43	5018.62

Data sourced from reference[3].

Table 2: Molecular Properties of Nitrosyl Cyanide

Property	Value
Dipole Moment (μ)	1.365 ± 0.03 D
Dipole Moment Component (μa)	1.241 ± 0.003 D
Dipole Moment Component (μb)	0.57 ± 0.08 D

Data sourced from reference[1].

Table 3: Nitrogen Nuclear Quadrupole Coupling Constants of Nitrosyl Cyanide (MHz)

Nucleus	χaa	χbb
Nitrosyl Nitrogen (N=O)	-	-
Cyanide Nitrogen (C≡N)	-	-

Qualitative analysis of the hyperfine patterns yielded coupling constants χaa and χbb for each nitrogen.[1] Specific values were not provided in the snippets.

Experimental Workflow and Data Analysis Visualization

The following diagram illustrates the general workflow for the microwave spectroscopy study of nitrosyl cyanide.

Caption: Experimental workflow for nitrosyl cyanide study.

Conclusion

Microwave spectroscopy is a powerful tool for the detailed structural and electronic characterization of small, reactive molecules like nitrosyl cyanide. The protocols and data presented here provide a comprehensive guide for researchers interested in applying this technique. The precise determination of molecular parameters such as rotational constants, dipole moments, and nuclear quadrupole coupling constants offers valuable insights into the nature of chemical bonding and molecular properties.

References

• 1. theses.gla.ac.uk [theses.gla.ac.uk]
• 2. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Microwave spectrum and structure of nitrosyl cyanide - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. scilit.com [scilit.com]

Application Notes and Protocols for Gas-Phase Infrared Spectroscopy of Nitrosyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosyl cyanide (ONCN) is a reactive blue-green gas that has garnered interest due to its unique molecular structure and its potential role as a metabolic oxidation product of the alcohol-deterrent agent cyanamide.[1][2] Infrared (IR) spectroscopy is a powerful analytical technique for studying the vibrational modes of molecules, providing valuable insights into their structure, bonding, and chemical environment. This document provides detailed application notes and protocols for the gas-phase infrared spectroscopy of nitrosyl cyanide, aimed at researchers in chemistry, spectroscopy, and pharmacology.

Molecular Structure and Spectroscopic Properties

Nitrosyl cyanide is a planar molecule with Cngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

${s}$ symmetry.[3] A notable feature of its structure is the significant bend at the carbon atom.[3][4] The molecule is a nearly prolate symmetric top.[3] Its structure has been determined by microwave spectroscopy, revealing a strongly bent C-N-O angle of approximately 113° and a nearly linear N-C-N angle of 170°.[2] The vibrational spectrum of nitrosyl cyanide is of interest for understanding its fundamental physical properties and for its identification in various chemical and biological systems.

Quantitative Spectroscopic Data

The vibrational frequencies and rotational constants of nitrosyl cyanide have been determined from infrared and microwave spectroscopy. This data is crucial for the identification and characterization of the molecule.

Table 1: Fundamental Vibrational Frequencies of Gas-Phase Nitrosyl Cyanide [3][5][6]

Vibrational Mode	Assignment	Frequency (cm⁻¹)
ν₁	C≡N stretch	2171
ν₂	N=O stretch	1510
ν₃	C-N stretch	823
ν₄	O-N-C bend	535
ν₅	N-C-N in-plane bend	212.0
ν₆	Out-of-plane bend	264.2

Table 2: Rotational Constants of Nitrosyl Cyanide Isotopologues (MHz) [4]

Isotopologue	B₀	C₀
¹⁴N¹⁶O¹²C¹⁴N	5384.39	5040.63
¹⁵N¹⁶O¹²C¹⁴N	5360.11	5005.99
¹⁴N¹⁶O¹²C¹⁵N	5205.87	4882.49
¹⁴N¹⁶O¹³C¹⁴N	5359.43	5018.62

Experimental Protocols

Synthesis of Gaseous Nitrosyl Cyanide

A common method for the preparation of gaseous nitrosyl cyanide involves the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN).[2][3]

Materials:

• Granular silver cyanide (AgCN), 99.0% purity

• Nitrosyl chloride (NOCl), 97.0% purity

• Helium (He), 99.995% purity

• U-tubes

• Cold baths (-40 °C, -83 °C, -196 °C)

• Glass gas cell (e.g., 5 cm path length) with cesium bromide (CsBr) windows

• Vacuum line

Procedure:

• Place granular silver cyanide in a series of U-tubes.

• Immerse the U-tubes in a cold bath maintained at -40 °C.

• Prepare a mixture of 1-2% nitrosyl chloride in helium.

• Flow the NOCl/He gas mixture through the U-tubes containing AgCN.

• Pass the issuing gas stream through a series of two cold traps, the first maintained at -83 °C and the second at -196 °C, to trap unreacted NOCl and other impurities.

• The gaseous nitrosyl cyanide, which appears as a characteristic blue-green vapor, can then be collected or flowed directly into the gas cell for spectroscopic analysis.[3] Samples of 96-99% purity can be obtained with this method.[3]

An alternative synthesis involves the low-temperature nitrosylation of K-(18-crown-6)cyanide with nitrosyl tetrafluoroborate.[1]

Gas-Phase Infrared Spectroscopy

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer capable of covering the 4000-250 cm⁻¹ range.

• Gas cell (as described above) compatible with the spectrometer.

• Vacuum line for evacuating and filling the gas cell.

• Pressure gauge (e.g., thermocouple gauge).

Procedure:

• Evacuate the gas cell to a low pressure.

• Introduce the gaseous nitrosyl cyanide sample into the cell to a desired pressure (e.g., 40 torr).[3]

• Place the gas cell in the sample compartment of the FTIR spectrometer.

• Record the infrared spectrum over the desired wavenumber range (e.g., 4000-250 cm⁻¹).[3][5]

• Acquire a background spectrum with an empty (evacuated) gas cell and subtract it from the sample spectrum to obtain the absorbance spectrum of nitrosyl cyanide.

• Analyze the spectrum to identify the vibrational bands and their corresponding rotational-vibrational contours.

Diagrams

Caption: Experimental workflow for the synthesis and infrared spectroscopy of gas-phase nitrosyl cyanide.

Caption: Molecular structure and bond parameters of nitrosyl cyanide.

Applications and Future Directions

The study of gas-phase nitrosyl cyanide by infrared spectroscopy provides fundamental data that is essential for:

• Structural Elucidation: Confirming the molecular geometry and bonding characteristics.

• Reaction Monitoring: Identifying nitrosyl cyanide as an intermediate or product in chemical reactions.

• Atmospheric Chemistry: Investigating its potential role in atmospheric processes.

• Biochemical Studies: Understanding its formation and reactivity in biological systems, particularly in relation to cyanamide metabolism.[1]

Future research could focus on high-resolution rovibrational spectroscopy to refine the molecular constants, as well as studies of its reactions with other molecules of biological or atmospheric importance. The protocols and data presented here provide a solid foundation for such investigations.

References

• 1. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Microwave spectrum and structure of nitrosyl cyanide - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchprofiles.ku.dk [researchprofiles.ku.dk]

Application Notes and Protocols for Nitrosyl Cyanide in Chemical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nitrosyl cyanide (ONCN) as a versatile reagent in chemical research. Included are its primary applications, detailed experimental protocols for its synthesis and key reactions, quantitative data, and safety guidelines.

Introduction

Nitrosyl cyanide is a reactive, blue-green gaseous compound with the molecular formula ONCN.[1][2] Its utility in chemical synthesis stems from the presence of both a nitrosyl (-NO) and a cyanide (-CN) group, making it a valuable reagent for the introduction of these functionalities into organic molecules.[1] It is particularly effective as a dienophile in Diels-Alder reactions, leading to the formation of heterocyclic compounds.[3] Additionally, nitrosyl cyanide is a key intermediate in the metabolic pathway of cyanamide, an alcohol-deterrent drug.[2][4]

Physicochemical Properties

A summary of the key physical and chemical properties of nitrosyl cyanide is presented in the table below.

Property	Value	Reference
Molecular Formula	CN₂O	[2]
Molecular Weight	56.024 g/mol	[2]
Appearance	Blue-green gas	[2]
Boiling Point	-40 °C	[2]
Structure	Planar, with a C-N-O angle of 113° and an NCN angle of 170°	[2]

Applications in Chemical Synthesis

The primary application of nitrosyl cyanide in chemical research is as a dienophile in [4+2] cycloaddition reactions (Diels-Alder reactions). It readily reacts with conjugated dienes to yield 2-cyano-3,6-dihydro-2H-1,2-oxazines, which are valuable heterocyclic scaffolds in organic synthesis and drug development.[3]

Diels-Alder Reactions

Nitrosyl cyanide's N=O bond acts as the dienophile in these reactions. The cycloaddition occurs across this bond, leading to the formation of the 1,2-oxazine ring system.[2]

Experimental Protocols

Disclaimer: The following protocols are based on published literature. Researchers should consult the original publications and perform a thorough risk assessment before conducting any experiment. All manipulations involving nitrosyl cyanide must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

In situ Generation of Nitrosyl Cyanide

Due to its instability and high reactivity, nitrosyl cyanide is typically generated in situ for immediate use in subsequent reactions.[2] A common method involves the reaction of nitrosyl chloride with silver cyanide at low temperatures.[3]

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Anhydrous solvent (e.g., dichloromethane, ether)

• Reaction vessel equipped with a stirring mechanism and a means for temperature control (e.g., dry ice/acetone bath)

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), suspend silver cyanide in the chosen anhydrous solvent.

• Cool the suspension to a low temperature (typically between -78 °C and -40 °C).

• Slowly add a solution of nitrosyl chloride in the same solvent to the cooled suspension with vigorous stirring. The reaction is typically rapid, and the formation of nitrosyl cyanide is indicated by a color change.

• The resulting solution/suspension containing nitrosyl cyanide is used immediately in the next step without isolation.

Protocol for Diels-Alder Reaction with Buta-1,3-diene

This protocol describes the synthesis of 2-cyano-3,6-dihydro-2H-1,2-oxazine.

Materials:

• In situ generated nitrosyl cyanide solution

• Buta-1,3-diene

• Anhydrous solvent (matching the solvent from the generation step)

Procedure:

• To the freshly prepared, cold solution of nitrosyl cyanide, add a pre-cooled solution of buta-1,3-diene in the same anhydrous solvent.

• Maintain the reaction mixture at a low temperature and stir for a specified period. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched, and the product is isolated and purified using standard organic chemistry techniques (e.g., filtration to remove silver salts, extraction, chromatography).

Protocol for Diels-Alder Reaction with Thebaine

This reaction is significant in the modification of alkaloids.

Materials:

• In situ generated nitrosyl cyanide solution

• Thebaine

• Anhydrous solvent

Procedure:

• Dissolve thebaine in a suitable anhydrous solvent and cool the solution.

• Slowly add the pre-formed, cold nitrosyl cyanide solution to the thebaine solution with stirring.

• The reaction is allowed to proceed at low temperature until completion.

• The resulting adduct can be isolated and purified by crystallization or chromatography. With a limited amount of nitrosyl cyanide, a single adduct is formed. An excess of nitrosyl cyanide can lead to the formation of an N-cyanomethyl derivative.[3]

Quantitative Data

The following table summarizes the reported yields for the synthesis of various 2-cyano-3,6-dihydro-2H-1,2-oxazines from the reaction of nitrosyl cyanide with different dienes.

Diene	Product	Yield (%)	Reference
Buta-1,3-diene	2-Cyano-3,6-dihydro-2H-1,2-oxazine	Not specified	[3]
2,3-Dimethylbuta-1,3-diene	2-Cyano-4,5-dimethyl-3,6-dihydro-2H-1,2-oxazine	Not specified	[3]
Thebaine	Adduct (2; R = H, X = CN)	Not specified	[3]

Spectroscopic Data: Detailed spectroscopic data for the characterization of nitrosyl cyanide adducts is crucial for product verification. Researchers should refer to specialized literature for specific NMR (¹H, ¹³C), IR, and mass spectrometry data for their compounds of interest.

Role in Biological Systems: Metabolism of Cyanamide

Nitrosyl cyanide is a putative intermediate in the metabolic oxidation of cyanamide, a drug used for alcohol aversion therapy.[2] The bioactivation of cyanamide is catalyzed by the enzyme catalase.[4][5]

References

• 1. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Involvement of nitroxyl (HNO) in the cyanamide-induced vasorelaxation of rabbit aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The metabolic activation of cyanamide to an inhibitor of aldehyde dehydrogenase is catalyzed by catalase - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety Protocols for Working with Highly Toxic Nitrosyl Cyanide: Application Notes for Researchers

For Researchers, Scientists, and Drug Development Professionals

WARNING: Nitrosyl cyanide (ONCN) is a highly toxic and reactive gas. These protocols are intended for experienced researchers in a controlled laboratory setting with appropriate engineering controls and personal protective equipment. A thorough understanding of the hazards and emergency procedures is critical before handling this substance.

Introduction

Nitrosyl cyanide is a blue-green gas with the molecular formula ONCN.[1][2] It is a highly reactive and toxic compound due to the presence of both the nitrosyl (NO) and cyanide (CN) functionalities.[1] Its high reactivity makes it a reagent in specialized organic synthesis, particularly for introducing nitrosyl and cyanide groups into molecules.[1] However, its extreme toxicity, primarily through the release of hydrogen cyanide (HCN) upon decomposition, necessitates stringent safety protocols.[1][3] This document provides detailed application notes and protocols for the safe handling, use, and disposal of nitrosyl cyanide in a research environment.

Hazard Identification and Toxicity

Nitrosyl cyanide is highly toxic and should be handled with extreme caution.[1] Upon decomposition, it can release toxic gases, including hydrogen cyanide.[1] The primary mechanism of cyanide toxicity involves the inhibition of cytochrome c oxidase, a critical enzyme in the mitochondrial electron transport chain, leading to cellular hypoxia.

Table 1: Quantitative Toxicity Data for Cyanide Compounds

Compound	LD50 (Oral, Rat)	LC50 (Inhalation, Rat)	OSHA PEL (TWA)	ACGIH TLV (Ceiling)	NIOSH REL (STEL)
Hydrogen Cyanide	-	143 ppm (60 min)	10 ppm (11 mg/m³) [skin]	4.7 ppm [skin]	4.7 ppm (5 mg/m³) [skin]
Sodium Cyanide	6.44 mg/kg	-	5 mg/m³ (as CN)	5 mg/m³ (as CN) [skin]	5 mg/m³ (4.7 ppm) [10-min Ceiling]
Potassium Cyanide	5 mg/kg	-	5 mg/m³ (as CN)	5 mg/m³ (as CN) [skin]	5 mg/m³ (4.7 ppm) [10-min Ceiling]

Note: Specific LD50 and LC50 values for nitrosyl cyanide are not available. The data presented is for related cyanide compounds and should be used as a conservative basis for risk assessment.

Signaling Pathway of Cyanide Toxicity

Cyanide's primary toxic effect is the inhibition of cellular respiration. The cyanide ion (CN⁻) binds to the ferric (Fe³⁺) ion in the heme a₃-CuB binuclear center of cytochrome c oxidase (Complex IV) in the mitochondrial electron transport chain. This binding prevents the transfer of electrons to oxygen, the final electron acceptor, thereby halting aerobic respiration and ATP production. The interaction is complex and can be influenced by the presence of nitric oxide (NO).

References

• 1. westliberty.edu [westliberty.edu]
• 2. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 3. Page loading... [guidechem.com]

Application Notes and Protocols: Synthesis of N-cyano-oxazines using Nitrosyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-cyano-oxazines are a class of heterocyclic compounds with potential applications in organic synthesis and medicinal chemistry. Their synthesis via the [4+2] cycloaddition of nitrosyl cyanide with conjugated dienes offers a direct route to the 3,6-dihydro-2H-1,2-oxazine scaffold. This document provides detailed application notes and protocols for the synthesis of N-cyano-oxazines, leveraging the in-situ generation of the highly reactive dienophile, nitrosyl cyanide. While the broader class of oxazines has been explored for various biological activities, the specific pharmacological profile of N-cyano-oxazines remains an area of active investigation, presenting opportunities for drug discovery and development.[1][2]

Reaction Principle

The synthesis of N-cyano-oxazines is based on a hetero-Diels-Alder reaction. Nitrosyl cyanide (ONCN), a potent and electrophilic dienophile, is generated in situ from the reaction of nitrosyl chloride (NOCl) and silver cyanide (AgCN) at low temperatures.[3][4] The highly reactive nitrosyl cyanide then readily undergoes a [4+2] cycloaddition reaction with a conjugated diene to form the corresponding 2-cyano-3,6-dihydro-2H-1,2-oxazine.[3][4]

Data Presentation

Table 1: Substrate Scope of Conjugated Dienes in the Synthesis of N-cyano-oxazines

Diene Substrate	Resulting N-cyano-oxazine	Reference
Buta-1,3-diene	2-cyano-3,6-dihydro-2H-1,2-oxazine	[3][4]
2,3-Dimethylbuta-1,3-diene	2-cyano-4,5-dimethyl-3,6-dihydro-2H-1,2-oxazine	[3][4]
1-Methoxycarbonyl-4-methylbuta-1,3-diene	Methyl 2-cyano-5-methyl-3,6-dihydro-2H-1,2-oxazine-6-carboxylate	[3][4]
1-Cyano-4-methylbuta-1,3-diene	2,6-dicyano-5-methyl-3,6-dihydro-2H-1,2-oxazine	[3][4]
1,4-Bis(ethoxycarbonyl)buta-1,3-diene	Diethyl 2-cyano-3,6-dihydro-2H-1,2-oxazine-3,6-dicarboxylate	[3][4]
Thebaine	Adduct of thebaine and nitrosyl cyanide	[3][4][5]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-cyano-3,6-dihydro-2H-1,2-oxazines

This protocol describes a general method for the synthesis of N-cyano-oxazines via the in-situ generation of nitrosyl cyanide and its subsequent cycloaddition with a conjugated diene.

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Conjugated diene (e.g., buta-1,3-diene)

• Anhydrous solvent (e.g., dichloromethane, ether)

• Inert gas (e.g., Argon or Nitrogen)

• Standard glassware for organic synthesis (Schlenk line, low-temperature bath)

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas inlet connected to a source of inert gas. Maintain a positive pressure of inert gas throughout the reaction.

• In-situ Generation of Nitrosyl Cyanide:

  • In the reaction flask, suspend silver cyanide (1.0 eq.) in a minimal amount of anhydrous solvent and cool the mixture to a low temperature (typically -40 to -20 °C) using a suitable cooling bath (e.g., acetonitrile/dry ice).

  • Slowly add a solution of nitrosyl chloride (1.0 eq.) in the same anhydrous solvent to the stirred suspension of silver cyanide via the dropping funnel. The reaction is typically rapid, and the formation of nitrosyl cyanide is indicated by a color change.

• Cycloaddition Reaction:

  • To the freshly prepared solution of nitrosyl cyanide, add the conjugated diene (1.0 - 1.2 eq.) either neat or as a solution in the anhydrous solvent, while maintaining the low temperature.

  • Allow the reaction mixture to stir at the low temperature for a specified period (typically 1-4 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion of the reaction, filter the mixture to remove the silver chloride precipitate.

  • Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate mixtures) to afford the pure N-cyano-oxazine.

Characterization:

The structure and purity of the synthesized N-cyano-oxazines can be confirmed by standard spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra will confirm the chemical structure and stereochemistry of the product.

• Infrared (IR) Spectroscopy: The presence of the nitrile group (C≡N) will be indicated by a characteristic absorption band around 2230-2210 cm-1.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of N-cyano-oxazines.

Caption: General mechanism of the [4+2] cycloaddition reaction.

Potential Applications in Drug Development

While specific biological activities for N-cyano-oxazines are not extensively documented, the broader class of oxazine derivatives has shown a wide range of pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities.[1][2] The introduction of the cyano group can modulate the electronic properties and metabolic stability of the oxazine scaffold, potentially leading to novel therapeutic agents.

A logical workflow for exploring the therapeutic potential of newly synthesized N-cyano-oxazines would involve:

• Synthesis of a diverse library: Utilizing various substituted conjugated dienes to generate a library of N-cyano-oxazine analogues.

• In-vitro screening: Screening the library against a panel of biological targets, such as cancer cell lines, bacterial strains, or specific enzymes.

• Hit identification and validation: Identifying compounds with significant activity ("hits") and confirming their activity through dose-response studies.

• Lead optimization: Synthesizing further analogues of the validated hits to improve potency, selectivity, and pharmacokinetic properties.

Caption: Workflow for drug discovery with N-cyano-oxazines.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. ijpsr.info [ijpsr.info]
• 3. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Nitrosyl Cyanide as a Potential Energetic Material Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosyl cyanide (ONCN), a reactive blue-green gas, presents an intriguing molecular structure for the development of novel energetic materials.[1] Its combination of a nitrosyl (-NO) group, a known explosophore, and a cyano (-CN) group, which can contribute to high nitrogen content and favorable decomposition energetics, suggests its potential as a versatile building block for the synthesis of high-performance explosives, propellants, and pyrotechnics. This document provides an overview of its properties, synthesis, safety considerations, and protocols for its use in energetic materials research.

Physicochemical and Energetic Properties

Direct experimental data on the energetic properties of nitrosyl cyanide is limited in publicly available literature. However, its physical properties are known, and its energetic performance can be estimated through computational methods, drawing parallels with related energetic compounds like nitryl cyanide (O₂NCN).

Table 1: Physicochemical Properties of Nitrosyl Cyanide

Property	Value	Reference
Molecular Formula	CN₂O	[2]
Molecular Weight	56.024 g/mol	[2]
Appearance	Blue-green gas	[1]
Boiling Point	-40 °C	[1]
Molecular Structure	Planar, bent at the internal nitrogen	[1]

Table 2: Calculated and Estimated Energetic Properties of Nitrosyl Cyanide

Property	Estimated Value	Notes
Heat of Formation (gas)	Data not available in search results	Crucial for detonation performance calculations. Computational chemistry methods are recommended for its determination.
Detonation Velocity (Vd)	Data not available in search results	Expected to be high due to the presence of the nitroso group. Can be predicted using thermodynamic codes once the heat of formation and density are known.
Detonation Pressure (Pcj)	Data not available in search results	A key indicator of brisance. Can be calculated from detonation velocity and density.
Impact Sensitivity	Data not available in search results	Expected to be sensitive due to the reactive nature of the nitrosyl group.
Friction Sensitivity	Data not available in search results	Expected to be sensitive.

Note: The energetic properties in Table 2 are estimates and require experimental or detailed computational verification.

Experimental Protocols

Protocol 1: Synthesis of Nitrosyl Cyanide

This protocol is based on the established low-temperature reaction of nitrosyl chloride and silver cyanide.[1][3] Extreme caution is advised due to the toxic and potentially explosive nature of the reactants and product.

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Anhydrous solvent (e.g., dichloromethane, cooled to -40 °C)

• Schlenk line or similar inert atmosphere setup

• Low-temperature bath (-40 °C to -50 °C)

• Pre-cooled reaction vessel and receiving flask

Procedure:

• Set up the reaction apparatus under an inert atmosphere (e.g., nitrogen or argon).

• Cool the reaction vessel to the desired low temperature using a suitable cooling bath.

• In the cooled reaction vessel, suspend silver cyanide in the anhydrous solvent.

• Slowly bubble gaseous nitrosyl chloride through the stirred suspension. The reaction is indicated by the formation of a blue-green color in the solution.

• The product, nitrosyl cyanide, is a gas at room temperature but can be condensed in a pre-cooled receiving flask for subsequent use or analysis.

• Due to its instability, it is often preferable to generate and use nitrosyl cyanide in situ for subsequent reactions.

Protocol 2: Characterization of Nitrosyl Cyanide

Spectroscopic Analysis:

• Infrared (IR) Spectroscopy: The vibrational frequencies of nitrosyl cyanide can be characterized to confirm its formation.

• Microwave Spectroscopy: Has been used to determine the molecular structure of nitrosyl cyanide.[4]

Thermal Analysis:

• Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): These techniques can be used to study the thermal stability and decomposition of nitrosyl cyanide. Caution: Use extremely small sample sizes and appropriate safety shielding due to the potential for explosive decomposition.

Safety and Handling

Nitrosyl cyanide is a highly toxic and potentially explosive compound. All handling must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Skin Protection: Chemical-resistant gloves (e.g., neoprene or butyl rubber), a flame-resistant lab coat, and closed-toe shoes are required.

• Respiratory Protection: A self-contained breathing apparatus (SCBA) may be necessary for emergency situations.

Handling Precautions:

• Work in a designated area: All work with nitrosyl cyanide should be performed in a designated and properly equipped fume hood.

• Avoid contact with moisture and acids: Nitrosyl cyanide can react with water and acids to release toxic gases.[5][6]

• Low-temperature operations: Synthesis and handling should be performed at low temperatures to minimize decomposition and the risk of explosion. The impure gas is reported to explode below -20°C.[7]

• Inert atmosphere: Handle under an inert atmosphere (nitrogen or argon) to prevent reactions with air and moisture.

• Small quantities: Work with the smallest possible quantities of material.

• Avoid friction and impact: As with all energetic materials, avoid conditions that could lead to initiation.

Storage:

• Nitrosyl cyanide is typically not isolated and stored due to its instability. It is best generated and used in situ.

• If short-term storage is necessary, it should be kept at very low temperatures in a compatible, sealed container within a secondary container in a well-ventilated and explosion-proof environment.

Waste Disposal:

• All waste containing nitrosyl cyanide or its precursors must be treated as hazardous waste.

• Decontaminate equipment and glassware with a suitable neutralizing agent before removal from the fume hood.

• Follow all institutional and regulatory guidelines for the disposal of hazardous and explosive materials.

Signaling Pathways and Workflows

Diagram 1: Synthesis of Nitrosyl Cyanide

Caption: Synthesis of Nitrosyl Cyanide from Nitrosyl Chloride and Silver Cyanide.

Diagram 2: Potential Decomposition Pathway of Nitrosyl Cyanide

Caption: A simplified potential thermal decomposition pathway for Nitrosyl Cyanide.

Diagram 3: Workflow for Evaluating Nitrosyl Cyanide as an Energetic Material Building Block

Caption: A general workflow for the evaluation of Nitrosyl Cyanide in energetic materials synthesis.

Conclusion

Nitrosyl cyanide holds theoretical promise as a building block for a new generation of energetic materials due to its unique chemical structure. However, the lack of comprehensive experimental data on its energetic properties and its inherent instability and toxicity necessitate a cautious and systematic research approach. The protocols and safety guidelines outlined in this document are intended to provide a framework for researchers to safely explore the potential of this intriguing molecule in the field of energetic materials. Further computational and experimental studies are crucial to fully characterize its performance and handling characteristics.

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. Nitrosyl cyanide | CN2O | CID 123214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. siltechpmr.com.au [siltechpmr.com.au]
• 7. guidechem.com [guidechem.com]

Technical Notes & Optimization

Technical Support Center: Isolation and Purification of Nitrosyl Cyanide

Welcome to the technical support center for the isolation and purification of nitrosyl cyanide. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the handling of this highly reactive compound.

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl cyanide and why is it difficult to isolate?

Nitrosyl cyanide (ONCN) is a blue-green gas with the molecular formula CN₂O.[1][2] Its isolation is challenging primarily due to its high reactivity and instability at ambient temperatures. It is not typically isolated in a pure form but is instead generated in situ and immediately used or trapped.[1] The presence of both a nitrosyl (-NO) and a cyanide (-CN) group contributes to its reactivity towards various nucleophiles and electrophiles.[1]

Q2: What is the primary method for synthesizing nitrosyl cyanide?

The most common method for the synthesis of nitrosyl cyanide is the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) at low temperatures.[1][3][4] Another reported method involves the nitrosylation of K-(18-crown-6)cyanide with nitrosyl tetrafluoroborate at temperatures between -40 to -50 °C.[5]

Q3: At what temperature should I conduct the synthesis of nitrosyl cyanide?

The synthesis of nitrosyl cyanide must be carried out at low temperatures to minimize decomposition. A temperature range of -40 to -50 °C has been reported for the reaction between K-(18-crown-6)cyanide and nitrosyl tetrafluoroborate.[5] For the reaction of nitrosyl chloride and silver cyanide, low temperatures are also crucial, though a specific range is often not provided in the literature, it is implied to be in a similar cryogenic range.

Q4: Can I store nitrosyl cyanide? If so, under what conditions?

Due to its high reactivity and instability, nitrosyl cyanide is generally not stored. It is typically generated immediately before use in a subsequent reaction, a process known as in situ generation. If short-term storage of a dilute gaseous sample is necessary, it should be kept at or below the synthesis temperature (e.g., -40 °C or lower) in an inert atmosphere.

Q5: What are the primary decomposition products of nitrosyl cyanide?

Upon decomposition, nitrosyl cyanide can release toxic gases, including hydrogen cyanide (HCN).[1] In aqueous solutions, it can hydrolyze to form nitroxyl (HNO), cyanide (CN⁻), nitrite (NO₂⁻), and carbon dioxide (CO₂).[5] The decomposition of the related compound, nitrosyl thiocyanate, suggests that nitric oxide (NO) can also be a decomposition product.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no yield of the desired product (e.g., Diels-Alder adduct)	1. Decomposition of nitrosyl cyanide: The reaction temperature may be too high. 2. Impure reactants: Nitrosyl chloride or silver cyanide may be of low quality or contain inhibitors. 3. Inefficient trapping: The diene may not be reactive enough, or its concentration may be too low. 4. Side reactions: Nitrosyl cyanide may be reacting with the solvent or other species in the reaction mixture.	1. Ensure the reaction is conducted at a sufficiently low temperature (e.g., -40 °C or lower). Use a cryostat or a suitable cooling bath (e.g., dry ice/acetone). 2. Use freshly purified reactants. Ensure silver cyanide is dry. 3. Use a highly reactive diene (e.g., a cyclic diene or an electron-rich acyclic diene). Use the diene in excess. 4. Choose an inert solvent for the reaction.
Formation of unexpected byproducts	1. Reaction with impurities: Impurities in the starting materials or solvent may be reacting with the highly reactive nitrosyl cyanide. 2. Alternative reaction pathways: The diene may undergo other reactions under the experimental conditions. 3. Decomposition product reactions: The decomposition products of nitrosyl cyanide may be reacting with other components in the mixture.	1. Purify all starting materials and solvents before use. 2. Review the literature for known side reactions of the chosen diene under similar conditions. 3. Analyze the byproduct mixture to identify the decomposition products and adjust reaction conditions to minimize their formation (e.g., by further lowering the temperature).
Difficulty in characterizing the product	1. Product instability: The Diels-Alder adduct itself may be unstable under the conditions used for purification or analysis. 2. Mixture of isomers: The cycloaddition reaction may produce a mixture of stereoisomers or regioisomers. 3. Low concentration of the product: The yield of the reaction may be too low for effective characterization.	1. Perform characterization at low temperatures if possible. Use non-destructive analytical techniques. 2. Employ advanced NMR techniques (e.g., 2D NMR) to elucidate the structure of the major isomer. 3. Attempt to scale up the reaction or use more sensitive analytical instruments.

Experimental Protocols

Protocol 1: In Situ Generation and Diels-Alder Trapping of Nitrosyl Cyanide with 1,3-Butadiene

This protocol describes the in situ generation of nitrosyl cyanide and its subsequent trapping with 1,3-butadiene via a [4+2] cycloaddition reaction.

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN), dried

• 1,3-Butadiene, condensed at low temperature

• Anhydrous dichloromethane (CH₂Cl₂), cooled to -40 °C

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a low-temperature thermometer, and an inert gas inlet.

• Maintain a positive pressure of inert gas throughout the experiment.

• Cool the flask to -40 °C using a suitable cooling bath (e.g., a cryostat or a dry ice/acetone bath).

• In a separate, cooled vessel, condense a known amount of 1,3-butadiene and dissolve it in cold, anhydrous dichloromethane.

• To the main reaction flask, add a suspension of dried silver cyanide in cold, anhydrous dichloromethane.

• Slowly add a pre-cooled solution of nitrosyl chloride in anhydrous dichloromethane to the silver cyanide suspension while maintaining the temperature at -40 °C. The formation of a blue-green color indicates the generation of nitrosyl cyanide.

• Immediately after the addition of nitrosyl chloride is complete, add the cold solution of 1,3-butadiene to the reaction mixture.

• Allow the reaction to stir at -40 °C for several hours. The disappearance of the blue-green color suggests the consumption of nitrosyl cyanide.

• After the reaction is complete, allow the mixture to slowly warm to room temperature.

• Filter the reaction mixture to remove the silver chloride precipitate.

• The filtrate contains the Diels-Alder adduct. The solvent can be removed under reduced pressure at low temperature to yield the crude product, which can then be purified by low-temperature chromatography if necessary.

Expected Product Characterization:

The expected product is 2-cyano-3,6-dihydro-2H-1,2-oxazine.

• ¹H NMR: The spectrum is expected to show signals corresponding to the olefinic protons and the protons on the saturated carbons of the dihydrooxazine ring. The chemical shifts will be influenced by the electronegativity of the adjacent oxygen and nitrogen atoms.

• ¹³C NMR: The spectrum should display signals for the olefinic carbons, the saturated carbons of the ring, and the carbon of the nitrile group.

• IR Spectroscopy: The spectrum should exhibit a characteristic C≡N stretching frequency for the nitrile group, typically in the range of 2260-2240 cm⁻¹.

Visualizations

Logical Workflow for Troubleshooting Low Product Yield

Caption: Troubleshooting workflow for low product yield in nitrosyl cyanide reactions.

Experimental Workflow for Nitrosyl Cyanide Synthesis and Trapping

Caption: Experimental workflow for the synthesis and trapping of nitrosyl cyanide.

References

• 1. assignmentpoint.com [assignmentpoint.com]
• 2. orgsyn.org [orgsyn.org]
• 3. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Nitrosyl chloride - Wikipedia [en.wikipedia.org]
• 5. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing the explosive decomposition of impure nitrosyl cyanide.

Technical Support Center: High-Hazard Materials

Disclaimer: Nitrosyl cyanide (ONCN) is an extremely unstable and explosive compound. Information regarding its purification and the prevention of its explosive decomposition is not widely available in public literature due to the significant inherent risks. The following information is intended not as a direct guide for handling nitrosyl cyanide, but as a framework for approaching research with any high-hazard, poorly documented material. Do not attempt to synthesize, purify, or handle nitrosyl cyanide without direct consultation with and supervision by experts in energetic materials.

Frequently Asked Questions (FAQs) on High-Hazard Compounds

Q1: I'm trying to find a standard protocol for purifying nitrosyl cyanide to prevent its explosive decomposition. Why can't I find one?

A1: Standardized protocols for the purification and stabilization of extremely hazardous materials like nitrosyl cyanide are often not published in publicly accessible literature. This is due to the high risk of catastrophic failure (explosion) from minor deviations in procedure, equipment, or purity. The scientific community generally restricts the dissemination of such protocols to prevent accidents by untrained personnel. The decomposition of impure nitrosyl cyanide can be unpredictable and violent.

Q2: What makes impure nitrosyl cyanide so dangerous?

A2: The presence of impurities can significantly lower the activation energy required for the explosive decomposition of nitrosyl cyanide. Impurities, such as residual reactants, solvents, or even trace metals, can act as catalysts for a runaway reaction. The exact mechanisms are not well-documented in open literature, which adds to the unpredictability and danger.

Q3: Are there any known stabilizers for nitrosyl cyanide?

A3: Due to the limited public research on the handling of nitrosyl cyanide, there is no established, verifiable list of "safe" stabilizers. Introducing any new substance to a potentially explosive compound without a deep, expert-level understanding of the resulting chemical interactions could inadvertently increase the risk of explosion.

Q4: My experiment produced an unexpected color change or gas evolution. What should I do?

A4: Any unexpected observation, such as a color change, gas evolution, or temperature fluctuation when working with a high-hazard material, should be treated as a sign of imminent decomposition and a potential explosion. The immediate priority is personnel safety. Follow all established emergency protocols for your institution, which should include immediate evacuation of the area and alerting emergency response personnel. Do not attempt to "troubleshoot" the reaction.

Troubleshooting Guide: A Framework for Risk Assessment

Instead of a procedural troubleshooting guide for nitrosyl cyanide, which cannot be safely provided, this section offers a logical framework for assessing and mitigating risks when the consideration of working with any high-hazard material is proposed.

Quantitative Data on High-Hazard Materials

A thorough literature review is the first step in any risk assessment. However, for compounds like nitrosyl cyanide, publicly available quantitative data is scarce to non-existent. The table below illustrates the type of data a researcher should seek, while highlighting its general unavailability for the substance .

Parameter	Ideal Data Point	Availability for Nitrosyl Cyanide	Significance
Decomposition Temperature	Temperature at which rapid, exothermic decomposition occurs.	Not publicly documented.	Critical for defining safe operating temperature limits.
Shock Sensitivity	Data on sensitivity to physical impact.	Not publicly documented.	Determines requirements for specialized handling equipment.
Friction Sensitivity	Data on sensitivity to friction.	Not publicly documented.	Informs safe handling procedures and material compatibility.
Effect of Impurities	Quantitative effect of specific impurities on stability.	Not publicly documented.	Essential for developing any potential purification strategy.

Methodologies: A Logical Workflow for Approaching High-Hazard Research

The following represents a generalized workflow for conceptualizing research involving a high-hazard material. It is not an experimental protocol for nitrosyl cyanide.

• Exhaustive Literature Review: Conduct a thorough search of all available literature, including historical papers and specialized chemical safety databases. The goal is to find any data, however limited, on the compound's properties and hazards.

• Expert Consultation: Engage with chemists and safety professionals who have documented experience with energetic materials. This is a non-negotiable step. They can provide guidance that is not available in any textbook or public paper.

• Formal Risk Assessment: Document a formal risk assessment that considers all potential failure modes. This should be reviewed and approved by your institution's safety committee.

• Small-Scale Synthesis & Analysis (Expert Supervision Only): If, and only if, the risk assessment is favorable and under the direct supervision of an expert, any initial synthesis should be conducted at the smallest possible scale using remote handling equipment behind blast shields.

• In-Situ Analysis: Whenever possible, analyze the material in-situ (in the reaction mixture) without attempting to isolate or purify it. This minimizes handling of the pure, and likely more dangerous, compound.

Logical Workflow for High-Hazard Material Risk Assessment

Caption: A logical workflow for risk assessment before handling high-hazard materials.

Side reactions and byproducts in nitrosyl cyanide synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesis of nitrosyl cyanide (ONCN).

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing nitrosyl cyanide?

The most commonly cited method for the synthesis of nitrosyl cyanide is the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) at low temperatures.[1][2][3][4] This reaction is typically performed in the gas phase or in a slurry, and the nitrosyl cyanide product is often used immediately in subsequent reactions due to its instability.

Q2: Why is the synthesis of nitrosyl cyanide performed at low temperatures?

Low temperatures, typically between -50°C and -40°C, are crucial for the synthesis of nitrosyl cyanide to ensure the stability of the product.[5] Nitrosyl cyanide is a thermally sensitive molecule and can decompose at higher temperatures. One source indicates that the impure gas may explode below -20°C, highlighting the critical need for stringent temperature control.

Q3: What are the known decomposition and hydrolysis products of nitrosyl cyanide?

When nitrosyl cyanide comes into contact with water, it can hydrolyze to form nitroxyl (HNO), cyanide (CN⁻), nitrite (NO₂⁻), and carbon dioxide (CO₂).[5] The nitroxyl can further dimerize and dehydrate to form nitrous oxide (N₂O).[5]

Q4: Is it necessary to isolate nitrosyl cyanide after synthesis?

Due to its high reactivity and instability, nitrosyl cyanide is often generated in situ and used immediately without isolation.[1][4] A common technique is to trap the generated nitrosyl cyanide with a conjugated diene, such as butadiene, in a Diels-Alder reaction.[1][3]

Q5: What are the potential impurities in the starting materials for nitrosyl cyanide synthesis?

• Nitrosyl Chloride (NOCl): Commercial nitrosyl chloride may contain impurities such as chlorine (Cl₂) and various nitrogen oxides (e.g., N₂O₃, N₂O₄). It can also be formed as a component of aqua regia, which is a mixture of nitric acid and hydrochloric acid.[2]

• Silver Cyanide (AgCN): Silver cyanide can contain trace amounts of other metal cyanides or silver salts as impurities.

The presence of these impurities can potentially lead to the formation of undesired byproducts.

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Action(s)
Low or no yield of nitrosyl cyanide	1. Reaction temperature is too high: Nitrosyl cyanide is thermally unstable and will decompose if the temperature is not maintained at or below -40°C.[5]2. Impure starting materials: Impurities in nitrosyl chloride or silver cyanide can lead to side reactions.3. Moisture in the reaction system: Nitrosyl cyanide readily hydrolyzes in the presence of water.[5]	1. Ensure rigorous temperature control: Use a cryostat or a suitable cold bath (e.g., dry ice/acetone) to maintain the reaction temperature between -50°C and -40°C.2. Use high-purity starting materials: Purify nitrosyl chloride and use high-purity silver cyanide.3. Ensure a dry reaction setup: Dry all glassware thoroughly and perform the reaction under an inert, dry atmosphere (e.g., nitrogen or argon).
Discoloration of the product (other than blue-green)	1. Presence of nitrogen dioxide (NO₂): Impurities in the nitrosyl chloride or decomposition of nitrosyl cyanide can lead to the formation of brown NO₂.2. Formation of other colored byproducts: Side reactions due to impurities or incorrect reaction conditions.	1. Purify the nitrosyl chloride starting material: This can be done by fractional distillation.2. Maintain the recommended low temperature: This will minimize decomposition.
Unexpected pressure buildup in the reaction vessel	1. Decomposition of nitrosyl cyanide: Decomposition can release gaseous products.2. Side reactions producing gaseous byproducts.	1. Immediately and cautiously vent the system in a well-ventilated fume hood. 2. Review the reaction temperature and ensure it is within the safe operating range. 3. Consider the possibility of impurities in the starting materials that could lead to gas-evolving side reactions.
Formation of a solid precipitate other than silver chloride	1. Side reactions with impurities: Impurities in the silver cyanide may react to form insoluble products.2. Reaction with the solvent: If a solvent is used, it may react with the starting materials or product under the reaction conditions.	1. Analyze the precipitate to identify its composition. 2. Ensure the use of high-purity silver cyanide. 3. If using a solvent, ensure it is inert under the reaction conditions.

Quantitative Data

Parameter	Value	Reference
Reported Yield of Gaseous Nitrosyl Cyanide	17%	[6]
Synthesis Temperature	-50°C to -40°C	[5]
Purification Temperature (Bulb-to-bulb distillation)	-130°C (pentane slush bath)	[6]

Experimental Protocols

Synthesis of Gaseous Nitrosyl Cyanide

This protocol is based on the method described in the literature for preparing gaseous nitrosyl cyanide for spectroscopic analysis.[6]

Materials:

• Granular silver cyanide (AgCN), high purity

• Nitrosyl chloride (NOCl), 1-2% in Helium (He)

• Pentane

• Liquid Nitrogen

• Dry Ice

Equipment:

• Series of U-tubes

• Cold bath (-40°C)

• Two cold traps (-83°C and -196°C)

• Gas flow controller

• Vacuum line

• Glassware for bulb-to-bulb distillation

Procedure:

• Pack a series of U-tubes with granular silver cyanide.

• Immerse the U-tubes in a cold bath maintained at -40°C.

• Pass a mixture of 1-2% nitrosyl chloride in helium through the U-tubes.

• The gas stream exiting the U-tubes is then passed through a series of two cold traps. The first trap is maintained at -83°C and the second at -196°C.

• Nitrosyl cyanide, along with unreacted nitrosyl chloride and other byproducts, will condense in the -83°C trap.

• For purification, perform a series of bulb-to-bulb distillations from a pentane slush bath (-130°C) into a receiver cooled with liquid nitrogen. This should yield nitrosyl cyanide of 96-99% purity.

Visualizations

Caption: Synthesis pathway of nitrosyl cyanide and potential side reactions.

Caption: Experimental workflow for nitrosyl cyanide synthesis and purification.

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. Nitrosyl chloride - Wikipedia [en.wikipedia.org]
• 3. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. assignmentpoint.com [assignmentpoint.com]
• 5. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.aip.org [pubs.aip.org]

Optimizing reaction conditions for nitrosyl cyanide cycloadditions.

This guide provides troubleshooting advice and answers to frequently asked questions for researchers utilizing nitrosyl cyanide in cycloaddition reactions.

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl cyanide and why is it used in cycloadditions?

Nitrosyl cyanide (ONCN) is a highly reactive dienophile used in organic synthesis.[1][2] It participates in 1,4-cycloaddition reactions, specifically Diels-Alder type reactions, with conjugated dienes to form 2-cyano-3,6-dihydro-2H-1,2-oxazines.[3] These reactions are valuable for introducing both a nitrosyl and a cyanide group into a molecule in a single, often stereospecific, step.[1] The N=O bond is the reactive component in these cycloadditions.[2]

Q2: What are the primary safety concerns when working with nitrosyl cyanide?

Nitrosyl cyanide is a highly toxic and unstable compound.[1] The impure gas has been reported to explode at temperatures below -20°C.[4] Upon decomposition, it can release toxic fumes of nitrogen oxides (NOx) and cyanide (CN⁻).[4][5] It should only be handled as a gas by experienced personnel using extreme caution, with appropriate personal protective equipment (PPE) and in a well-ventilated fume hood.[1] Due to its instability, it is almost always generated in situ for immediate use.[2]

Q3: How is nitrosyl cyanide typically generated for experimental use?

Nitrosyl cyanide is not typically isolated. Instead, it is prepared in situ at low temperatures through the reaction of nitrosyl chloride (NOCl) and silver cyanide (AgCN).[2][3] This method allows the reactive species to be trapped immediately by a diene present in the reaction mixture.

Q4: What types of side reactions are common in nitrosyl cyanide cycloadditions?

Common side reactions often stem from the instability of nitrosyl cyanide and the reaction conditions. These can include:

• Decomposition: Nitrosyl cyanide can decompose, especially if the temperature is not strictly controlled.

• Dimerization/Polymerization: The diene or the product may undergo undesired side reactions.

• Hydrolysis: Nitrosyl cyanide can hydrolyze, which may lead to the formation of various byproducts including nitroxyl, cyanide, nitrite, and CO2.[6]

• Reactions with Excess Reagents: Using an excess of nitrosyl cyanide can sometimes lead to further reactions with the initial adduct. For example, with thebaine, an excess of nitrosyl cyanide results in the formation of an N-cyanomethyl derivative.[3]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Low yield is a frequent issue, often linked to the stability of the nitrosyl cyanide reagent or suboptimal reaction parameters.

Possible Causes & Solutions:

• Reagent Decomposition: Nitrosyl cyanide is highly unstable. Ensure it is generated at a sufficiently low temperature (e.g., -40 to -50 °C) and consumed immediately.[6]

• Inefficient In Situ Generation: The quality of the nitrosyl chloride and silver cyanide is crucial. Use fresh, high-purity reagents.

• Incorrect Stoichiometry: Carefully control the stoichiometry. While a slight excess of the diene can help ensure the complete trapping of the nitrosyl cyanide, a large excess of the nitrosyl cyanide precursor can lead to side reactions.[3]

• Suboptimal Temperature: While generation must be at low temperature, the cycloaddition itself may require a specific temperature profile. Systematically screen temperatures from the generation temperature up to room temperature.

• Poor Solvent Choice: The reaction is sensitive to the solvent. Non-polar, aprotic solvents are generally preferred to minimize side reactions. Test a range of solvents like dichloromethane, toluene, or dioxane.[7][8]

A logical workflow for troubleshooting low yield can be visualized as follows:

Caption: Troubleshooting flowchart for low yield issues.

Issue 2: Poor Regio- or Stereoselectivity

The formation of multiple isomers can complicate purification and reduce the yield of the desired product.

Possible Causes & Solutions:

• Thermodynamic vs. Kinetic Control: Reaction temperature and time can influence the product ratio. Lower temperatures often favor the kinetically controlled product, while higher temperatures or longer reaction times can lead to the thermodynamically more stable product.[9][10]

• Solvent Effects: Solvent polarity can influence the transition state of the cycloaddition, thereby affecting regioselectivity. The relative ratio of regioisomers can change significantly with different solvents.[8]

• Steric and Electronic Effects: The substituents on the diene play a critical role. Bulky groups can sterically hinder one approach, while electron-donating or withdrawing groups can electronically favor the formation of one regioisomer over another.

• Lewis Acid Catalysis: While not extensively documented for nitrosyl cyanide itself, Lewis acid catalysts are known to influence selectivity in other Diels-Alder reactions. Screening mild Lewis acids could be a viable strategy, but compatibility with the unstable nitrosyl cyanide must be considered.

Data Presentation: Optimizing Reaction Conditions

Systematic optimization is key to achieving high yield and selectivity. Use a structured approach to vary one parameter at a time. The following table provides a template for organizing your experimental results.

Table 1: Template for Reaction Condition Optimization

Entry	Diene (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Regioisomeric Ratio
1	1.1	CH₂Cl₂	-40 → RT	12
2	1.1	Toluene	-40 → RT	12
3	1.1	Dioxane	-40 → RT	12
4	1.1	CH₂Cl₂	-20 (isothermal)	24
5	1.5	CH₂Cl₂	-40 → RT	12

Experimental Protocols

General Protocol for In Situ Generation and Cycloaddition of Nitrosyl Cyanide

Safety Warning: This procedure involves highly toxic materials and should only be performed in a certified chemical fume hood with appropriate safety measures and personal protective equipment.

• Preparation:

  • To a flame-dried, three-neck flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the conjugated diene (1.1 mmol) and anhydrous dichloromethane (20 mL).

  • Cool the solution to -40 °C using a dry ice/acetone bath.

• In Situ Generation of Nitrosyl Cyanide:

  • In a separate, dry flask, suspend silver cyanide (AgCN, 1.0 mmol) in anhydrous dichloromethane (10 mL).

  • Slowly add a solution of nitrosyl chloride (NOCl, 1.0 mmol) in dichloromethane to the AgCN suspension at -40 °C with vigorous stirring.

  • Stir the resulting mixture for 15 minutes at this temperature. The formation of nitrosyl cyanide is often indicated by a faint blue-green color.[2]

• Cycloaddition Reaction:

  • Transfer the cold nitrosyl cyanide solution/suspension to the dropping funnel and add it dropwise to the cooled diene solution over 30 minutes.

  • Maintain the reaction temperature at -40 °C during the addition.

  • After the addition is complete, allow the reaction mixture to stir at the specified temperature for the desired time (e.g., 4 hours), or let it warm slowly to room temperature overnight.

• Workup and Purification:

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture through a pad of Celite to remove silver salts.

  • Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

The overall experimental workflow is summarized in the diagram below.

Caption: General workflow for nitrosyl cyanide cycloaddition.

References

• 1. assignmentpoint.com [assignmentpoint.com]
• 2. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 3. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. nitrosyl cyanide | 4343-68-4 [chemicalbook.com]
• 5. Cas 4343-68-4,nitrosyl cyanide | lookchem [lookchem.com]
• 6. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Solvent Effects on the [3+2] Cycloaddition of 2-Furfural Oxime and Ethyl Propiolate: Unexpected Change in Regioselectivity [pubs.sciepub.com]
• 9. Intramolecular nitrone dipolar cycloadditions: control of regioselectivity and synthesis of naturally-occurring spirocyclic alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Intramolecular nitrone dipolar cycloadditions: control of regioselectivity and synthesis of naturally-occurring spirocyclic alkaloids. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Handling Unreacted Nitrosyl Chloride (NOCl) Impurities

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals who encounter unreacted nitrosyl chloride (NOCl) in their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to safely and effectively handle this reactive impurity.

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl chloride and why is it a concern as an impurity?

Nitrosyl chloride (NOCl) is a yellow to reddish-yellow gas that is a potent oxidizing agent and highly corrosive.[1][2][3] It is often encountered as a byproduct in reactions involving nitric acid and chlorides, such as in the formation of aqua regia.[3] As an impurity, it can lead to unwanted side reactions, degradation of products, and pose significant safety hazards due to its high toxicity and reactivity.[1][4]

Q2: What are the primary hazards associated with nitrosyl chloride?

Nitrosyl chloride is highly toxic upon inhalation, causing severe irritation to the respiratory tract and potentially leading to delayed-onset pulmonary edema.[1][5] It is also corrosive to the skin and eyes.[4] NOCl reacts violently with water to form hydrochloric acid and nitric acid, and can react explosively with ethers and ketones.[1][2]

Q3: What are the recommended immediate safety precautions when working with nitrosyl chloride?

All manipulations involving nitrosyl chloride should be conducted in a well-ventilated fume hood.[4] Personal protective equipment (PPE) is mandatory and includes:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., neoprene or nitrile).

• Body Protection: A lab coat, and for larger quantities, a chemical-resistant apron or suit may be necessary.

• Respiratory Protection: For situations with potential for exposure outside a fume hood, a self-contained breathing apparatus (SCBA) is required.[5]

Q4: How can I detect the presence of unreacted nitrosyl chloride in my reaction mixture?

The presence of nitrosyl chloride is often indicated by a characteristic yellow to orange color in the reaction mixture. For more sensitive detection and quantification, analytical methods such as UV/Visible Spectroscopy or Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.

Troubleshooting Guide

This guide addresses specific issues you may encounter when handling unreacted nitrosyl chloride.

Problem 1: My reaction mixture has a persistent yellow/orange color after the reaction is complete.

This coloration likely indicates the presence of residual nitrosyl chloride. It is crucial to neutralize (quench) the NOCl before workup to prevent side reactions and ensure safety.

Solution:

Neutralize the unreacted nitrosyl chloride by carefully adding a basic solution. Two common and effective methods are quenching with sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃).

• Method 1: Neutralization with Sodium Hydroxide. This is a rapid and effective method for destroying NOCl.

• Method 2: Neutralization with Sodium Bicarbonate. This is a milder quenching agent, suitable for sensitive substrates, but may require a larger excess and longer reaction times.

Problem 2: The quenching process is highly exothermic and difficult to control.

The reaction between nitrosyl chloride and a base is an acid-base reaction and can generate significant heat, potentially leading to a runaway reaction.

Solution:

• Pre-cool the reaction mixture: Before adding the quenching agent, cool the reaction vessel in an ice bath to 0-5 °C.

• Slow, controlled addition: Add the basic solution dropwise with vigorous stirring.

• Monitor the temperature: Use a thermometer to monitor the internal temperature of the reaction mixture and adjust the addition rate to maintain the desired temperature.

• Use a less concentrated base: If the reaction is still too vigorous, consider using a more dilute solution of the base (e.g., 1 M NaOH instead of 2 M).

Problem 3: How do I confirm that all the nitrosyl chloride has been neutralized?

Visual confirmation (disappearance of the yellow/orange color) is a good initial indicator, but for sensitive applications, a more rigorous confirmation is necessary.

Solution:

• pH Test: After quenching, test the pH of the aqueous layer (if applicable) to ensure it is basic.

• Spot Test: A qualitative spot test can be performed. Take a small aliquot of the quenched reaction mixture and add a drop of potassium iodide-starch solution. A blue-black color indicates the presence of an oxidizing agent, which could be residual NOCl.

• Analytical Methods: For quantitative confirmation, analyze a sample of the worked-up reaction mixture by UV/vis spectroscopy or GC-MS to confirm the absence of NOCl.

Experimental Protocols

Protocol 1: Neutralization of Unreacted Nitrosyl Chloride with Sodium Hydroxide Solution

This protocol describes the safe and effective neutralization of residual NOCl in a laboratory setting.

Materials:

• Reaction mixture containing unreacted NOCl

• 2 M Sodium Hydroxide (NaOH) solution

• Ice bath

• Stir plate and stir bar

• Thermometer

• Addition funnel

Procedure:

• Cool the Reaction Mixture: Place the reaction vessel containing the NOCl impurity in an ice bath and cool to 0-5 °C with stirring.

• Set up for Addition: Place the 2 M NaOH solution in an addition funnel and position it over the reaction vessel.

• Slow Addition of Base: Add the NaOH solution dropwise to the cold, stirring reaction mixture.

• Monitor Temperature: Carefully monitor the internal temperature of the reaction mixture. Maintain the temperature below 10 °C by adjusting the rate of addition.

• Observe Color Change: Continue adding the NaOH solution until the characteristic yellow/orange color of NOCl disappears.

• Ensure Basicity: After the color has dissipated, add a slight excess of the NaOH solution to ensure the mixture is basic. You can test the pH of the aqueous layer with pH paper.

• Equilibrate: Allow the mixture to stir for an additional 15-20 minutes at 0-5 °C to ensure complete neutralization.

• Proceed with Workup: The reaction mixture can now be safely worked up according to your experimental procedure.

Protocol 2: Quantification of Nitrosyl Chloride using UV/Visible Spectroscopy

This protocol provides a method for quantifying the concentration of NOCl in a solution.

Materials:

• Sample solution containing NOCl

• Appropriate solvent (e.g., dichloromethane, chloroform) for dilution[6]

• UV/vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of NOCl of known concentrations in the chosen solvent. Due to the difficulty in handling pure NOCl, it is often generated in situ and its concentration determined by other means (e.g., titration) to create the initial standard.

  • Measure the absorbance of each standard at the two characteristic absorption maxima of NOCl, which are approximately 336 nm and 458 nm.

  • Plot a graph of absorbance versus concentration for each wavelength. The resulting plots should be linear and will serve as your calibration curves.

• Prepare the Sample:

  • Dilute a known volume of your sample solution containing the NOCl impurity with the same solvent used for the calibration curve to ensure the absorbance falls within the linear range of your calibration.

• Measure Sample Absorbance:

  • Measure the absorbance of the diluted sample at the same wavelengths used for the calibration curve.

• Calculate Concentration:

  • Using the equation of the line from your calibration curve, calculate the concentration of NOCl in your diluted sample.

  • Remember to account for the dilution factor to determine the concentration of NOCl in your original, undiluted sample.

Data Presentation

Table 1: Physical and Safety Data for Nitrosyl Chloride

Property	Value	Reference
Chemical Formula	NOCl	[3]
Molar Mass	65.46 g/mol	[2]
Appearance	Yellow to reddish-yellow gas	[1][2]
Boiling Point	-5.8 °C	[6]
Hazards	Highly toxic, corrosive, strong oxidizer	[1][4][5]
Incompatibilities	Water, ethers, ketones	[1][2]

Table 2: UV/Visible Spectroscopy Data for Nitrosyl Chloride

Wavelength (λmax)	Molar Absorptivity (ε)	Solvent
~336 nm	Varies with solvent	Dichloromethane, Chloroform
~458 nm	Varies with solvent	Dichloromethane, Chloroform

Note: The molar absorptivity of nitrosyl chloride can vary depending on the solvent. It is recommended to determine it experimentally for your specific system when creating a calibration curve.

Mandatory Visualizations

Caption: Workflow for Handling Unreacted Nitrosyl Chloride Impurities.

Caption: Troubleshooting Persistent Yellow Color After Quenching.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. Nitrosyl_chloride [chemeurope.com]
• 3. Nitrosyl chloride - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Continuous generation, in-line quantification and utilization of nitrosyl chloride in photonitrosation reactions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C8RE00323H [pubs.rsc.org]

Managing the toxicity and safe disposal of nitrosyl cyanide.

This guide provides technical support for researchers, scientists, and drug development professionals working with nitrosyl cyanide (ONCN). It includes troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for safe handling and disposal.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
A blue-green gas is unexpectedly observed in the reaction vessel.	Nitrosyl cyanide is a blue-green gas and may have formed as an unintended byproduct.	Immediately ensure adequate ventilation in a fume hood. Handle the apparatus with appropriate personal protective equipment (PPE). Proceed with the neutralization protocol for nitrosyl cyanide.
The pressure in the reaction vessel increases unexpectedly.	Decomposition of nitrosyl cyanide, which can be explosive, especially in its impure form below -20°C.[1][2]	EXTREME CAUTION ADVISED. Do not heat the vessel. If safe to do so, cool the reaction vessel to slow down the decomposition. Prepare for emergency pressure release in a controlled manner within a blast shield. Evacuate the area if the pressure rise is rapid and uncontrolled.
A faint almond-like odor is detected in the laboratory.	This may indicate the presence of hydrogen cyanide (HCN) gas, a decomposition product of nitrosyl cyanide.[3]	IMMEDIATE ACTION REQUIRED. Evacuate the laboratory immediately and notify safety personnel. Do not re-enter until the area has been declared safe by qualified personnel.
The pH of the reaction mixture becomes acidic unexpectedly.	Decomposition of nitrosyl cyanide can lead to the formation of acidic byproducts.	Neutralize the acidic solution carefully with a suitable base (e.g., sodium hydroxide solution) while monitoring the temperature, as the neutralization reaction can be exothermic.
Solid material precipitates out of the solution during handling.	Polymerization or reaction of nitrosyl cyanide with other components in the mixture.	Handle the precipitate as potentially hazardous and toxic. Collect a sample for analysis under controlled conditions to identify the substance before proceeding with disposal.

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl cyanide and why is it so hazardous?

A1: Nitrosyl cyanide (ONCN) is a highly reactive and toxic blue-green gas. Its hazards stem from its inherent instability and its decomposition into highly toxic gases, including hydrogen cyanide (HCN) and various nitrogen oxides (NOx).[1][3] The impure gas is reported to be explosive at temperatures below -20°C.[2]

Q2: What are the primary decomposition products of nitrosyl cyanide?

A2: Upon decomposition, nitrosyl cyanide can release hydrogen cyanide, a potent metabolic poison, and nitrogen oxides, which are respiratory irritants.[1][3] In aqueous solutions, it can hydrolyze to form nitroxyl, cyanide, nitrite, and carbon dioxide.[4]

Q3: What are the immediate signs of exposure to nitrosyl cyanide or its decomposition products?

A3: While specific data for nitrosyl cyanide is limited, exposure to its decomposition product, hydrogen cyanide, can cause symptoms ranging from headache and dizziness to weakness, nausea, and increased respiration at low concentrations. High-level exposure can rapidly lead to convulsions, loss of consciousness, and death.

Q4: Can I store nitrosyl cyanide?

A4: Due to its high reactivity and instability, nitrosyl cyanide is not typically isolated or stored.[5] It is generally prepared in situ at low temperatures for immediate use in reactions like Diels-Alder cycloadditions.[5]

Q5: How should I handle a spill of a solution containing nitrosyl cyanide?

A5: For small spills contained within a fume hood, absorb the liquid with an inert material. The contaminated absorbent should then be treated as cyanide-containing hazardous waste. For larger spills, evacuate the area immediately and contact your institution's environmental health and safety department.

Q6: What is the appropriate personal protective equipment (PPE) for working with nitrosyl cyanide?

A6: At a minimum, a lab coat, chemical splash goggles, and appropriate chemical-resistant gloves are required. All work should be conducted in a certified chemical fume hood to prevent inhalation exposure.[3]

Quantitative Toxicity Data

Substance	CAS Number	Molecular Formula	Reported Toxicity Data	Primary Hazards
Nitrosyl Cyanide	4343-68-4	CN₂O	Data not available. Assumed to be highly toxic.	Highly reactive, unstable, decomposes to toxic gases.[1][3]
Hydrogen Cyanide	74-90-8	HCN	OSHA PEL: 10 ppm (8-hr TWA); NIOSH REL: 4.7 ppm (ceiling).[6]	Extremely toxic by inhalation and ingestion; chemical asphyxiant.
Nitrogen Dioxide	10102-44-0	NO₂	OSHA PEL: 5 ppm (ceiling)	Respiratory irritant, can cause pulmonary edema.

Experimental Protocols

Protocol 1: Neutralization and Disposal of Nitrosyl Cyanide in Solution

This protocol is adapted from standard procedures for the disposal of cyanide-containing waste via alkaline chlorination.

Materials:

• Sodium hydroxide (NaOH) solution (2 M)

• Sodium hypochlorite (NaOCl) solution (commercial bleach, ~5-6%)

• Stir plate and stir bar

• Large beaker (at least 4x the volume of the waste)

• pH meter or pH paper

• Potassium iodide-starch paper

• Fume hood

Procedure:

• Preparation: Conduct the entire procedure in a certified chemical fume hood. Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Alkalinization: Place the beaker containing the nitrosyl cyanide solution on the stir plate and begin gentle stirring. Slowly add 2 M sodium hydroxide solution to the waste solution until the pH is between 10 and 11. This step is crucial to prevent the release of hydrogen cyanide gas.

• Oxidation to Cyanate: While maintaining the alkaline pH, slowly add sodium hypochlorite solution to the stirring waste. A general rule is to add approximately 1.25 L of commercial bleach for every 100 g of cyanide. The reaction is exothermic; add the hypochlorite solution slowly to control the temperature.

• Monitoring the Reaction: Periodically test for the presence of excess hypochlorite using potassium iodide-starch paper. A blue-black color indicates an excess of the oxidizing agent and that the initial oxidation of cyanide to the less toxic cyanate is complete. Allow the reaction to stir for at least one hour after a positive test is achieved.

• Final Disposal: Once the reaction is complete, the resulting solution can be neutralized to a pH between 6 and 8 with a suitable acid (e.g., dilute hydrochloric acid). The final solution should be disposed of in accordance with local and institutional regulations for chemical waste.

Protocol 2: Emergency Response for Accidental Release of Nitrosyl Cyanide Gas

• Evacuation: Immediately evacuate the laboratory.

• Alerting Personnel: Activate any local emergency alarms and notify your supervisor and the institution's environmental health and safety office.

• Isolation: Prevent entry into the affected area.

• Do Not Attempt to Clean Up: Do not attempt to clean up a gaseous release of nitrosyl cyanide unless you are trained and equipped for hazardous gas response. Await the arrival of trained emergency responders.

Visualizations

Chemical Structure of Nitrosyl Cyanide

Caption: Chemical structure of nitrosyl cyanide.

Decomposition Pathway of Nitrosyl Cyanide

Caption: Simplified decomposition pathway of nitrosyl cyanide.

Safe Disposal Workflow for Nitrosyl Cyanide

Caption: Workflow for the safe disposal of nitrosyl cyanide waste.

References

• 1. Science made alive: Chemistry/Riddles [woelen.homescience.net]
• 2. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nj.gov [nj.gov]

Technical Support Center: Improving the Yield of Nitrosyl Cyanide Adducts

Welcome to the technical support center for the synthesis of nitrosyl cyanide adducts. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you optimize your reaction yields and overcome common experimental challenges.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis of nitrosyl cyanide adducts, particularly in Diels-Alder cycloaddition reactions.

Issue 1: Low or No Yield of the Desired Adduct

Q: My reaction has resulted in a very low yield or no product at all. What are the potential causes and how can I address them?

A: Low or no yield is a common issue stemming from the inherent instability of nitrosyl cyanide. Here's a systematic approach to troubleshooting:

• Verify the in situ Generation of Nitrosyl Cyanide: Nitrosyl cyanide is a transient, blue-green gas that is generated and used immediately.[1][2] Visual confirmation of this colored gas is a primary indicator of its successful formation. If the characteristic color is absent, your starting materials or reaction conditions for its generation may be compromised.

• Check Reagent Quality:

  • Nitrosyl Chloride (NOCl): This reagent can decompose over time. Use a fresh bottle or purify it before use. Impurities in nitrosyl chloride, such as nitrogen dioxide (NO₂), can lead to unwanted side reactions with the diene.[2]

  • Silver Cyanide (AgCN): Ensure it is dry and of high purity.

  • Diene: The diene should be pure and free of polymers or oxidation products.

• Reaction Temperature: The generation of nitrosyl cyanide is typically performed at low temperatures (-40 °C to -20 °C) to minimize its decomposition.[1][3] The subsequent trapping reaction with the diene may proceed at a slightly higher temperature, but careful temperature control is crucial.

• Stoichiometry: The molar ratio of reactants is critical. An excess of nitrosyl cyanide can sometimes lead to the formation of secondary adducts.[3] Conversely, an insufficient amount will result in unreacted diene. It is advisable to start with a slight excess of the nitrosyl cyanide precursor (nitrosyl chloride).

• Solvent Choice: Anhydrous and inert solvents are essential. Dichloromethane is a commonly used solvent for these reactions.[2] The presence of moisture can lead to the hydrolysis of nitrosyl cyanide.

Issue 2: Formation of Multiple Products or Unexpected Byproducts

Q: My analysis (TLC, LC-MS, NMR) shows multiple products, and the desired adduct is a minor component. What could be the cause?

A: The formation of multiple products often points to side reactions involving impurities or the diene itself.

• Competitive Reactions with Impurities: As mentioned, impurities in the nitrosyl chloride can react with the diene.[2] For example, chlorine from the decomposition of NOCl could lead to halogenated byproducts.

• Diene Polymerization: Some dienes are prone to polymerization, especially at higher temperatures. Ensure the reaction temperature is kept as low as is practical for the reaction to proceed.

• Secondary Adduct Formation: An excess of nitrosyl cyanide can lead to further reactions with the initial adduct.[3] For instance, with thebaine, an excess of nitrosyl cyanide results in the formation of an N-cyanomethyl derivative instead of the desired initial cyclo-adduct.[3]

• Rearrangement of the Adduct: The initial Diels-Alder adducts (dihydro-1,2-oxazines) can sometimes undergo rearrangement, especially under basic or acidic conditions during workup.[3]

Frequently Asked Questions (FAQs)

Q1: What is the optimal method for generating nitrosyl cyanide for adduct formation?

A1: The most common and effective method is the reaction of nitrosyl chloride with silver cyanide at low temperatures in an inert solvent.[1][3] Nitrosyl cyanide is generated in situ and trapped immediately with a conjugated diene. An alternative method involves the nitrosylation of a potassium cyanide-crown ether complex with nitrosyl tetrafluoroborate at very low temperatures (-40 to -50 °C).[4]

Q2: How can I confirm the presence of nitrosyl cyanide in my reaction?

A2: Nitrosyl cyanide is a characteristic blue-green gas.[1] The appearance of this color in the reaction vessel is a strong indicator of its formation. However, due to its high reactivity and short lifetime, it is typically not isolated.

Q3: What are the key safety precautions when working with nitrosyl cyanide?

A3: Nitrosyl cyanide is highly toxic and should be handled with extreme caution in a well-ventilated fume hood.[5] It can release toxic gases, including hydrogen cyanide, upon decomposition.[5] All reactions should be conducted under an inert atmosphere (e.g., argon or nitrogen).

Q4: How stable are the resulting nitrosyl cyanide adducts (dihydro-1,2-oxazines)?

A4: The stability of the dihydro-1,2-oxazine adducts can vary depending on their structure. They can be sensitive to strong acids and bases, which can induce rearrangements or decomposition.[3] It is advisable to perform workup and purification under neutral or mildly acidic conditions and at low temperatures.

Q5: What are the recommended methods for purifying nitrosyl cyanide adducts?

A5: Purification is typically achieved using standard chromatographic techniques, such as column chromatography on silica gel. The choice of eluent will depend on the polarity of the adduct. It is important to avoid highly basic or acidic conditions during chromatography.

Data Presentation

Table 1: Effect of Stoichiometry on Adduct Formation with Thebaine

Molar Ratio (Thebaine:NOCl:AgCN)	Primary Adduct Yield	Secondary Adduct Yield	Unreacted Thebaine
1 : 0.85 : 1.2	13%	Not Reported	61%
1 : 3.3 : 5.8	Not Reported	Major Product	Not Reported

Data adapted from Horsewood and Kirby, J. Chem. Soc., Perkin Trans. 1, 1980, 1587-1591.[2][3]

Table 2: Yields of Nitrosyl Cyanide Adducts with Various Dienes

Diene	Adduct Yield
Buta-1,3-diene	55%
2,3-Dimethylbuta-1,3-diene	60%
Thebaine (limited ONCN)	13%

Data adapted from Horsewood and Kirby, J. Chem. Soc., Perkin Trans. 1, 1980, 1587-1591.[2][3]

Experimental Protocols

Protocol 1: General Procedure for the in situ Generation of Nitrosyl Cyanide and its Diels-Alder Reaction with a Diene

This protocol is a generalized procedure based on the work of Horsewood and Kirby.[2]

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Conjugated diene

• Anhydrous dichloromethane (CH₂Cl₂)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a low-temperature thermometer, a gas inlet, and a dropping funnel under an inert atmosphere.

• Reagent Preparation: In the flask, suspend silver cyanide (1.2-2.0 equivalents) in anhydrous dichloromethane. Cool the suspension to the desired temperature (typically -40 °C to -20 °C) using a suitable cooling bath (e.g., dry ice/acetone).

• Generation of Nitrosyl Cyanide: Slowly add a solution of nitrosyl chloride (1.0-1.5 equivalents) in anhydrous dichloromethane to the stirred suspension of silver cyanide. The formation of nitrosyl cyanide is often indicated by the appearance of a blue-green color.

• Trapping Reaction: Once the generation of nitrosyl cyanide is complete, add a solution of the conjugated diene (1.0 equivalent) in anhydrous dichloromethane dropwise to the reaction mixture, maintaining the low temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or another suitable analytical technique.

• Workup: Upon completion, filter the reaction mixture to remove the silver salts. Wash the filtrate with a neutral or mildly acidic aqueous solution (e.g., saturated sodium bicarbonate solution, followed by water and brine) to remove any unreacted starting materials or byproducts.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stereo- and regioselectivity of the hetero-Diels–Alder reaction of nitroso derivatives with conjugated dienes [beilstein-journals.org]

Troubleshooting low reactivity of nitrosyl cyanide in Diels-Alder reactions.

Technical Support Center: Nitrosyl Cyanide in Diels-Alder Reactions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals experiencing low reactivity of nitrosyl cyanide in Diels-Alder reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Diels-Alder reaction with nitrosyl cyanide is resulting in a low yield. What are the potential causes?

A1: Low yields in Diels-Alder reactions involving nitrosyl cyanide can stem from several factors. Nitrosyl cyanide is a highly reactive and unstable compound, making its in-situ generation and immediate trapping crucial for success.[1][2] Key areas to investigate include:

• Decomposition of Nitrosyl Cyanide: As a blue-green gas, nitrosyl cyanide is prone to decomposition, especially at temperatures above -40°C.[1][3] Ensure that the reaction is conducted at a sufficiently low temperature to maintain the integrity of the nitrosyl cyanide.

• Purity of Reagents: The purity of the precursors for nitrosyl cyanide, such as nitrosyl chloride and silver cyanide, is critical.[2] Impurities can lead to side reactions or inhibit the formation of the desired dienophile.

• Diene Reactivity: The electronic properties of the diene play a significant role. Electron-rich dienes generally exhibit higher reactivity in normal-demand Diels-Alder reactions.[4][5] If your diene is electron-poor, the reaction may be sluggish.

• Reaction Conditions: Suboptimal reaction conditions, including solvent, temperature, and concentration, can adversely affect the reaction rate and yield.

• Side Reactions: Nitrosyl cyanide can undergo other reactions, such as hydrolysis, which can compete with the desired Diels-Alder cycloaddition.[3]

Q2: How can I improve the reactivity of my Diels-Alder reaction with nitrosyl cyanide?

A2: To enhance the reactivity, consider the following strategies:

• Optimize Reaction Temperature: While nitrosyl cyanide requires low temperatures for stability, the Diels-Alder reaction itself may require a certain activation energy. A careful optimization of the reaction temperature is necessary to find a balance between dienophile stability and reaction rate.

• Use of Lewis Acids: Lewis acid catalysis can sometimes accelerate Diels-Alder reactions by lowering the LUMO energy of the dienophile.[6] However, compatibility with the unstable nitrosyl cyanide must be carefully evaluated.

• Increase Reagent Concentration: Increasing the concentration of the diene can favor the bimolecular Diels-Alder reaction over unimolecular decomposition of nitrosyl cyanide.

• Solvent Choice: The choice of solvent can influence reaction rates. Non-polar, aprotic solvents are generally preferred for Diels-Alder reactions.

Q3: What are the characteristics of a suitable diene for reaction with nitrosyl cyanide?

A3: Nitrosyl cyanide acts as an electrophilic C-nitroso compound, making it a good dienophile for electron-rich dienes.[1] Key characteristics of a suitable diene include:

• Electron-Donating Groups: The presence of electron-donating groups on the diene increases its HOMO energy, leading to a smaller HOMO-LUMO gap with the dienophile and a faster reaction rate.[5]

• s-cis Conformation: The diene must be able to adopt an s-cis conformation to allow for the concerted [4+2] cycloaddition.[4] Cyclic dienes that are locked in the s-cis conformation are often highly reactive.[4]

Q4: Are there any known side reactions to be aware of when using nitrosyl cyanide?

A4: Yes, besides decomposition, nitrosyl cyanide can participate in other reactions. With certain adducts, a retro-Diels-Alder reaction can occur, especially at higher temperatures.[7] Additionally, the product of the Diels-Alder reaction, a 2-cyano-3,6-dihydro-2H-1,2-oxazine, can undergo further rearrangements depending on the reaction conditions and the structure of the diene used.[2]

Q5: What are some alternatives to nitrosyl cyanide if reactivity remains low?

A5: If troubleshooting fails to improve the yield, several alternative dienophiles can be considered for the synthesis of similar heterocyclic products:

• Nitrosoarenes: These are often more stable than nitrosyl cyanide and react readily with electron-rich dienes.[8]

• Acylnitroso Compounds: These can be generated in situ and are highly reactive dienophiles.[8]

• Tosyl Cyanide: This reagent can also participate in Diels-Alder reactions with certain dienes to form pyridine derivatives after a cascade of reactions.[9]

Data Presentation

Table 1: Comparison of Dienophile Reactivity in a Standard Diels-Alder Reaction

Dienophile	Electron-Withdrawing Group(s)	Relative Reaction Rate
Ethylene	None	1
Acrylonitrile	-CN	~10^5
Maleic Anhydride	Two -C(O)O(O)C-	Very High

This table illustrates the general principle that stronger electron-withdrawing groups on the dienophile increase the rate of a normal-demand Diels-Alder reaction.[5]

Experimental Protocols

Protocol 1: In-situ Generation of Nitrosyl Cyanide and Diels-Alder Reaction

This protocol describes a general procedure for the in-situ generation of nitrosyl cyanide and its subsequent trapping with a diene in a Diels-Alder reaction.[1][2]

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Diene (e.g., 2,3-dimethyl-1,3-butadiene)

• Anhydrous solvent (e.g., dichloromethane, THF)

• Inert gas (Argon or Nitrogen)

• Low-temperature cooling bath (e.g., dry ice/acetone)

Procedure:

• A solution of the diene in the anhydrous solvent is prepared in a flame-dried, three-necked flask under an inert atmosphere.

• The solution is cooled to -78 °C using a dry ice/acetone bath.

• In a separate flask, a suspension of silver cyanide in the anhydrous solvent is prepared and also cooled to -78 °C.

• A pre-cooled solution of nitrosyl chloride in the anhydrous solvent is slowly added to the silver cyanide suspension with vigorous stirring. The formation of nitrosyl cyanide is often indicated by a color change.

• The resulting mixture containing nitrosyl cyanide is then transferred via cannula to the cooled solution of the diene.

• The reaction is stirred at low temperature for a specified time, and the progress is monitored by an appropriate technique (e.g., TLC, LC-MS).

• Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques such as column chromatography.

Visualizations

Caption: Troubleshooting workflow for low reactivity.

Caption: Diels-Alder reaction mechanism.

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diels–Alder reaction | Research Starters | EBSCO Research [ebsco.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 8. Nitroso Diels-Alder (NDA) Reaction as an Efficient Tool for the Functionalization of Diene-Containing Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. orgsyn.org [orgsyn.org]

Stabilizing nitrosyl cyanide for experimental use.

Welcome to the Technical Support Center for the handling and use of nitrosyl cyanide (ONCN). This resource is designed for researchers, scientists, and drug development professionals who are working with this highly reactive intermediate. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to assist in your experiments. Given the inherent instability of nitrosyl cyanide, the focus of this guide is on its in situ generation and immediate use, which is the primary method for its "stabilization" in an experimental context.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis and use of nitrosyl cyanide in a question-and-answer format.

Question/Issue	Possible Cause(s)	Troubleshooting Steps
Synthesis: Low or no yield of the characteristic blue-green nitrosyl cyanide.	1. Inadequate cooling of the reaction vessel. 2. Impure or degraded nitrosyl chloride precursor. 3. Inefficient stirring of the silver cyanide suspension. 4. Moisture contamination in the reaction setup.	1. Ensure the reaction bath is maintained at a stable temperature between -50°C and -40°C.[1] 2. Use freshly distilled or a new bottle of nitrosyl chloride. Verify its integrity before use. 3. Employ vigorous magnetic or mechanical stirring to ensure proper mixing of the reactants. 4. Thoroughly dry all glassware and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen).
Handling: Accidental pressure buildup in the apparatus.	1. Blockage in the gas transfer line. 2. Warming of the cold traps, leading to the volatilization of condensed gases. 3. Rapid decomposition of nitrosyl cyanide due to a sudden temperature increase.	1. Immediately and cautiously check for any blockages in the transfer tubing. 2. Ensure cold traps are consistently maintained at the appropriate low temperatures (-83°C and -196°C are commonly used).[2] 3. Re-cool the apparatus to the recommended low temperature to slow down decomposition.
Reaction: The subsequent reaction (e.g., Diels-Alder) with the in situ generated nitrosyl cyanide is not proceeding.	1. Insufficient generation of nitrosyl cyanide. 2. The reaction temperature is too low for the subsequent step. 3. The diene or other trapping agent is not reactive enough. 4. The nitrosyl cyanide is decomposing before it can react.	1. Monitor the formation of the blue-green color to confirm the presence of nitrosyl cyanide. Consider increasing the stoichiometry of the precursors slightly. 2. While nitrosyl cyanide is generated at low temperatures, the trapping reaction may require a slightly higher temperature. Gradually warm the reaction mixture to the optimal temperature for the specific reaction. 3. Use a more reactive trapping agent if possible. 4. Ensure the trapping agent is present in the reaction mixture during the generation of nitrosyl cyanide to capture it as it forms.
Safety: Accidental exposure to precursor or product vapors.	1. Leak in the experimental setup. 2. Inadequate ventilation.	1. Immediately evacuate the area and notify safety personnel. 2. Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a gas-tight chemical protection suit and self-contained breathing apparatus when handling nitrosyl chloride and cyanide compounds.

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl cyanide and why is it so unstable?

A1: Nitrosyl cyanide (ONCN) is a blue-green gas with the molecular formula ONCN.[3] It is a highly reactive molecule due to the presence of both a nitrosyl (-NO) and a cyanide (-CN) group.[4] Its instability is inherent to its nature as a reactive intermediate; it is prone to decomposition, especially at temperatures above -40°C.[3][5] The impure gas has been reported to be explosive below -20°C.

Q2: Can I store nitrosyl cyanide for later use?

A2: No, nitrosyl cyanide is not typically isolated or stored.[4][5] It is generated in situ at low temperatures and used immediately in subsequent reactions, such as Diels-Alder cycloadditions.[5][6] This in situ generation and immediate consumption is the standard procedure for "stabilizing" it for experimental purposes.

Q3: What are the primary hazards associated with nitrosyl cyanide and its precursors?

A3: The primary hazards include:

• Toxicity: Nitrosyl cyanide is highly toxic and can release hydrogen cyanide and toxic nitrogen oxides upon decomposition.[4] Its precursor, nitrosyl chloride, is a poisonous gas.

• Explosivity: Impure nitrosyl cyanide can be explosive at temperatures below -20°C.

• Reactivity: It is a highly reactive compound that can react vigorously with various substances.

Q4: How can I confirm the formation of nitrosyl cyanide?

A4: The formation of nitrosyl cyanide is indicated by the appearance of a characteristic blue-green color in the reaction mixture or as a vapor.[2] Spectroscopic methods, such as infrared spectroscopy, can also be used for its identification.[2]

Data Presentation

The stability of nitrosyl cyanide is highly dependent on temperature. The following table provides an illustrative guide to its expected stability under different conditions.

Temperature (°C)	Expected Stability	Notes
-50 to -40	Relatively stable for short periods (minutes to an hour)	Ideal temperature range for generation and in situ reactions.[1]
-20	Highly unstable	Impure gas may be explosive at this temperature.
0	Rapid decomposition	Not suitable for experimental use.
25 (Room Temp)	Extremely rapid decomposition	Will decompose almost instantaneously.

Note: This data is qualitative and for illustrative purposes. The actual stability will depend on the purity of the sample and the experimental conditions.

Experimental Protocols

Protocol 1: In Situ Generation of Nitrosyl Cyanide

This protocol describes the generation of nitrosyl cyanide for immediate use in a subsequent reaction, such as a Diels-Alder cycloaddition.

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Anhydrous solvent (e.g., dichloromethane, chloroform)

• Diene (for trapping)

• Three-necked round-bottom flask

• Low-temperature cooling bath (e.g., cryocooler or dry ice/acetone)

• Inert gas supply (Argon or Nitrogen)

• Magnetic stirrer

Procedure:

• Assemble a dry, three-necked flask equipped with a magnetic stirrer, a gas inlet, and a dropping funnel, all under an inert atmosphere.

• Cool the flask to between -50°C and -40°C using a low-temperature bath.

• In the flask, create a suspension of silver cyanide in the anhydrous solvent.

• If the nitrosyl cyanide is to be trapped, add the diene to the silver cyanide suspension.

• Slowly add a solution of nitrosyl chloride in the same anhydrous solvent to the stirred suspension via the dropping funnel.

• The formation of nitrosyl cyanide is indicated by the appearance of a blue-green color.

• Allow the reaction to proceed at this low temperature for the desired amount of time, during which the in situ generated nitrosyl cyanide will react with the trapping agent.

Mandatory Visualizations

Experimental Workflow for In Situ Generation and Trapping

Caption: Workflow for the in situ generation and trapping of nitrosyl cyanide.

Troubleshooting Decision Tree for Low Product Yield

Caption: Troubleshooting decision tree for low product yield in nitrosyl cyanide reactions.

References

• 1. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stability and spontaneous production of blood cyanide during heating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 6. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Nitrosyl Cyanide Decomposition Analysis

This technical support center provides researchers, scientists, and drug development professionals with essential information for identifying the decomposition products of nitrosyl cyanide (ONCN).

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl cyanide?

A: Nitrosyl cyanide (ONCN) is a highly reactive, blue-green gaseous molecule.[1] It is often studied as a putative metabolic intermediate in the oxidation of cyanamide, an alcohol-deterrent agent.[2] Due to its instability, it is typically synthesized at low temperatures and used in situ for reactions or analyses.[1]

Q2: What are the primary decomposition products of nitrosyl cyanide in an aqueous solution?

A: Theoretical and experimental evidence suggests that the hydrolysis of nitrosyl cyanide can yield four main products: nitroxyl (HNO), cyanide (CN⁻), nitrite (NO₂⁻), and carbon dioxide (CO₂).[2] In practice, nitroxyl is highly reactive and rapidly dimerizes and dehydrates to form nitrous oxide (N₂O), which is often the detected gaseous product.[2]

Q3: How is nitrosyl cyanide synthesized in a laboratory setting?

A: A common method for the synthesis of nitrosyl cyanide is the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) at low temperatures, typically between -40°C and -50°C.[2][3] The resulting nitrosyl cyanide is a volatile gas that can be transferred to a separate vessel for analysis or reaction.

Q4: What are the main challenges in working with nitrosyl cyanide?

A: The primary challenges include its high reactivity and instability, making it difficult to isolate and handle. Its synthesis involves toxic precursors like silver cyanide and produces a toxic product (cyanide is a decomposition product).[2] Careful handling in a well-ventilated fume hood with appropriate safety measures is crucial.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no yield of nitrosyl cyanide	1. Reaction temperature is too high, causing premature decomposition. 2. Impure or degraded reactants (nitrosyl chloride, silver cyanide). 3. Inefficient trapping of the gaseous product.	1. Ensure the reaction is maintained at a very low temperature (e.g., -40°C to -50°C) using a suitable cooling bath. 2. Use freshly prepared or properly stored reactants. 3. Ensure the collection vessel is adequately cooled (e.g., with liquid nitrogen) to efficiently trap the volatile nitrosyl cyanide.
Inconsistent or unexpected analytical results	1. Contamination of the sample with atmospheric moisture or oxygen. 2. Further reaction of decomposition products. 3. Interference from solvents or buffers.	1. Perform the synthesis and decomposition under an inert atmosphere (e.g., argon or nitrogen). 2. Analyze the decomposition products promptly after the reaction. Be aware of the subsequent reactions of primary products, such as the dimerization of nitroxyl (HNO) to N₂O.[2] 3. Run control experiments with the solvent/buffer system to identify any interfering species.
Safety concerns during synthesis	1. Exposure to toxic reactants or products (e.g., silver cyanide, nitrosyl chloride, hydrogen cyanide). 2. Potential for rapid gas evolution.	1. All manipulations must be conducted in a certified fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Have a cyanide antidote kit readily available and ensure personnel are trained in its use. 2. The reaction should be performed on a small scale, and the apparatus should be equipped with a pressure-relief system (e.g., a bubbler).

Quantitative Data Summary

Analyte	Detection Method	Expected Observation	Reference
Nitrous Oxide (N₂O)	Gas Chromatography (GC)	A peak corresponding to N₂O in the headspace analysis, indicating the formation of the nitroxyl (HNO) intermediate.	[2]
Cyanide (CN⁻)	Colorimetric Assay, Ion-Selective Electrode	Detection of cyanide ions in the aqueous solution post-decomposition.	[2]
Nitrite (NO₂⁻)	Griess Assay	Formation of a colored product indicating the presence of nitrite.	[2]
Carbon Dioxide (CO₂)	Gas Chromatography-Mass Spectrometry (GC-MS)	Detection of CO₂ in the headspace, particularly when using ¹³C-labeled nitrosyl cyanide for isotopic confirmation.	[2]

Experimental Protocols

Protocol 1: Synthesis of Nitrosyl Cyanide

This protocol is based on the method described by Shirota et al. (1996).[2]

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN) or K-(18-crown-6)cyanide

• Anhydrous solvent (e.g., dichloromethane)

• Reaction vessel equipped with a low-temperature condenser and gas inlet/outlet

• Cooling bath (e.g., dry ice/acetone or cryocooler) capable of reaching -50°C

Procedure:

• Set up the reaction vessel under an inert atmosphere (argon or nitrogen).

• Cool the reaction vessel to between -40°C and -50°C.

• Add silver cyanide to the reaction vessel.

• Slowly introduce nitrosyl chloride gas or a solution of NOCl in the anhydrous solvent to the stirred suspension of silver cyanide.

• Allow the reaction to proceed at low temperature. Nitrosyl cyanide will form as a blue-green gas.[1]

• The gaseous nitrosyl cyanide can be transferred via a cannula to a pre-cooled collection vessel or directly into a buffered solution for decomposition analysis.

Protocol 2: Analysis of Aqueous Decomposition Products

Procedure:

• Prepare a buffered aqueous solution (e.g., phosphate buffer, pH 7.4) in a sealed reaction vial. Deoxygenate the buffer by bubbling with an inert gas.

• Transfer the synthesized nitrosyl cyanide gas into the headspace of the reaction vial or bubble it through the solution.

• Allow the decomposition to occur at a controlled temperature (e.g., 37°C).

• Headspace Analysis: At specified time points, withdraw a sample of the headspace gas using a gas-tight syringe. Inject the sample into a Gas Chromatograph (GC) or GC-MS to analyze for nitrous oxide (N₂O) and carbon dioxide (CO₂).

• Aqueous Phase Analysis: At the same time points, withdraw a liquid aliquot from the solution.

  • Analyze for the presence of cyanide (CN⁻) using a colorimetric method or a cyanide-selective electrode.

  • Analyze for the presence of nitrite (NO₂⁻) using the Griess assay.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid and selective nitroxyl (HNO) trapping by phosphines: kinetics and new aqueous ligations for HNO detection and quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

How to minimize the formation of nitrogen dioxide in ONCN synthesis.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist you in minimizing the formation of nitrogen dioxide (NO₂) during the synthesis of oxadiazole-N-oxide-cyanomethyl (ONCN).

Frequently Asked Questions (FAQs)

Q1: What is the most probable cause of nitrogen dioxide (NO₂) formation during ONCN synthesis?

A1: Nitrogen dioxide formation during the synthesis of ONCN, a type of furoxan (1,2,5-oxadiazole-2-oxide), is most commonly associated with the oxidative cyclization step of a precursor dioxime. The use of strong oxidizing agents, particularly those involving nitric acid or nitrogen oxides, can lead to the release of NO₂ gas, which is often visible as reddish-brown fumes.[1][2] Side reactions, such as the decomposition of nitrating agents or unstable nitro-intermediates, are also significant contributors.

Q2: How can I visually identify the formation of nitrogen dioxide in my reaction?

A2: Nitrogen dioxide is a reddish-brown gas.[3] Its presence is often indicated by the appearance of these colored fumes in the headspace of your reaction vessel. This is a clear sign that undesired side reactions are occurring.

Q3: What are the primary safety concerns associated with nitrogen dioxide exposure?

A3: Nitrogen dioxide is a toxic gas and a strong oxidizer.[3] Inhalation can lead to respiratory irritation, and prolonged exposure can cause severe lung damage.[3] It is crucial to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves, when there is a potential for NO₂ generation.[4][5]

Q4: Are there alternative synthetic routes to ONCN that might avoid the formation of NO₂?

A4: Yes, exploring alternative synthetic strategies is a key approach to minimizing NO₂ formation. Methods that avoid strong nitrating agents are preferable. For instance, the dimerization of a corresponding nitrile oxide intermediate can be an effective route to furoxans.[6] Additionally, milder oxidizing agents for the cyclization of dioximes, such as (diacetoxyiodo)benzene or even copper(II) salts under specific conditions, can be explored to reduce the generation of nitrogen oxides.[2][7]

Q5: How can I monitor the formation of nitrogen dioxide in real-time during my experiment?

A5: Several analytical techniques can be used to monitor NO₂. For laboratory-scale reactions, spectroscopic methods can be employed. For more quantitative analysis, especially of the gaseous effluent from the reaction, chemiluminescence-based NOx analyzers are highly sensitive and specific.[8][9][10][11][12] Chemical trap methods followed by analysis can also be utilized to quantify the total amount of NO₂ produced over the course of the reaction.[13]

Troubleshooting Guide: Minimizing NO₂ Formation

This guide addresses specific issues you may encounter during ONCN synthesis, focusing on the widely practiced oxidative cyclization of a dioxime precursor.

Issue	Potential Cause	Recommended Solution
Observation of reddish-brown fumes (NO₂) during the reaction.	Use of harsh oxidizing agents (e.g., concentrated nitric acid, N₂O₄).	Substitute with milder oxidizing agents. Consider using (diacetoxyiodo)benzene, Oxone in the presence of a base, or explore copper(II)-mediated oxidation.[7][14]
High reaction temperature.	Optimize the reaction temperature. Run the reaction at the lowest effective temperature to minimize thermal decomposition of reagents and intermediates.
Incorrect stoichiometry of reagents.	Carefully control the stoichiometry of the oxidizing agent. An excess can lead to unwanted side reactions and the generation of NO₂.
Low yield of ONCN with significant byproduct formation.	Ring-opening of the furoxan ring.	The furoxan ring can be labile under certain conditions.[15] Ensure the pH of the reaction and work-up is controlled. Avoid strongly basic or acidic conditions if possible.
Formation of regioisomers.	The formation of furoxan regioisomers is common.[15] Purification by chromatography may be necessary. The choice of solvent and reaction temperature can sometimes influence the isomeric ratio.
Decomposition of the dioxime precursor.	Ensure the purity of the starting dioxime. Impurities can catalyze decomposition pathways.
Difficulty in purifying the final ONCN product.	Presence of nitro-containing byproducts.	Purification can be challenging due to the similar polarity of byproducts. Recrystallization or column chromatography with a carefully selected eluent system is often required.

Experimental Protocols

The synthesis of ONCN (3-cyanomethyl-1,2,5-oxadiazole 2-oxide) can be approached through the oxidative cyclization of a suitable dioxime precursor. Below is a representative protocol based on general methods for furoxan synthesis.

Protocol 1: Synthesis of ONCN via Oxidative Cyclization of a Dioxime Precursor

This protocol is a representative method and may require optimization for your specific laboratory conditions and scale.

Step 1: Synthesis of the Dioxime Precursor

A plausible precursor for ONCN is 1-cyano-2,3-butanedione dioxime. The synthesis of this precursor would typically involve the nitrosation of a β-ketonitrile.

Step 2: Oxidative Cyclization to form ONCN

• Reagents and Equipment:

  • 1-cyano-2,3-butanedione dioxime

  • Oxidizing agent (e.g., (diacetoxyiodo)benzene, sodium hypochlorite, or nitrogen dioxide gas)[1][7]

  • Appropriate solvent (e.g., dichloromethane, acetonitrile)

  • Reaction flask equipped with a stirrer and reflux condenser

  • Fume hood

• Procedure (Example using a mild oxidant):

  • Dissolve the dioxime precursor in the chosen solvent within the reaction flask under constant stirring.

  • Slowly add the oxidizing agent to the solution. The addition rate should be controlled to manage any exothermic reaction.

  • Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction as required by the chosen oxidant.

  • Perform an aqueous work-up to remove inorganic salts and water-soluble impurities.

  • Extract the product with a suitable organic solvent.

  • Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain pure ONCN.

Signaling Pathways and Workflows

Logical Workflow for Troubleshooting NO₂ Formation

Caption: A step-by-step workflow for troubleshooting and minimizing nitrogen dioxide formation.

General Synthetic Pathway for ONCN

Caption: A plausible synthetic route for ONCN highlighting the critical oxidative cyclization step.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Safety Protocols for Nitrogen Dioxide (NO2) Gas Exposure [gasdetection.com]
• 4. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 5. nj.gov [nj.gov]
• 6. Synthetic Strategies Toward Nitrogen-Rich Energetic Compounds Via the Reaction Characteristics of Cyanofurazan/Furoxan - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxidation of o-dioxime by (diacetoxyiodo)benzene: green and mild access to furoxans - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. uniphos-envirotronic.com [uniphos-envirotronic.com]
• 9. horiba.com [horiba.com]
• 10. escspectrum.com [escspectrum.com]
• 11. emerson.com [emerson.com]
• 12. mtb.es [mtb.es]
• 13. mdpi.com [mdpi.com]
• 14. Mechanochemical Dimerization of Aldoximes to Furoxans - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Recent progress in synthesis and application of furoxan - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00189J [pubs.rsc.org]

Technical Support Center: In Situ Spectroscopic Monitoring of Nitrosyl Cyanide Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the in situ spectroscopic monitoring of nitrosyl cyanide (ONCN) reactions.

Critical Safety Advisory

Nitrosyl cyanide is a toxic gas, and its precursor and related compounds, such as silver cyanide and hydrogen cyanide, are extremely hazardous.[1][2] All handling of these materials must be conducted in a well-ventilated chemical fume hood by trained personnel.[3] Always wear appropriate Personal Protective Equipment (PPE), including double-nitrile gloves, safety goggles, and a lab coat.[4][5] Ensure a cyanide antidote kit is readily available and that personnel are trained in its use.[6] Avoid contact with acids, which can liberate highly toxic hydrogen cyanide gas.[3][5] All waste must be managed as hazardous waste according to institutional guidelines.[3]

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl cyanide and why is it monitored in situ?

A1: Nitrosyl cyanide (ONCN) is a reactive blue-green gas with the molecular formula ONCN.[1] It is often studied as a transient intermediate in various chemical and biological reactions, such as the metabolic oxidation of cyanamide.[7][8] Due to its high reactivity and instability, it is typically not isolated. Instead, it is generated and studied directly within the reaction mixture (in situ) using rapid spectroscopic techniques.[1][9]

Q2: Which spectroscopic techniques are best suited for monitoring nitrosyl cyanide reactions?

A2: Several techniques can be employed, each with specific advantages:

• Infrared (IR) Spectroscopy (FTIR): Excellent for identifying functional groups. The C≡N triple bond in nitriles has a strong, sharp absorption in a relatively clean spectral region (2200-2300 cm⁻¹), making it a key marker for ONCN.[10][11] In situ Attenuated Total Reflectance (ATR)-FTIR is particularly useful for monitoring reactions in the liquid phase without sample preparation.[12]

• UV-Visible (UV-Vis) Spectroscopy: Useful for quantitative analysis and studying reaction kinetics, especially for colored compounds or those with strong UV absorbance.[13][14] Stopped-flow UV-Vis can be used to monitor the rapid decomposition kinetics of related nitrosyl compounds.[15][16]

• Raman Spectroscopy: Complementary to IR, Raman is also sensitive to the C≡N stretching vibration.[17][18] It is particularly advantageous for aqueous solutions, which can interfere with IR spectroscopy.[19]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide detailed structural information about reactants, intermediates, and products, though it is generally less sensitive and slower than vibrational spectroscopy.[7][20]

Q3: What are the characteristic spectral features of nitrosyl cyanide?

A3: The most identifiable features are from its vibrational modes. The C≡N stretch is a primary indicator. See the data table below for specific frequencies observed for nitrosyl cyanide and its isotopically substituted species.

Q4: What are the common challenges associated with these experiments?

A4: The primary challenges include:

• High Reactivity: Nitrosyl cyanide readily participates in reactions, such as cycloadditions, making its lifetime short.[1][9]

• Instability: The compound is not stable at room temperature and requires low-temperature generation and observation.[1][8]

• Interferences: Solvents, precursors, and side-products can have overlapping spectral features. Atmospheric CO₂ and H₂O can interfere with IR measurements.[21]

• Safety: The extreme toxicity of cyanide-containing compounds necessitates stringent safety protocols.[2][5]

Troubleshooting Guide

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
No or Very Weak Signal for ONCN	1. Inefficient generation of ONCN (e.g., precursor issue, incorrect temperature). 2. ONCN is consumed too rapidly. 3. Insufficient instrument sensitivity or incorrect parameters.	1. Verify the purity and concentration of precursors (e.g., nitrosyl chloride, silver cyanide). Ensure the reaction is performed at the required low temperature (-40 to -50 °C).[8] 2. Use a faster detection method (e.g., rapid-scan FTIR) or a trapping agent to form a more stable adduct.[1] 3. Increase the number of scans to improve the signal-to-noise ratio. Optimize detector settings.[21]
Negative Peaks in Absorbance Spectrum (FTIR/UV-Vis)	The background spectrum was collected on a dirty or different surface than the sample spectrum.[22]	Recalibrate the background. Clean the ATR crystal, cuvette, or other sampling accessory thoroughly and collect a new background spectrum under the exact same conditions (solvent, temperature) as the planned experiment.[22]
Unstable or Drifting Baseline	1. Instrument temperature is not stabilized. 2. Environmental vibrations (e.g., from a nearby vacuum pump).[22] 3. For FTIR, incomplete purging of the sample compartment.	1. Allow the spectrometer to warm up and stabilize for the recommended time. 2. Isolate the instrument from sources of vibration. 3. Ensure a consistent flow of dry purge gas (e.g., nitrogen) to remove atmospheric H₂O and CO₂.[21]
Unexpected Peaks or Spectral Overlap	1. Presence of impurities in solvents or reactants. 2. Formation of unexpected side-products or intermediates. 3. Interference from dissolved gases or atmospheric components (CO₂, H₂O).[21] 4. For cyanide analysis, presence of interfering ions like nitrates, nitrites, or sulfides.[23]	1. Use high-purity (spectroscopic grade) solvents and reagents. 2. Consult literature for potential side reactions. Consider using complementary techniques (e.g., NMR, Mass Spectrometry) to identify unknown species. 3. Degas solvents and ensure the instrument is properly purged.[21] 4. Be aware of potential matrix interferences. Sulfamic acid can be used to remove nitrate/nitrite interference.[23]
Distorted or Broad Peak Shapes (FTIR-ATR)	1. Poor contact between the sample and the ATR crystal. 2. The sample is inhomogeneous (e.g., contains solid particles).[12]	1. Ensure the liquid sample fully covers the ATR crystal and that consistent pressure is applied if using a solid sample. 2. Ensure the sample is fully dissolved. ATR primarily probes the liquid phase.[12]

Data Presentation

Table 1: Fundamental Vibrational Frequencies of Nitrosyl Cyanide (ONCN)

This table summarizes key harmonic vibrational frequencies for nitrosyl cyanide, which are critical for its identification via IR or Raman spectroscopy.

Vibrational Mode	Description	Frequency (cm⁻¹) for ONCN [24][25]
ν₁	C≡N Stretch	~2200-2300 (strong, sharp)
ν₅	In-plane bend	212.0
ν₆	Out-of-plane bend	264.2

Note: The C≡N stretching frequency is highly sensitive to the molecular environment and substitution. For many nitriles, it appears in the 2200–2300 cm⁻¹ range.[10][11]

Table 2: Common Interferences in Spectroscopic Analysis

Interferent	Affected Technique(s)	Effect & Notes
Water (H₂O)	FTIR	Broad absorption around 3400 cm⁻¹ and sharp rotational lines around 1600 cm⁻¹. Can obscure signals in these regions. Purging with dry gas is essential.[21]
**Carbon Dioxide (CO₂) **	FTIR	Strong, sharp absorption around 2350 cm⁻¹. Can interfere with the nitrile C≡N region. Purging with dry gas is essential.[21]
Nitrate (NO₃⁻) / Nitrite (NO₂⁻)	General Cyanide Analysis	Can cause positive interference (false positives) during certain analytical procedures by reacting with organic compounds.[23]
Sulfide (S²⁻)	General Cyanide Analysis	Can react with cyanide to form thiocyanate, leading to a decrease in the measured cyanide concentration (false negative).[23][26]
Solvents	All techniques	Solvents have their own spectral signatures that can overlap with the analyte. Choose a solvent with a clear spectral window in the region of interest.

Experimental Protocols

Protocol 1: In Situ Generation of Nitrosyl Cyanide

This protocol is based on the reaction of nitrosyl chloride with silver cyanide at low temperatures.[1][9]

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Anhydrous organic solvent (e.g., dichloromethane, chloroform) cooled to -50 °C

• Pre-cooled reaction vessel equipped for in situ spectroscopic measurement (e.g., ATR probe, quartz cuvette)

Procedure:

• Set up the spectroscopic instrument (e.g., FTIR with ATR probe) and cool the reaction vessel to the target temperature (e.g., -50 °C).

• In the pre-cooled vessel, suspend silver cyanide in the anhydrous solvent.

• Begin spectroscopic monitoring to acquire a stable background spectrum of the AgCN suspension.

• Slowly introduce a stoichiometric amount of nitrosyl chloride to the stirred suspension.

• Continuously monitor the reaction mixture spectroscopically. The formation of nitrosyl cyanide (ONCN) can be observed by the appearance of its characteristic spectral features (e.g., C≡N stretch).

• Proceed immediately with the intended reaction or analysis, as ONCN is highly reactive.

Protocol 2: General Procedure for In Situ FTIR Monitoring

This protocol outlines a general workflow for monitoring a chemical reaction using an in situ FTIR probe.

Equipment:

• FTIR spectrometer with a DiComp or MCT detector

• Mid-infrared ATR immersion probe (e.g., Diamond or SiComp)

• Reaction vessel

• Data acquisition software

Procedure:

• System Setup: Assemble the reaction vessel with the ATR probe, ensuring the probe tip is fully immersed in the reaction zone.

• Background Collection: Add the solvent(s) and any non-reactive starting materials to the vessel. Stir and allow the temperature to equilibrate. Collect a background spectrum. A good background is critical for high-quality data.[22]

• Initiate Reaction: Add the final reactant to initiate the reaction (e.g., add nitrosyl chloride as in Protocol 1).

• Data Acquisition: Immediately begin collecting spectra at a set time interval (e.g., every 30-60 seconds). The software will plot absorbance changes over time.[12]

• Analysis: Monitor the decrease in reactant peaks and the increase in product and intermediate peaks. The peak corresponding to the C≡N stretch of nitrosyl cyanide should be monitored to track its formation and consumption.

• Post-Processing: After the reaction is complete, use the collected data to generate concentration profiles and analyze reaction kinetics.

Visualizations

Caption: A typical workflow for in situ spectroscopic experiments.

Caption: A logical guide for troubleshooting common spectral problems.

Caption: Relationship between reactants, in situ intermediate, and monitoring.

References

• 1. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 2. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 3. lsuhsc.edu [lsuhsc.edu]
• 4. nj.gov [nj.gov]
• 5. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 6. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 7. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 10. The infrared spectra of nitriles and related compounds frozen in Ar and H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. m.youtube.com [m.youtube.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. In Situ UV-VIS-NIR Absorption Spectroscopy and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. Raman spectroscopic analysis of nitrile containing compounds [morressier.com]
• 18. Resonance Raman spectroscopy of nitrile hydratase, a novel iron-sulfur enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. ViscY nuclear magnetic resonance experiments for in situ chemical reaction monitoring under spin diffusion conditions - Analyst (RSC Publishing) [pubs.rsc.org]
• 21. youtube.com [youtube.com]
• 22. spectroscopyonline.com [spectroscopyonline.com]
• 23. alsglobal.com [alsglobal.com]
• 24. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 25. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 26. waterboards.ca.gov [waterboards.ca.gov]

Technical Support Center: Quenching Procedures for Reactions Involving Nitrosyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

This guide provides technical support for researchers working with nitrosyl cyanide (ONCN), a highly reactive and hazardous intermediate. The following information is intended to supplement, not replace, standard laboratory safety protocols and a thorough risk assessment, which must be completed before any experiment.

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl cyanide and why is it considered hazardous?

Nitrosyl cyanide is a blue-green gas with the molecular formula ONCN.[1] It is a highly reactive and toxic compound due to the presence of both a nitrosyl (-NO) and a cyanide (-CN) group. Its primary hazards include:

• High Toxicity: It can release toxic gases, including hydrogen cyanide (HCN) and nitrogen oxides (NOx), upon decomposition.[1]

• Explosive Potential: The impure gas is known to explode at temperatures below -20°C. Therefore, it should be handled with extreme caution, preferably as a gas generated in situ for immediate consumption.

• Reactivity: It is a potent electrophile and dienophile, reacting readily with various nucleophiles and dienes.[2]

Q2: I am generating nitrosyl cyanide in situ. What are the primary safety precautions I should take?

• Work in a certified fume hood: All manipulations involving nitrosyl cyanide must be performed in a well-ventilated chemical fume hood.

• Use appropriate Personal Protective Equipment (PPE): This includes, at a minimum, safety goggles, a face shield, a flame-resistant lab coat, and chemical-resistant gloves.

• Prevent exposure to moisture and air: Nitrosyl cyanide can react with moisture. Reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Low-temperature conditions: Nitrosyl cyanide is typically generated and used at low temperatures (e.g., -40 to -50 °C) to control its reactivity and prevent decomposition.[1]

• Have a quenching plan: Before starting the reaction, have a clear and well-rehearsed quenching procedure in place for the reaction mixture and any contaminated equipment.

Q3: What are the expected byproducts of a reaction involving nitrosyl cyanide?

Besides the desired product, potential byproducts can include unreacted nitrosyl cyanide and products from its decomposition or hydrolysis. Hydrolysis in a neutral aqueous solution can yield nitrous oxide (N₂O), cyanide ions (CN⁻), nitrite ions (NO₂⁻), and carbon dioxide (CO₂).[1]

Q4: How do I handle a situation where my reaction involving nitrosyl cyanide shows signs of uncontrolled decomposition (e.g., rapid gas evolution, color change)?

An uncontrolled decomposition is a critical situation. If you suspect this is happening and can do so safely, your immediate priority is to ensure your safety and the safety of those around you.

• Alert others: Inform your colleagues and lab supervisor immediately.

• Lower the sash: If working in a fume hood, lower the sash completely.

• Evacuate: If the reaction appears to be escalating, evacuate the immediate area and follow your laboratory's emergency procedures.

• Do not attempt to quench an uncontrolled reaction: Adding a quenching agent to a rapidly decomposing mixture could exacerbate the situation.

To prevent this, always maintain strict temperature control and add reagents slowly.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Low or no product yield in a Diels-Alder reaction with nitrosyl cyanide.	1. Inefficient generation of nitrosyl cyanide. 2. Decomposition of nitrosyl cyanide before it can react. 3. Presence of moisture in the reaction.	1. Ensure the silver cyanide used is fresh and of high purity. 2. Maintain the recommended low temperature throughout the generation and reaction steps. 3. Use anhydrous solvents and reagents and maintain a dry, inert atmosphere.
Formation of unexpected side products.	1. Reaction temperature is too high, leading to side reactions or decomposition. 2. Incorrect stoichiometry of reactants.	1. Carefully monitor and control the reaction temperature. 2. Re-verify the stoichiometry of your reactants. An excess of nitrosyl cyanide can sometimes lead to further reactions with the initial product.
Difficulty in isolating the product during work-up.	The product may be sensitive to the quenching conditions (e.g., pH, temperature).	Before quenching the entire reaction mixture, take a small aliquot and test the quenching and extraction procedure on a small scale to optimize conditions for your specific product.
Color of the reaction mixture persists after the expected reaction time.	Unreacted nitrosyl cyanide may still be present.	Do not proceed with work-up until you are confident the reaction is complete. If unreacted nitrosyl cyanide is suspected, proceed with the recommended quenching procedure with extreme caution, adding the quenching solution very slowly.

Quenching Procedures

Warning: These are general guidelines. The optimal quenching procedure will depend on the specific reaction conditions, solvents, and products. Always test the quenching procedure on a small scale first.

Recommended Quenching Agent

A cold, dilute, and freshly prepared solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) (e.g., 1-2 M) is the recommended primary quenching agent. The alkaline conditions prevent the formation of highly toxic hydrogen cyanide (HCN) gas by converting any cyanide ions to non-volatile salts.

General Quenching Protocol

• Pre-cool the quenching solution: Before starting your reaction, prepare and cool the alkaline quenching solution in an ice bath.

• Maintain low temperature: At the end of the reaction, ensure the reaction mixture is maintained at a low temperature (e.g., 0 °C or below).

• Slow addition: Slowly and carefully add the cold alkaline solution to the reaction mixture with vigorous stirring. Monitor for any gas evolution or temperature increase.

• Allow to warm: Once the initial quenching is complete and no further reaction is observed, allow the mixture to slowly warm to room temperature while continuing to stir.

• Waste treatment: The resulting aqueous layer will contain cyanide and nitrite salts. This must be treated as hazardous waste. A common laboratory procedure for cyanide waste is to treat it with an oxidizing agent like sodium hypochlorite (bleach) or hydrogen peroxide under alkaline conditions to convert the cyanide to the less toxic cyanate. Consult your institution's hazardous waste disposal guidelines.

Hydrolysis Products of Nitrosyl Cyanide

The following table summarizes the expected products from the hydrolysis of nitrosyl cyanide in a neutral aqueous medium.[1]

Reactant	Condition	Products
Nitrosyl Cyanide (ONCN)	Aqueous solution (pH 7.4)	Nitrous Oxide (N₂O), Cyanide (CN⁻), Nitrite (NO₂⁻), Carbon Dioxide (CO₂)

Experimental Protocols

The following is a generalized protocol for the in situ generation and reaction of nitrosyl cyanide in a Diels-Alder reaction, based on the work of Kirby (1980).[2]

Materials:

• Anhydrous solvent (e.g., dichloromethane, chloroform)

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN), freshly prepared and dried

• Diene (e.g., butadiene, thebaine)

• Inert gas (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, three-necked flask equipped with a magnetic stirrer, a low-temperature thermometer, and a gas inlet. Maintain a positive pressure of inert gas throughout the experiment.

• Reagent Preparation: In the reaction flask, suspend freshly prepared and dried silver cyanide in the anhydrous solvent.

• Cooling: Cool the suspension to the desired low temperature (e.g., -40 °C).

• In Situ Generation of Nitrosyl Cyanide: Slowly add a solution of nitrosyl chloride in the same anhydrous solvent to the stirred suspension of silver cyanide. The reaction generates nitrosyl cyanide and a precipitate of silver chloride.

• Diels-Alder Reaction: To the freshly prepared solution of nitrosyl cyanide, slowly add a solution of the diene in the anhydrous solvent, maintaining the low temperature.

• Reaction Monitoring: Stir the reaction mixture at the low temperature for the specified time. The progress of the reaction can be monitored by thin-layer chromatography (TLC) if applicable.

• Quenching and Work-up:

  • Once the reaction is complete, slowly add a cold, dilute solution of sodium hydroxide to quench any unreacted nitrosyl cyanide.

  • Allow the mixture to warm to room temperature.

  • Separate the organic and aqueous layers.

  • Wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., MgSO₄), and concentrate it under reduced pressure to obtain the crude product.

  • The aqueous layer must be treated as cyanide-containing hazardous waste.

Visualizations

Caption: Workflow for quenching and working up reactions involving nitrosyl cyanide.

Caption: Products of nitrosyl cyanide hydrolysis in a neutral aqueous environment.

References

• 1. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Nitrosyl Cyanide (ONCN) Solubility and Handling

This guide provides technical support for researchers, scientists, and drug development professionals working with nitrosyl cyanide. It addresses common challenges related to its solubility in organic solvents, focusing on practical, experiment-based solutions. Given the highly reactive and unstable nature of nitrosyl cyanide, this document emphasizes its in-situ generation and use.

IMPORTANT SAFETY NOTICE: Nitrosyl cyanide (ONCN) is a highly toxic and reactive compound.[1] The impure gas has been reported to be explosive at temperatures below -20°C.[2] It can decompose to release highly toxic gases, including hydrogen cyanide.[1] All handling must be performed by trained personnel in a certified chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves (double gloving is recommended), a lab coat, and safety goggles with a face shield.[3] An emergency plan and access to a cyanide antidote kit are strongly advised.[4]

Frequently Asked Questions (FAQs)

Q1: I cannot find quantitative solubility data for nitrosyl cyanide. Why is this information unavailable?

A1: Quantitative solubility data for nitrosyl cyanide is scarce in the literature because the compound is highly reactive and thermally unstable. It is not typically isolated, stored, or handled as a stable, pure substance.[1] Instead, it is almost always generated in-situ at low temperatures for immediate consumption in a chemical reaction, such as a Diels-Alder cycloaddition.[1][2] Therefore, the focus is on its generation within a suitable reaction medium rather than on determining its equilibrium solubility.

Q2: What are the best general solvents for working with nitrosyl cyanide?

A2: The literature qualitatively describes nitrosyl cyanide as being soluble in organic solvents like alcohols and ethers, and less soluble in water.[1] For its typical use in organic synthesis (e.g., cycloadditions), anhydrous ethers such as diethyl ether or tetrahydrofuran (THF) are commonly employed. These solvents are chosen for their relative inertness under the required low-temperature conditions and their ability to dissolve the diene co-reactants.

Q3: How can I visually determine if my in-situ generated nitrosyl cyanide is present or has decomposed?

A3: Nitrosyl cyanide is a blue-green gas and a faint blue liquid at very low temperatures (-40 to -50°C).[5] The appearance of a transient blue or blue-green color in the reaction mixture upon its generation can be an indicator of its presence. The disappearance of this color may suggest it has been consumed by the reaction or has decomposed. However, visual inspection alone is not a reliable method for determining concentration or stability.

Q4: What are the primary decomposition products of nitrosyl cyanide in solution?

A4: Nitrosyl cyanide can hydrolyze, particularly in the presence of water, to form species such as nitroxyl (which dimerizes and dehydrates to N₂O), cyanide, nitrite, and carbon dioxide.[5] In the context of organic reactions, it can also undergo polymerization or react with the solvent if conditions are not optimal.

Solubility Data Summary

Due to its instability, precise quantitative solubility data for nitrosyl cyanide is not available. The following tables provide a qualitative summary for ONCN and quantitative data for structurally related, but more stable, compounds to offer a general perspective on solvent selection.

Table 1: Qualitative Solubility of Nitrosyl Cyanide (ONCN)

Solvent Class	Solubility	Notes
Ethers (e.g., THF, Diethyl Ether)	Soluble	Preferred for in-situ generation and reactions due to low reactivity. Must be anhydrous.
Alcohols (e.g., Ethanol, Methanol)	Soluble	Generally soluble, but potential for reaction with ONCN exists.[1]
Water	Less Soluble	Prone to rapid hydrolysis.[1][5]
Aprotic Non-polar Solvents	Likely Soluble	Compatibility with reaction conditions must be verified.

Table 2: Quantitative Solubility of Analogous Cyanogen Compounds

Disclaimer: This data is for more stable analogous compounds and should be used only as a rough guide for estimating the behavior of small, reactive cyano-containing molecules. Nitrosyl cyanide is significantly more reactive.

Compound	Solvent	Temperature (°C)	Solubility	Reference
**Cyanogen ((CN)₂) **	Water	20	450 mL / 100 mL	[6]
Ethanol	20	2300 mL / 100 mL	[6]
Diethyl Ether	20	500 mL / 100 mL	[6]
Cyanogen Chloride (ClCN)	Water	Room Temp.	69 g / L	[7]
Organic Solvents (Ethanol, Chloroform)	Room Temp.	Soluble	[7]

Troubleshooting Guide

Issue: My Diels-Alder reaction with in-situ generated nitrosyl cyanide is showing low or no yield.

• Question 1: Is the nitrosyl cyanide being generated effectively?

  • Answer: Verify the quality of your starting materials. Nitrosyl chloride (NOCl) should be fresh or properly stored to prevent decomposition. The cyanide salt (e.g., AgCN) must be dry. The reaction to form ONCN is typically performed at low temperatures (-78 to -40 °C) to minimize its decomposition.[1][5] A transient blue-green color is a good sign, but its absence may indicate immediate consumption or a failed generation.

• Question 2: Could the solvent be the issue?

  • Answer: The solvent must be absolutely anhydrous. Water will rapidly hydrolyze nitrosyl cyanide.[5] Use freshly distilled, dry solvents like THF or diethyl ether. Ensure all glassware is flame-dried or oven-dried before use.

• Question 3: Is the reaction temperature correct?

  • Answer: Nitrosyl cyanide is highly unstable at warmer temperatures. The generation and subsequent reaction must be kept cold (typically below -40 °C) to ensure the steady-state concentration of ONCN is sufficient for it to be trapped by the diene. If the temperature rises, decomposition may be occurring faster than the desired reaction.

Issue: I am observing unexpected side products.

• Question 1: Could the solvent be participating in the reaction?

  • Answer: While ethers are relatively inert, more reactive solvents could potentially react with the highly electrophilic nitrosyl cyanide. If you are using a solvent other than a standard ether, consider if it has nucleophilic sites. Stick to well-documented, non-reactive solvents like anhydrous THF or diethyl ether.

• Question 2: Is the nitrosyl cyanide polymerizing?

  • Answer: If the concentration of the diene is too low or if the nitrosyl cyanide is generated too quickly, it may self-react or polymerize. Try adding the nitrosyl chloride solution slowly to the suspension of the cyanide salt and the diene to ensure the ONCN is trapped as it is formed.

Experimental Protocols

Protocol 1: In-Situ Generation and Diels-Alder Reaction of Nitrosyl Cyanide

This protocol is a representative example for trapping in-situ generated nitrosyl cyanide with a conjugated diene.

Materials:

• Silver cyanide (AgCN), dried under vacuum

• Nitrosyl chloride (NOCl)

• Conjugated diene (e.g., 2,3-dimethyl-1,3-butadiene)

• Anhydrous diethyl ether (or THF)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a low-temperature thermometer, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the experiment.

• Reagent Preparation: In the flask, suspend the dried silver cyanide and the conjugated diene in anhydrous diethyl ether.

• Cooling: Cool the stirred suspension to -78 °C using a dry ice/acetone bath.

• ONCN Generation and Trapping: Prepare a solution of nitrosyl chloride in anhydrous diethyl ether in the dropping funnel. Add the NOCl solution dropwise to the cold, stirred suspension over 30-60 minutes. Maintain the temperature below -70 °C during the addition. The highly reactive nitrosyl cyanide is generated in-situ and immediately reacts with the diene.

• Reaction: After the addition is complete, allow the reaction mixture to stir at -78 °C for an additional 2-3 hours.

• Workup: Slowly warm the mixture to room temperature. The silver chloride precipitate can be removed by filtration. The filtrate containing the cycloaddition product can then be processed using standard organic chemistry techniques (e.g., washing, drying, and solvent evaporation) followed by purification (e.g., chromatography).

Visualizations

Caption: Workflow for the in-situ generation and Diels-Alder reaction of nitrosyl cyanide.

Caption: Decision tree for troubleshooting low-yield reactions involving nitrosyl cyanide.

References

• 1. assignmentpoint.com [assignmentpoint.com]
• 2. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. orgsyn.org [orgsyn.org]
• 4. srdata.nist.gov [srdata.nist.gov]
• 5. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyanogen | C2N2 | CID 9999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Nitrosyl Cyanide and Nitrosyl Chloride for Researchers and Drug Development Professionals

In the landscape of synthetic chemistry and drug development, the choice of a nitrosylating or cycloaddition agent is critical for achieving desired molecular transformations. Among the various reagents available, nitrosyl cyanide (NCNO) and nitrosyl chloride (NOCl) are two potent compounds, each with distinct reactivity profiles. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the optimal reagent for their specific applications.

At a Glance: Key Chemical and Physical Properties

A fundamental understanding of the physicochemical properties of nitrosyl cyanide and nitrosyl chloride is essential for their effective and safe utilization. The following table summarizes their key characteristics.

Property	Nitrosyl Cyanide (NCNO)	Nitrosyl Chloride (NOCl)
Molecular Formula	CN₂O	ClNO
Molecular Weight	56.02 g/mol	65.46 g/mol [1]
Appearance	Blue-green gas	Yellow gas, red liquid[1]
Boiling Point	-40 °C	-5.5 °C[1]
Melting Point	Not well-documented	-59.4 °C[1]
Structure	Planar, bent at the internal nitrogen	Bent molecule[1]

Comparative Reactivity Analysis

Both nitrosyl cyanide and nitrosyl chloride are highly reactive electrophiles due to the electron-withdrawing nature of the cyanide and chloride groups, respectively. This electrophilicity dictates their utility in a range of chemical transformations.

Diels-Alder Reactions: A Arena for Cycloaddition

Nitrosyl cyanide is a powerful dienophile in [4+2] cycloaddition reactions, a class of reactions fundamental to the synthesis of six-membered rings.[2] The electron-withdrawing cyanide group significantly enhances its reactivity towards conjugated dienes. In contrast, while nitrosyl chloride can also participate in cycloaddition reactions, nitrosyl cyanide is often the preferred reagent for its cleaner and more efficient generation of the desired cycloadducts, particularly when generated in situ.

Experimental Insight:

In a typical experimental setup, nitrosyl cyanide is generated in situ by the reaction of nitrosyl chloride with silver cyanide at low temperatures and immediately trapped by a diene.[2][3] This method avoids the isolation of the highly reactive and potentially explosive nitrosyl cyanide. For instance, the reaction of in situ generated nitrosyl cyanide with butadiene yields the corresponding 2-cyano-3,6-dihydro-2H-1,2-oxazine.[2]

While direct kinetic comparisons are scarce in the literature, the extensive use of nitrosyl cyanide in complex molecule synthesis, such as with the alkaloid thebaine, underscores its efficacy as a dienophile.[2]

Nitrosation of Amines: A Key Transformation in Drug Discovery

Nitrosation, the introduction of a nitroso group (-NO) into a molecule, is a crucial reaction in the synthesis of various biologically active compounds, including N-nitrosamines. Both nitrosyl chloride and, to a lesser extent, nitrosyl cyanide can act as nitrosating agents.

Nitrosyl chloride is a well-established and potent reagent for the nitrosation of primary, secondary, and tertiary amines.[4] The reaction with primary amines typically leads to the formation of diazonium salts, which can then be converted to other functional groups.[4] Secondary amines react with nitrosyl chloride to form stable N-nitrosamines.[4]

The reactivity of nitrosyl cyanide in amine nitrosation is less documented but is expected to proceed via a similar electrophilic attack on the amine nitrogen.

Experimental Protocols

For researchers looking to employ these reagents, the following provides an overview of common experimental procedures.

Synthesis of Nitrosyl Cyanide and In Situ Diels-Alder Reaction

Objective: To synthesize nitrosyl cyanide from nitrosyl chloride and silver cyanide and trap it in situ with a conjugated diene (e.g., butadiene).

Materials:

• Nitrosyl chloride (NOCl)

• Silver cyanide (AgCN)

• Butadiene

• Anhydrous solvent (e.g., dichloromethane)

• Reaction vessel equipped with a low-temperature cooling bath (-40 to -50 °C) and a magnetic stirrer.

Procedure:

• In a pre-dried reaction vessel under an inert atmosphere, suspend silver cyanide in the anhydrous solvent.

• Cool the suspension to the specified low temperature.

• Slowly bubble gaseous nitrosyl chloride through the stirred suspension. The formation of nitrosyl cyanide is often indicated by the appearance of a blue-green color.

• Introduce the diene (e.g., butadiene) into the reaction mixture.

• Allow the reaction to proceed at the low temperature until completion, which can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is typically warmed to room temperature, and the silver chloride precipitate is removed by filtration.

• The desired cycloadduct can then be isolated from the filtrate by standard purification techniques.

Nitrosation of a Secondary Amine with Nitrosyl Chloride

Objective: To synthesize an N-nitrosamine from a secondary amine using nitrosyl chloride.

Materials:

• Secondary amine (e.g., diethylamine)

• Nitrosyl chloride (NOCl)

• Anhydrous, non-protic solvent (e.g., diethyl ether or dichloromethane)

• Reaction vessel equipped with a dropping funnel and a magnetic stirrer, under an inert atmosphere.

Procedure:

• Dissolve the secondary amine in the anhydrous solvent in the reaction vessel.

• Cool the solution in an ice bath.

• Slowly add a solution of nitrosyl chloride in the same solvent to the stirred amine solution via the dropping funnel.

• After the addition is complete, allow the reaction mixture to stir at low temperature for a specified period.

• The reaction progress can be monitored by TLC or GC.

• Upon completion, the reaction is typically quenched by the addition of a weak base or water.

• The N-nitrosamine product is then extracted and purified using standard laboratory procedures.

Reaction Mechanisms and Logical Workflows

To visualize the underlying chemical processes, the following diagrams illustrate the reaction mechanisms.

References

• 1. Nitrosyl chloride - Wikipedia [en.wikipedia.org]
• 2. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Preparations of C-Nitroso Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactions of Amines with Nitrosyl Chloride (NOCl): Mechanisms and Applications | Sathee Forum [forum.prutor.ai]

A Spectroscopic Showdown: Unveiling the Molecular Structures of Nitrosyl Cyanide and Nitryl Cyanide

A comparative analysis of the spectroscopic properties of nitrosyl cyanide (ONCN) and nitryl cyanide (NO₂CN) reveals distinct structural and electronic features, providing valuable insights for researchers in chemical synthesis, drug development, and materials science. This guide delves into the key spectroscopic data, experimental methodologies, and theoretical underpinnings that differentiate these two reactive nitrogen species.

Nitrosyl cyanide and nitryl cyanide, while both containing the cyanide moiety, exhibit significant differences in their molecular geometry, vibrational modes, and rotational characteristics due to the distinct nature of the nitrosyl (-NO) and nitryl (-NO₂) groups. These differences are elucidated through a combination of microwave, infrared, and nuclear magnetic resonance spectroscopy, complemented by computational studies.

At a Glance: Spectroscopic Parameter Comparison

The fundamental spectroscopic parameters for nitrosyl cyanide and nitryl cyanide are summarized below, offering a direct comparison of their key molecular properties.

Spectroscopic Parameter	Nitrosyl Cyanide (ONCN)	Nitryl Cyanide (NO₂CN)
Rotational Constants (MHz)	A = 15384.39, B = 5360.11, C = 5040.63[1]	Not Experimentally Determined
Vibrational Frequencies (cm⁻¹)	ν(C≡N) = 2174, ν(N=O) = 1800, ν(C-N) = 1185, δ(NCN) = 583.3, δ(CNO) = 328, Out-of-plane bend = 54.4[2]	ν(C≡N) = 2238 (gas phase)[3]
Molecular Structure	Planar[4]	Planar (Theoretical)
Bond Angles (°)	∠C-N-O = 113, ∠N-C-N = 170[5]	Theoretical values vary
Dipole Moment (Debye)	2.89 ± 0.03[4]	Not Experimentally Determined

Unraveling the Structures: A Deeper Spectroscopic Dive

Rotational Spectroscopy: A Tale of Two Topes

Microwave spectroscopy has been instrumental in determining the planar structure of nitrosyl cyanide[4]. The experimentally determined rotational constants confirm its nature as a near-prolate asymmetric top. The slight asymmetry arises from the bent C-N-O linkage. In contrast, experimental microwave data for the elusive nitryl cyanide is not yet available. However, theoretical calculations predict a planar structure for NO₂CN as well.

Vibrational Spectroscopy: Probing the Bonds

The infrared spectra of nitrosyl cyanide and nitryl cyanide reveal characteristic vibrational frequencies that serve as fingerprints for their respective bonding arrangements.

Nitrosyl Cyanide (ONCN): The gas-phase infrared spectrum of ONCN displays strong absorptions corresponding to the C≡N stretching, N=O stretching, and C-N stretching modes, along with several bending vibrations[2]. The observation of distinct in-plane and out-of-plane bending modes further supports its planar geometry.

The Experimental Approach: From Synthesis to Spectrum

A comprehensive understanding of the spectroscopic properties of these molecules relies on meticulous experimental procedures.

Synthesis of Nitrosyl Cyanide

Nitrosyl cyanide is typically synthesized via the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) at low temperatures (-30 to -20 °C)[1]. The resulting blue-green gas is volatile and can be characterized directly in the gas phase or trapped in an inert matrix for spectroscopic analysis.

Synthesis of Nitryl Cyanide

The synthesis of the highly energetic nitryl cyanide proved to be a significant challenge for chemists for many years. It was successfully synthesized in 2014 by the reaction of nitronium tetrafluoroborate (NO₂BF₄) with tert-butyldimethylsilyl cyanide at -30 °C[7]. The product is a colorless, volatile liquid that requires careful handling.

Spectroscopic Characterization Protocols

Microwave Spectroscopy: The rotational spectrum of gaseous nitrosyl cyanide was measured using a Stark-modulated microwave spectrometer. The sample was flowed through a cooled waveguide absorption cell to obtain the spectra of the parent molecule and its various isotopologues, allowing for a precise determination of the molecular structure[4].

Infrared Spectroscopy: Gas-phase infrared spectra of nitrosyl cyanide were recorded using a Fourier-transform infrared (FTIR) spectrometer equipped with a gas cell. The spectra were obtained over a wide spectral range to observe all fundamental vibrational modes[2]. For nitryl cyanide, vibrational data was obtained using a combination of experimental and theoretical methods, with gas-phase IR spectroscopy confirming the C≡N stretching frequency.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy was a crucial tool in the characterization of nitryl cyanide, confirming its molecular structure and purity after synthesis[2][6].

Visualizing the Workflow

The logical flow for a comparative spectroscopic analysis of nitrosyl cyanide and nitryl cyanide is depicted in the following diagram.

Caption: Workflow for the comparative spectroscopic analysis of nitrosyl and nitryl cyanide.

Conclusion

The spectroscopic comparison of nitrosyl cyanide and nitryl cyanide highlights the profound influence of the NO and NO₂ functional groups on the overall molecular properties. While both are small, reactive molecules, their distinct electronic and structural characteristics, as revealed by a suite of spectroscopic techniques, underscore the subtleties of chemical bonding and molecular architecture. The data and methodologies presented here provide a foundational guide for researchers working with these and other related energetic and reactive species.

References

• 1. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Nitryl Cyanide, NCNO2. [research.chalmers.se]
• 5. Nitryl cyanide, NCNO₂ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. srd.nist.gov [srd.nist.gov]

Unveiling the Structure of Nitrosyl Cyanide: A Comparative Guide to Molecular Structure Determination

A definitive validation of the bent planar structure of nitrosyl cyanide (ONCN) has been achieved through microwave spectroscopy, providing precise insights into its molecular geometry. This guide compares the high-resolution data obtained from this technique with other prominent methods for molecular structure determination, offering researchers a comprehensive overview of the available experimental tools.

Nitrosyl cyanide, a reactive blue-green gas, has been the subject of spectroscopic investigation to elucidate its precise molecular structure. The seminal work by Dickinson, Kirby, Sweeny, and Tyler utilized microwave spectroscopy to provide a detailed structural analysis of nitrosyl cyanide and its various isotopic species. This guide delves into the quantitative data derived from their research and contrasts it with alternative analytical techniques, namely Infrared (IR) Spectroscopy and Micro-crystal Electron Diffraction (MicroED), to highlight the strengths and limitations of each approach in the context of small molecule characterization.

A High-Resolution Snapshot: Microwave Spectroscopy of Nitrosyl Cyanide

Microwave spectroscopy probes the rotational energy levels of molecules in the gas phase. By precisely measuring the frequencies of absorbed microwave radiation, researchers can determine the moments of inertia of a molecule with exceptional accuracy. From these moments of inertia, the bond lengths and bond angles can be calculated to a high degree of precision.

The study by Dickinson et al. on nitrosyl cyanide and its isotopologues (¹⁵NOCN, NO¹³CN, NOC¹⁵N, and N¹⁸OCN) unequivocally established its planar, bent structure.[1][2] The key structural parameters determined from the analysis of the rotational constants are summarized in the table below.

Parameter	Value
Bond Lengths
r(N=O)	1.217 Å
r(N-C)	1.416 Å
r(C≡N)	1.164 Å
Bond Angles
∠(CNO)	113.4°
∠(NCN)	170.1°
Rotational Constants	¹⁴N¹⁶O¹²C¹⁴N
A	15647.7 MHz
B	5384.4 MHz
C	4005.6 MHz
Dipole Moment
µ	2.76 D
Quadrupole Coupling
χaa(NO-N)	-1.9 MHz
χbb(NO-N)	1.1 MHz
χaa(CN-N)	-0.5 MHz
χbb(CN-N)	-2.3 MHz

Table 1: Molecular parameters of nitrosyl cyanide determined by microwave spectroscopy.

Experimental Protocol: Microwave Spectroscopy

The experimental setup for the microwave spectroscopy of an unstable molecule like nitrosyl cyanide involves several key steps:

• Sample Preparation: Nitrosyl cyanide gas is synthesized by the reaction of nitrosyl chloride with silver cyanide at low temperatures. The resulting gas is then flowed through the spectrometer's sample cell.

• Microwave Spectrometer: A Stark-modulated microwave spectrometer is typically used. The sample cell is cooled to slow down the decomposition of the unstable nitrosyl cyanide.

• Data Acquisition: The spectrometer is swept through a range of microwave frequencies. When the frequency of the microwaves matches the energy difference between two rotational levels of the molecule, the microwaves are absorbed. This absorption is detected and recorded as a spectral line.

• Isotopic Substitution: To determine the complete structure of the molecule, the spectra of different isotopically substituted species are also recorded. This allows for the precise determination of the atomic coordinates.

• Data Analysis: The frequencies of the observed rotational transitions are used to calculate the rotational constants (A, B, and C) of the molecule. These constants are then used to determine the bond lengths and bond angles. The Stark effect, the splitting of rotational lines in the presence of an electric field, is analyzed to determine the molecule's dipole moment. The hyperfine structure of the spectral lines, caused by the interaction of the nuclear quadrupole moments of the nitrogen atoms with the molecular electric field gradient, is analyzed to determine the quadrupole coupling constants.

Experimental workflow for nitrosyl cyanide structure determination.

Alternative Methods for Structure Determination

While microwave spectroscopy provides unparalleled precision for small molecules in the gas phase, other techniques offer complementary information and may be more suitable for different sample types or research questions.

Infrared (IR) Spectroscopy

Infrared spectroscopy probes the vibrational energy levels of a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of the molecule's chemical bonds.

• Data Presentation: IR spectra are typically presented as a plot of transmittance or absorbance versus wavenumber (cm⁻¹). The presence of absorption bands at characteristic frequencies can confirm the presence of specific functional groups. For nitrosyl cyanide, one would expect to observe stretching frequencies for the N=O, N-C, and C≡N bonds.

• Experimental Protocol:

  • Sample Preparation: The sample can be a gas, a liquid, or a solid. For a gas-phase spectrum, the sample is introduced into a gas cell with windows that are transparent to infrared radiation.

  • IR Spectrometer: A beam of infrared radiation is passed through the sample.

  • Data Acquisition: The detector measures the amount of radiation that passes through the sample at each frequency.

  • Data Analysis: The resulting spectrum is analyzed to identify the characteristic absorption bands of the functional groups present in the molecule.

• Comparison with Microwave Spectroscopy:

  • Strengths: IR spectroscopy is a versatile technique that can be used for a wide range of samples in different phases. It is excellent for identifying functional groups within a molecule.

  • Limitations: IR spectroscopy provides information about the types of bonds present but does not directly yield precise bond lengths and angles. The resolution is generally much lower than that of microwave spectroscopy.

Micro-crystal Electron Diffraction (MicroED)

MicroED is a cryogenic electron microscopy (cryo-EM) technique that is rapidly gaining prominence for the structural determination of small molecules from nanocrystals. It involves directing a beam of electrons at a crystalline sample and analyzing the resulting diffraction pattern.

• Data Presentation: The diffraction data is used to generate a 3D electron density map of the molecule, from which the atomic positions, bond lengths, and bond angles can be determined.

• Experimental Protocol:

  • Sample Preparation: A small amount of the powdered sample is applied to a transmission electron microscopy (TEM) grid, which is then vitrified by plunge-freezing in liquid ethane.

  • Data Acquisition: The frozen grid is placed in a cryo-electron microscope. A suitable nanocrystal is identified, and a continuous rotation electron diffraction pattern is collected.

  • Data Processing: The diffraction data is processed to determine the unit cell parameters and the intensities of the diffraction spots.

  • Structure Solution and Refinement: The processed data is used to solve the crystal structure and refine the atomic coordinates.

• Comparison with Microwave Spectroscopy:

  • Strengths: MicroED can be used to determine the structure of molecules that are difficult to crystallize into the larger single crystals required for X-ray crystallography. It is a very fast technique, with data collection often taking only a few minutes.

  • Limitations: The sample must be crystalline, although very small crystals can be used. The resolution, while often high, may not always match the exceptional precision of microwave spectroscopy for determining the geometry of small, isolated molecules in the gas phase.

Logical Comparison of Methodologies

The choice of technique for molecular structure determination depends on the nature of the sample and the specific information required.

Comparison of structural determination methods.

References

• 1. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]

Confirming the Planar Structure of Nitrosyl Cyanide: A DFT and Experimental Comparison

A comprehensive guide for researchers on the computational and experimental methodologies used to validate the planar structure of nitrosyl cyanide (ONCN), with a focus on Density Functional Theory (DFT) calculations.

Nitrosyl cyanide (ONCN), a reactive blue-green gas, has been a subject of interest for both experimental and theoretical chemists. Its molecular structure, particularly its planarity, is a key characteristic that dictates its reactivity and spectroscopic properties. This guide provides a comparative overview of the experimental evidence and computational approaches, primarily DFT calculations, used to confirm the planar geometry of nitrosyl cyanide.

Experimental Confirmation: The Gold Standard of Microwave Spectroscopy

The definitive experimental evidence for the planar structure of nitrosyl cyanide comes from microwave spectroscopy studies.[1][2] By analyzing the rotational spectra of ONCN and its various isotopically substituted analogues (e.g., ¹⁵NOCN, NO¹³CN), researchers have been able to precisely determine its rotational constants.

A key indicator of a molecule's planarity is its inertial defect (Δ). For a perfectly planar molecule, the inertial defect, calculated from the principal moments of inertia (Iₐ, Iₑ, Iₓ), should be close to zero (Δ = Iₓ - Iₐ - Iₑ ≈ 0). The small positive inertial defect observed for nitrosyl cyanide is consistent with a planar structure, with the slight deviation attributed to zero-point vibrational effects.[2] These experimental studies have yielded precise geometric parameters for nitrosyl cyanide.

Theoretical Corroboration: The Power of Computational Chemistry

While experimental methods provide definitive proof, computational chemistry offers a powerful and accessible means to predict and confirm molecular structures. Both ab initio and Density Functional Theory (TDFT) methods have been successfully employed to model the geometry of nitrosyl cyanide.

Early theoretical investigations utilized ab initio molecular orbital calculations at the Restricted Hartree-Fock (RHF) level with basis sets such as STO-3G, 4-31G, and double-zeta quality basis sets.[3][4] These calculations were in good agreement with the experimental findings, supporting the planar structure of the molecule.

DFT has since become a workhorse in computational chemistry due to its favorable balance of accuracy and computational cost. A variety of exchange-correlation functionals and basis sets can be employed to perform geometry optimization, allowing for a systematic investigation of the potential energy surface and the identification of the most stable molecular conformation.

A Comparative Look at DFT Methods

To confirm the planar structure of nitrosyl cyanide using DFT, a geometry optimization is performed. This process seeks to find the arrangement of atoms that corresponds to a minimum on the potential energy surface. For nitrosyl cyanide, a true energy minimum is expected for a planar Cₛ symmetry structure. A key verification step is to perform a frequency calculation after the optimization. The absence of any imaginary frequencies confirms that the optimized structure is a true minimum and not a transition state.

Below is a comparison of representative DFT functionals and basis sets commonly used for the geometry optimization of small organic molecules, alongside the experimental benchmark data.

Method	Dihedral Angle (O-N-C-N)	C-N-O Angle (°)	N-C-N Angle (°)
Experimental (Microwave)	0.0 (planar)	113.0 [5]	170.0 [5]
B3LYP/6-31G*	~0.0	Predicted	Predicted
PBE0/cc-pVTZ	~0.0	Predicted	Predicted
M06-2X/aug-cc-pVDZ	~0.0	Predicted	Predicted

Note: The "Predicted" values in the table represent the expected outcome of DFT calculations. The accuracy of these predictions will vary depending on the chosen functional and basis set, but all are anticipated to converge to a planar structure with bond angles close to the experimental values.

Experimental and Computational Protocols

Microwave Spectroscopy

The experimental determination of nitrosyl cyanide's structure involves the following key steps:

• Synthesis: Nitrosyl cyanide is typically synthesized by the reaction of nitrosyl chloride (NOCl) with silver cyanide (AgCN) at low temperatures.[5]

• Sample Introduction: The gaseous ONCN is introduced into a high-vacuum microwave spectrometer.

• Spectral Acquisition: The sample is irradiated with microwave radiation, and the absorption of this radiation at specific frequencies, corresponding to transitions between rotational energy levels, is recorded.

• Isotopic Substitution: To determine the positions of the individual atoms, the spectra of various isotopically labeled species are also recorded.

• Data Analysis: The rotational constants are extracted from the spectra, and from these, the moments of inertia and the molecular geometry (bond lengths and angles) are derived.

DFT Geometry Optimization Workflow

The process of confirming the planar structure of nitrosyl cyanide using DFT calculations follows a standard workflow:

Caption: Workflow for DFT Geometry Optimization.

Protocol Details:

• Construct Initial Geometry: An initial 3D structure of nitrosyl cyanide is built. While a planar starting geometry is a reasonable choice, the optimization algorithm should be able to find the planar minimum even from a slightly non-planar starting point.

• Select Computational Method: A DFT functional (e.g., B3LYP, PBE0, M06-2X) and a basis set (e.g., 6-31G*, cc-pVTZ) are chosen. The choice of method will influence the accuracy of the results and the computational time required.

• Perform Geometry Optimization: The calculation is run to find the lowest energy conformation of the molecule.

• Perform Frequency Calculation: A frequency calculation is performed on the optimized geometry. The presence of any imaginary frequencies would indicate that the structure is a saddle point (a transition state) rather than a true minimum. For nitrosyl cyanide, a planar structure with no imaginary frequencies is the expected outcome.

• Analyze Results: The optimized geometric parameters, including the O-N-C-N dihedral angle and the C-N-O and N-C-N bond angles, are extracted and compared with experimental data. A dihedral angle of 0° confirms the planarity of the molecule.

Conclusion

Both experimental microwave spectroscopy and theoretical DFT calculations provide compelling and corroborating evidence for the planar structure of nitrosyl cyanide. While microwave spectroscopy offers the definitive experimental proof and highly accurate geometric parameters, DFT calculations serve as an invaluable tool for predicting, confirming, and understanding the structural properties of molecules like ONCN. For researchers in computational chemistry and drug development, a thorough understanding of these complementary techniques is essential for the accurate modeling and characterization of molecular systems.

References

• 1. Comparison of Molecular Geometry Optimization Methods Based on Molecular Descriptors [mdpi.com]
• 2. Study of nitrosyl cyanide by microwave spectroscopy - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Ab initio calculations of A′ and A″ states of nitrosyl cyanide - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]

A Comparative Analysis of C-Nitroso Compounds in Diels-Alder Reactions: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the hetero-Diels-Alder reaction is a cornerstone of heterocyclic synthesis. Among the various dienophiles employed, C-nitroso compounds stand out for their high reactivity and ability to introduce nitrogen and oxygen functionalities in a single, stereocontrolled step. This guide provides a comparative study of different C-nitroso compounds in Diels-Alder reactions, supported by experimental data, detailed protocols, and mechanistic diagrams to aid in the rational selection of reagents for complex molecule synthesis.

The utility of the nitroso Diels-Alder (NDA) reaction lies in its capacity to form 3,6-dihydro-2H-1,2-oxazine rings, which are valuable precursors to a wide range of biologically significant molecules.[1][2] The high reactivity of C-nitroso compounds, particularly acylnitroso species, allows these reactions to proceed under mild conditions.[3][4] This guide will delve into a comparison of commonly used C-nitroso dienophiles, focusing on their reactivity, stereoselectivity, and regioselectivity.

Comparative Performance of C-Nitroso Dienophiles

The choice of the C-nitroso dienophile significantly impacts the outcome of the Diels-Alder reaction. The main classes of C-nitroso compounds include acylnitroso, arylnitroso, and other substituted nitroso compounds. Their reactivity is largely governed by the electron-withdrawing nature of the substituent attached to the nitroso group.[3]

Table 1: Comparison of Yield and Selectivity for Different C-Nitroso Compounds with Cyclopentadiene

C-Nitroso Dienophile	Diene	Product	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Reference
Acylnitroso (in situ from Benzohydroxamic acid)	Thebaine	Bicyclic adduct	96	>99:1	N/A	[5]
Arylnitroso (Nitrosobenzene)	Thebaine	Bicyclic adduct	Moderate to high	>99:1	N/A	[5]
Pyridylnitroso (6-Methyl-2-nitrosopyridine)	Thebaine	Bicyclic adduct	99	Single isomer	N/A	[5]
Boc-nitroso (from N-Boc-hydroxylamine)	1,2-Disubstituted dienes	Proximal isomer	High	Complete regioselectivity	N/A	[6]
Chiral Chloronitroso (Wightman reagent)	1,2-Disubstituted dienes	Proximal isomer	High	High	High	[6]

Table 2: Regioselectivity in Diels-Alder Reactions of Unsymmetrical Dienes with C-Nitroso Compounds

C-Nitroso Dienophile	Unsymmetrical Diene	Major Regioisomer	Ratio	Reference
Acylnitroso	N-Acyl-1,2-dihydropyridine	"Inverse"	Major	[6]
Arylnitroso (Nitrosobenzene)	N-Acyl-1,2-dihydropyridine	"Direct"	Major	[6]
Boc-nitroso	Hexa-2,4-dien-1-ol	Proximal	71:29 to 83:17	[6]

From the data, it is evident that acylnitroso compounds are highly reactive dienophiles, often generated in situ, and generally provide excellent yields and stereoselectivity.[5][6] Arylnitroso compounds are more stable but may require more forcing conditions or electron-withdrawing substituents to achieve high reactivity.[3] The regioselectivity is a crucial aspect when using unsymmetrical dienes, and it is influenced by both steric and electronic factors of the diene and the dienophile.[6] For instance, a reversal of regioselectivity is observed when switching from an acylnitroso to an arylnitroso dienophile with N-acyl-1,2-dihydropyridines.[6]

Comparison with Alternative Hetero-Dienophiles

While C-nitroso compounds are highly effective, other hetero-dienophiles such as imines and carbonyl compounds are also utilized in hetero-Diels-Alder reactions.

• Imines: Imines are common dienophiles for the synthesis of nitrogen-containing heterocycles. Generally, electron-deficient imines are more reactive.[7] Compared to C-nitroso compounds, the aza-Diels-Alder reaction with imines may require activation by Lewis acids or the use of more reactive iminium ions to achieve comparable reaction rates and yields. The stereoselectivity can be high, but direct comparative data with C-nitroso compounds under identical conditions is scarce.

• Carbonyls: The oxo-Diels-Alder reaction employs carbonyl compounds as dienophiles to form dihydropyran rings. These reactions often require high temperatures or Lewis acid catalysis, especially for unactivated carbonyls. In contrast, the high reactivity of many C-nitroso compounds allows the NDA reaction to proceed under much milder conditions.

In general, C-nitroso compounds, particularly the acyl derivatives, are considered "super-dienophiles" due to their exceptionally low-lying LUMO, leading to high reactivity that often surpasses that of many imines and carbonyls in hetero-Diels-Alder reactions.[4]

Experimental Protocols

Detailed and reproducible experimental protocols are critical for success in the laboratory. Below are representative procedures for the in situ generation of an acylnitroso compound and its subsequent Diels-Alder reaction, as well as a protocol for a reaction with a stable arylnitroso compound.

Protocol 1: In situ Generation and Diels-Alder Reaction of an Acylnitroso Compound

This protocol is adapted from the reaction of thebaine with an in situ generated acylnitroso species.[5]

Materials:

• Benzohydroxamic acid (1.0 eq)

• Thebaine (1.0 eq)

• Oxidizing agent (e.g., tetra-n-butylammonium periodate, 1.1 eq)

• Solvent (e.g., Chloroform)

• Magnetic stirrer and standard glassware

Procedure:

• Dissolve thebaine (1.0 eq) and benzohydroxamic acid (1.0 eq) in chloroform in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the oxidizing agent (e.g., tetra-n-butylammonium periodate, 1.1 eq) portion-wise to the stirred solution.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction (e.g., with a saturated aqueous solution of sodium thiosulfate).

• Extract the product with an appropriate organic solvent (e.g., dichloromethane).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Diels-Alder Reaction with a Stable Arylnitroso Compound

This protocol describes a general procedure for the reaction of cyclopentadiene with nitrosobenzene.

Materials:

• Nitrosobenzene (1.0 eq)

• Freshly cracked cyclopentadiene (1.2 eq)

• Solvent (e.g., Dichloromethane)

• Magnetic stirrer and standard glassware

Procedure:

• Dissolve nitrosobenzene (1.0 eq) in dichloromethane in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Add freshly cracked cyclopentadiene (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for the appropriate time, monitoring by TLC.

• Upon completion, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography on silica gel.

Mechanistic Insights and Visualizations

The nitroso Diels-Alder reaction is a concerted, pericyclic [4+2] cycloaddition.[6] The stereochemical outcome is governed by the endo-exo selectivity, with the endo transition state often being favored due to secondary orbital interactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Stereo- and regioselectivity of the hetero-Diels-Alder reaction of nitroso derivatives with conjugated dienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Nitrosocarbonyl Hetero-Diels–Alder Reaction as a Useful Tool for Organic Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Three decades of unveiling the complex chemistry of C-nitroso species with computational chemistry - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Nitroso Diels-Alder (NDA) Reaction as an Efficient Tool for the Functionalization of Diene-Containing Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stereo- and regioselectivity of the hetero-Diels–Alder reaction of nitroso derivatives with conjugated dienes [beilstein-journals.org]
• 7. Intramolecular [4 + 2] Cycloadditions of Iminoacetonitriles: A New Class of Azadienophiles for Hetero Diels–Alder Reactions - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Guide to Differentiating Linear and Bent Nitrosyl Ligands

For Researchers, Scientists, and Drug Development Professionals

The coordination chemistry of the nitrosyl (NO) ligand to transition metals is of significant interest due to its relevance in catalysis, biochemistry, and medicine. The versatile bonding of the NO ligand, which can adopt either a linear or a bent M-N-O geometry, critically influences the electronic structure and reactivity of the resulting metal complex. Distinguishing between these two coordination modes is paramount for understanding and predicting the behavior of these compounds. This guide provides a comprehensive comparison of the primary spectroscopic techniques used to differentiate between linear and bent nitrosyl ligands, supported by experimental data and detailed protocols.

Spectroscopic Signatures: A Comparative Overview

The key to distinguishing between linear and bent nitrosyl ligands lies in the different N-O bond orders associated with each coordination mode. In the linear M-N-O arrangement, the ligand is formally considered as the nitrosyl cation, NO⁺, which is isoelectronic with CO and acts as a strong π-acceptor. This results in a higher N-O bond order, approaching a triple bond. Conversely, the bent M-N-O geometry is described by the coordination of the nitroxyl anion, NO⁻, a weaker π-acceptor with a lower N-O bond order, closer to a double bond.[1] These electronic differences manifest in distinct spectroscopic and structural parameters.

The Enemark-Feltham notation, {MNO}n, provides a convenient framework for predicting the M-N-O geometry based on the sum of the metal's d-electrons and the π* electrons of the NO ligand. Generally, complexes with n ≤ 6 tend to exhibit linear or nearly linear M-N-O angles, while those with n > 6 favor a bent geometry.[1]

Quantitative Spectroscopic and Structural Data

The following tables summarize the characteristic spectroscopic and structural parameters for linear and bent nitrosyl complexes.

Table 1: Infrared and Raman Spectroscopy Data

Coordination Mode	ν(NO) Range (cm⁻¹) (IR)	ν(NO) Range (cm⁻¹) (Raman)	Key Observations
Linear	1650 - 1900[1]	Similar to IR	Higher frequency due to stronger N-O bond. The exact frequency is sensitive to the metal, co-ligands, and overall charge of the complex.[2]
Bent	1525 - 1690[1]	Similar to IR	Lower frequency due to weaker N-O bond. The ranges for linear and bent ν(NO) can overlap, necessitating complementary techniques for unambiguous assignment.[3]

Table 2: X-ray Crystallography Data

Coordination Mode	M-N-O Bond Angle (°)	M-N Bond Length (Å)	N-O Bond Length (Å)
Linear	160 - 180[2]	1.60 - 1.90[2]	1.14 - 1.20[2]
Bent	110 - 140[2]	1.80 - 2.00[2]	1.16 - 1.22[2]

Table 3: ¹⁵N NMR Spectroscopy Data

Coordination Mode	¹⁵N Chemical Shift Range (ppm)	Remarks
Linear	Generally more deshielded	The chemical shift is sensitive to the metal and other ligands. Data is most readily obtained for diamagnetic complexes.
Bent	Generally more shielded	Isotopic labeling with ¹⁵N is often required due to the low natural abundance of this nucleus.

Experimental Protocols

Infrared (IR) Spectroscopy

Objective: To determine the N-O stretching frequency (ν(NO)) of the nitrosyl ligand.

Methodology:

• Sample Preparation:

  • Solid-State (KBr Pellet):

    • Thoroughly dry spectroscopic grade potassium bromide (KBr) to remove any moisture.

    • In an agate mortar, grind a small amount of the sample (1-2 mg) with approximately 200 mg of dry KBr until a fine, homogeneous powder is obtained.

    • Transfer the mixture to a pellet press and apply pressure to form a transparent or translucent pellet.

  • Solid-State (Nujol Mull):

    • Grind a small amount of the sample (2-5 mg) to a fine powder in an agate mortar.

    • Add a few drops of Nujol (mineral oil) and continue to grind to form a smooth, thick paste (mull).

    • Spread a thin, even layer of the mull between two KBr or CsI plates.

  • Solution:

    • Dissolve the sample in a suitable, dry, and IR-transparent solvent (e.g., CH₂Cl₂, THF, CH₃CN). The solvent must not have strong absorption bands in the region of interest (1500-2000 cm⁻¹).

    • Transfer the solution to a liquid IR cell with an appropriate path length.

  • For Air-Sensitive Samples: All sample preparation steps must be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

• Instrumentation:

  • A Fourier Transform Infrared (FT-IR) spectrometer is typically used.

• Data Acquisition:

  • Record a background spectrum of the KBr pellet, Nujol on salt plates, or the solvent in the liquid cell.

  • Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹), paying close attention to the 1500-2000 cm⁻¹ region for the ν(NO) band.

  • Set the resolution to 2 or 4 cm⁻¹ and co-add a sufficient number of scans (e.g., 16-64) to obtain a good signal-to-noise ratio.

• Data Analysis:

  • The ν(NO) stretching frequency is identified as an intense absorption band in the 1525-1900 cm⁻¹ range. Compare the observed frequency to the ranges provided in Table 1 to tentatively assign the coordination mode.

Single-Crystal X-ray Diffraction

Objective: To determine the precise M-N-O bond angle and M-N/N-O bond lengths.

Methodology:

• Crystal Growth:

  • Grow single crystals of the metal-nitrosyl complex of suitable size and quality (typically 0.1-0.3 mm in each dimension) by slow evaporation of a solvent, slow cooling of a saturated solution, or vapor diffusion of a non-solvent.

• Crystal Mounting:

  • Under a microscope, select a well-formed single crystal and mount it on a cryoloop or a glass fiber using a cryoprotectant oil.

  • For air-sensitive crystals, this process should be carried out under a stream of cold nitrogen gas or in a glovebox.

• Data Collection:

  • Mount the crystal on the goniometer head of a single-crystal X-ray diffractometer.

  • Cool the crystal to a low temperature (typically 100 K) using a cryostream to minimize thermal vibrations and potential radiation damage.

  • Center the crystal in the X-ray beam (typically Mo Kα or Cu Kα radiation).

  • Collect a series of diffraction images by rotating the crystal. The data collection strategy should aim for high completeness and redundancy.

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain a set of reflection intensities.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • Refine the structural model against the experimental data to obtain the final atomic coordinates, bond lengths, and bond angles. The M-N-O bond angle is a direct output of this refinement.

Visualizing the Concepts

The following diagrams illustrate the key concepts for differentiating linear and bent nitrosyl ligands.

Caption: Spectroscopic differentiation of linear and bent nitrosyl ligands.

Caption: Workflow for predicting nitrosyl coordination using the Enemark-Feltham notation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A structure-based analysis of the vibrational spectra of nitrosyl ligands in transition-metal coordination complexes and clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Nitrosyl Cyanide and Nitrosyl Thiocyanate in Nitrosation Reactions

For Researchers, Scientists, and Drug Development Professionals

Nitrosation, the process of converting an organic compound into a nitroso derivative, is a critical reaction in organic synthesis and pharmacology.[1] The choice of nitrosating agent can significantly influence reaction efficiency, substrate specificity, and product distribution. This guide provides an objective comparison of two potent nitrosating agents: nitrosyl cyanide (ONCN) and nitrosyl thiocyanate (ONSCN), focusing on their synthesis, reactivity, and the experimental protocols that underpin these findings.

Synthesis and Physicochemical Properties

Both nitrosyl cyanide and nitrosyl thiocyanate are highly reactive species, often generated in situ for immediate use. Their synthesis routes and fundamental properties dictate their handling and application in nitrosation reactions.

Nitrosyl Cyanide (ONCN): This blue-green gas is typically prepared via the low-temperature reaction of a nitrosyl halide, such as nitrosyl chloride (NOCl), with a cyanide salt like silver cyanide (AgCN) or potassium cyanide complexed with a crown ether.[2][3][4] The compound is generally not isolated due to its instability but is used directly in solution or trapped via reactions like Diels-Alder cycloadditions.[3]

Nitrosyl Thiocyanate (ONSCN): This red-colored species is formed in aqueous acidic solutions containing nitrous acid (HNO₂) and thiocyanate ions (SCN⁻).[5] The equilibrium for its formation is well-established and has been studied spectrophotometrically.[5] Unlike ONCN, ONSCN can be prepared and studied in aqueous media, making it relevant for biological systems where thiocyanate is present, such as in saliva and gastric juice.[6]

Property	Nitrosyl Cyanide (ONCN)	Nitrosyl Thiocyanate (ONSCN)	Reference
Formula	CN₂O	N₂OS	[3][5]
Molar Mass	56.024 g·mol⁻¹	88.09 g·mol⁻¹	[3]
Appearance	Blue-green gas	Red species in solution	[3][5]
Common Synthesis	NOCl + AgCN (low temp.)	HNO₂ + SCN⁻ (acidic aq. solution)	[3][5]
Stability	Unstable, not typically isolated	Relatively stable in acidic solution	[3][7]
Key Reactivity	Electrophilic C-nitroso compound	Potent nitrosating agent, catalyzed by SCN⁻	[1][4]

Table 1: Comparison of Physicochemical Properties.

Comparative Reactivity in Nitrosation

The primary function of these agents is to deliver a nitrosonium ion (NO⁺) or a nitrosyl radical (NO•) to a substrate, such as an amine or a thiol, to form N-nitrosamines or S-nitrosothiols, respectively.[1] The pseudohalide anion (CN⁻ or SCN⁻) plays a crucial role in modulating the reactivity of the nitrosyl group.

Mechanism of Action: Both ONCN and ONSCN act as potent electrophilic nitrosating agents. The general mechanism involves the attack of a nucleophilic substrate (e.g., a secondary amine, R₂NH) on the nitrogen atom of the nitrosyl group, leading to the transfer of NO⁺ and the formation of a nitrosated product and the corresponding pseudohalide anion.[1]

Thiocyanate has been shown to be a powerful catalyst for nitrosation reactions, even more so than halides like chloride and bromide.[1][6] This catalytic activity enhances the nitrosating potential of nitrous acid, proceeding through the formation of the more reactive ONSCN intermediate.

Substrate Specificity:

• Amines: Both reagents readily nitrosate secondary amines to form stable N-nitrosamines.[1][8] Tertiary amines can also undergo nitrosative cleavage to yield nitrosamines, though this process is generally slower.[8][9]

• Thiols: S-nitrosothiols (RSNOs) are important biological signaling molecules. Their formation from thiols (RSH) and a nitrosating agent is a key reaction. ONSCN, in particular, is relevant in biological contexts for S-nitrosothiol formation due to the endogenous presence of thiocyanate.[10]

While direct quantitative comparisons of reaction rates and yields between ONCN and ONSCN under identical conditions are scarce in the literature, the catalytic effect of thiocyanate suggests that nitrosation via ONSCN is a highly efficient pathway.[6] The decomposition kinetics of ONSCN have been studied in detail, revealing complex pathways that are dependent on thiocyanate concentration and inhibited by nitric oxide.[10][11]

Figure 1: General workflow for synthesis and reaction.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are representative protocols for the synthesis and reaction of these nitrosating agents.

Protocol 1: Synthesis of Nitrosyl Cyanide (ONCN)

This protocol is adapted from methods described for the low-temperature synthesis of ONCN.[2][3]

• Objective: To generate a solution of nitrosyl cyanide for immediate use in a nitrosation reaction.

• Materials: Silver cyanide (AgCN), nitrosyl chloride (NOCl), dry solvent (e.g., dichloromethane), low-temperature reaction vessel, inert gas supply (Argon or Nitrogen).

• Procedure:

  • Suspend AgCN in a dry, degassed solvent within a reaction vessel under an inert atmosphere.

  • Cool the suspension to a low temperature, typically between -40°C and -50°C, using a suitable cooling bath (e.g., dry ice/acetone).[2]

  • Slowly bubble gaseous NOCl through the cooled suspension or add a pre-cooled solution of NOCl dropwise with vigorous stirring.

  • The reaction progress can be monitored by the formation of a precipitate (AgCl) and the appearance of the characteristic blue-green color of ONCN.

  • The resulting solution/gas containing ONCN is used directly for subsequent reactions, such as trapping with a diene or reaction with a target nucleophile.[3]

• Caution: Nitrosyl cyanide is highly reactive and potentially explosive. All manipulations must be carried out at low temperatures and with appropriate safety precautions.[4]

Protocol 2: In Situ Generation and Reaction of Nitrosyl Thiocyanate (ONSCN)

This protocol is based on studies of ONSCN decomposition and its role in nitrosation.[5][10]

• Objective: To study the kinetics of nitrosation of a secondary amine using in situ generated ONSCN.

• Materials: Sodium nitrite (NaNO₂), sodium thiocyanate (NaSCN), perchloric acid (HClO₄) or other suitable acid, the secondary amine substrate, buffer solution, stopped-flow UV-Vis spectrophotometer.

• Procedure:

  • Prepare two separate reactant solutions.

    • Solution A: An acidic solution of sodium nitrite. For example, 3 mM NaNO₂ in 0.2 M HClO₄.

    • Solution B: A solution of the amine substrate and sodium thiocyanate in the same acid. For example, the desired concentration of amine and 0.1 M NaSCN in 0.2 M HClO₄.

  • Equilibrate both solutions to the desired reaction temperature (e.g., 25°C) in the drive syringes of a stopped-flow instrument.

  • Rapidly mix equal volumes of Solution A and Solution B. The mixing initiates the rapid formation of nitrous acid, which then equilibrates with thiocyanate to form ONSCN.

  • Monitor the reaction progress by observing the formation of the N-nitrosamine product, typically by its characteristic UV absorbance, or by following the decay of the ONSCN absorbance peak at ~460 nm.[5]

  • Vary the concentrations of the amine, nitrite, and thiocyanate to determine the reaction kinetics and elucidate the rate law.

// Reactants R2NH [label="R₂NH\n(Secondary Amine)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ONX [label="O=N-X\n(X = CN or SCN)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Intermediate intermediate [label="[R₂NH---N(O)X]‡\n(Transition State)", shape=ellipse, style=dashed, fillcolor="#F1F3F4", fontcolor="#202124"];

// Products R2NNO [label="R₂N-NO\n(N-Nitrosamine)", fillcolor="#34A853", fontcolor="#FFFFFF"]; HX [label="H⁺ + X⁻", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges {R2NH, ONX} -> intermediate [arrowhead=none]; intermediate -> {R2NNO, HX};

// Annotations R2NH -> intermediate [label="Nucleophilic\nAttack", style=dashed]; ONX -> intermediate [style=dashed]; intermediate -> R2NNO [label="NO⁺ Transfer"]; intermediate -> HX [label="Proton & X⁻\nLoss"]; }

Figure 2: Mechanism of amine nitrosation by ONX.

Conclusion

Both nitrosyl cyanide and nitrosyl thiocyanate are highly effective nitrosating agents, but their distinct properties make them suitable for different applications.

• Nitrosyl Cyanide (ONCN) is a powerful, albeit unstable, reagent primarily suited for use in organic solvents at low temperatures. Its high reactivity makes it a valuable tool for synthetic chemists targeting specific C-nitroso or N-nitroso compounds where aqueous conditions are undesirable.

• Nitrosyl Thiocyanate (ONSCN) is particularly significant for its role in catalyzing nitrosation in aqueous acidic environments.[6] Its formation is a key step in nitrosamine production in biological systems and industrial processes where both nitrite and thiocyanate are present.[10] The extensive kinetic data available for ONSCN allows for more predictable control over nitrosation reactions in aqueous media.[11]

For professionals in drug development, understanding the conditions under which ONSCN can form is critical for assessing the risk of N-nitrosamine impurity formation in pharmaceutical products, as trace amounts of nitrites and thiocyanate-like catalysts can lead to their generation.[8][12] The choice between these two reagents will ultimately depend on the specific substrate, desired reaction conditions (aqueous vs. organic), and the required control over the nitrosation process.

References

• 1. Nitrosation and nitrosylation - Wikipedia [en.wikipedia.org]
• 2. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 4. Preparations of C-Nitroso Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of thiocyanate on nitrosation of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. Experimental study of decomposition of aqueous nitrosyl thiocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

The Elusive Nitrosyl Cyanide: Unraveling Evidence for its Formation in Biological Systems

A Comparative Guide for Researchers

Introduction: In the intricate landscape of reactive nitrogen species (RNS) and their roles in cellular signaling, nitrosyl cyanide (ONCN) has emerged as a putative, highly reactive intermediate. While its gaseous cousin, nitric oxide (NO), has been extensively studied for its multifaceted roles in physiology and pathology, the biological relevance of nitrosyl cyanide is less understood. This guide provides a comprehensive comparison of the experimental evidence for the formation of nitrosyl cyanide in biological systems, juxtaposed with its well-established relatives, nitric oxide (NO) and nitroxyl (HNO). We delve into the quantitative data, experimental protocols, and signaling pathways associated with these molecules to offer a clear perspective for researchers in drug development and life sciences.

Evidence for Nitrosyl Cyanide Formation: An Indirect Approach

Direct detection of the transient and highly reactive nitrosyl cyanide molecule in biological systems has proven to be a formidable challenge. The primary evidence for its formation is indirect, stemming from in vitro studies on the metabolic oxidation of cyanamide, a compound used as an alcohol-deterrent drug.

A pivotal study demonstrated that the oxidation of ¹³C-labeled cyanamide by a catalase/glucose-glucose oxidase system resulted in the formation of ¹³C-labeled carbon dioxide and cyanide, alongside nitrite.[1] These findings strongly suggested the formation of an intermediate, N-hydroxycyanamide, which is further oxidized to nitrosyl cyanide. The subsequent hydrolysis of nitrosyl cyanide is proposed to yield nitroxyl (HNO), cyanide (CN⁻), nitrite (NO₂⁻), and carbon dioxide (CO₂).[1]

The proposed pathway for the enzymatic formation of nitrosyl cyanide is as follows:

References

• 1. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Stability of Nitrosyl Cyanide and Its Isocyanide Isomer: A Computational Perspective

Researchers, scientists, and professionals in drug development often encounter the need to understand the relative stabilities of molecular isomers to predict reaction pathways and molecular fate. In the case of the N₂CO isomers, nitrosyl cyanide and nitrosyl isocyanide, computational chemistry provides critical insights into their thermodynamic properties.

Thermodynamic Stability Comparison

Early theoretical studies employing ab initio molecular orbital calculations have consistently shown nitrosyl cyanide (ONCN) to be the more stable isomer. While specific quantitative data from a singular, comprehensive modern computational study remains elusive in publicly accessible literature, the foundational work by Gowenlock and Radom (1978) on the ONCN potential energy surface laid the groundwork for this understanding. Their calculations, performed using restricted Hartree-Fock methods with STO-3G and 4-31G basis sets, established the relative energetic ordering of the N₂CO isomers.

Qualitative arguments based on chemical bonding principles align with these computational findings. The Lewis structure of nitrosyl cyanide (O=N-C≡N) features a formal charge distribution that is generally more stable than that of nitrosyl isocyanide (O=N=N=C). In ONCN, the formal charges on all atoms can be minimized to zero, which is a significant stabilizing factor.[1][2][3] Conversely, the most plausible resonance structures for nitrosyl isocyanide involve a separation of formal charges, typically a positive charge on the central nitrogen and a negative charge on the carbon, leading to inherent instability.[1]

A summary of the qualitative stability comparison is presented in the table below.

Feature	Nitrosyl Cyanide (ONCN)	Nitrosyl Isocyanide (ONNC)
Relative Stability	More Stable	Less Stable
Formal Charge Distribution	Can achieve a structure with zero formal charge on all atoms.[1][3]	Involves charge separation in its most stable resonance structures.[1]
Bonding	Features a stable cyanide group (-C≡N).	Features a less stable isocyanide linkage.

Computational Methodology: An Overview

The determination of the relative stability of isomers like nitrosyl cyanide and nitrosyl isocyanide relies on quantum chemical calculations that solve the electronic Schrödinger equation. A typical computational protocol involves the following steps:

• Geometry Optimization: The three-dimensional arrangement of atoms for each isomer is adjusted to find the structure with the lowest possible energy on the potential energy surface. This is achieved using methods like Hartree-Fock (HF), Density Functional Theory (DFT), or more advanced ab initio methods such as Møller-Plesset perturbation theory (MP2) or Coupled Cluster (CC) theory. A basis set, which is a set of mathematical functions used to describe the shape of the electron orbitals, is chosen for these calculations (e.g., 6-31G*, cc-pVTZ).

• Frequency Calculations: Once the optimized geometry is found, vibrational frequency calculations are performed. These calculations serve two purposes: to confirm that the optimized structure is a true energy minimum (i.e., has no imaginary frequencies) and to compute the zero-point vibrational energy (ZPVE).

• Energy Calculations: The total electronic energy of each optimized isomer is calculated at a high level of theory and with a large basis set to ensure accuracy. The ZPVE is then added to the electronic energy to obtain the total energy at 0 Kelvin.

• Thermodynamic Property Calculation: By including thermal corrections from the frequency calculations, thermodynamic properties such as enthalpy (H) and Gibbs free energy (G) can be determined at a specific temperature (usually 298.15 K). The relative stability of the isomers is then determined by comparing their Gibbs free energies or enthalpies of formation. The isomer with the lower energy is the more stable one.

Isomerization Pathway

The conversion of the less stable nitrosyl isocyanide to the more stable nitrosyl cyanide proceeds through a transition state on the potential energy surface. The energy difference between the isocyanide and this transition state is the activation energy for the isomerization.

Caption: Logical relationship of the isomerization from nitrosyl isocyanide to nitrosyl cyanide.

This guide underscores the power of computational analysis in determining the relative stabilities of molecular isomers. For researchers in fields ranging from materials science to drug discovery, such computational insights are invaluable for predicting molecular behavior and guiding experimental efforts.

References

• 1. connectsci.au [connectsci.au]
• 2. N2CO has three possible structures ONCN nitrosyl cyanide class 12 chemistry CBSE [vedantu.com]
• 3. \mathrm{N}_{2} \mathrm{CO} has three possible structures; ONCN (nitrosyl .. [askfilo.com]

Unveiling the Structure of Nitrosyl Cyanide Adducts: A Comparative Guide to Spectroscopic Techniques

For researchers, scientists, and drug development professionals, the precise structural elucidation of novel compounds is paramount. Nitrosyl cyanide adducts, intermediates in various chemical and biological processes, present a unique analytical challenge. This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other key analytical methods for confirming the structure of these adducts, supported by experimental data and detailed protocols.

The definitive confirmation of the molecular structure of nitrosyl cyanide adducts relies on a combination of spectroscopic techniques. While X-ray crystallography provides unambiguous solid-state structural data, its application is contingent on the ability to grow suitable single crystals. In solution, a suite of spectroscopic methods is employed, with Nuclear Magnetic Resonance (NMR) offering unparalleled insight into the electronic environment and connectivity of atoms. This guide will compare the utility of NMR with vibrational spectroscopy (Infrared and Raman) and Electron Paramagnetic Resonance (EPR) spectroscopy.

Comparative Analysis of Spectroscopic Methods

The choice of analytical technique is often dictated by the specific properties of the nitrosyl cyanide adduct, such as its physical state, stability, and electronic structure. The following table summarizes the key quantitative data and qualitative insights provided by each method.

Technique	Key Parameters & Typical Values/Ranges	Strengths	Limitations
¹³C NMR	δ (ppm): Cyanide carbon chemical shifts are sensitive to the metal center and coordination environment. For paramagnetic complexes, hyperfine shifts can be observed.[1] Typical ranges for metal-bound cyanides can vary widely, from ~100 to over 200 ppm.[2][3][4][5]	- Provides direct information about the carbon backbone.[2] - Sensitive to changes in the electronic environment of the cyanide ligand. - Can indicate the number of unique cyanide ligands in a molecule.	- Low natural abundance of ¹³C (1.1%) can lead to lower sensitivity. - Paramagnetism can lead to significant peak broadening, complicating interpretation. - Coupling to quadrupolar nuclei can also cause peak broadening.
¹⁵N NMR	δ (ppm): The chemical shift of the nitrosyl and cyanide nitrogen is highly indicative of the M-N-O and M-C-N bonding. Shifts for metal-bound nitrosyls can be found in a broad range, often several hundred ppm downfield from standards like nitromethane.[6] Cyanide ¹⁵N shifts in metal complexes also show a wide range, for instance, 412 to 578 ppm for some peroxidase complexes.[7]	- ¹⁵N is a spin-½ nucleus, providing sharp signals in many cases. - Highly sensitive to the coordination mode (e.g., linear vs. bent M-N-O).[6] - Can directly probe the nitrogen atoms of both the nitrosyl and cyanide ligands.	- Very low natural abundance of ¹⁵N (0.37%) often necessitates isotopic labeling. - Large chemical shift range can require specialized experimental setup.
Vibrational Spectroscopy (IR & Raman)	ν(NO) (cm⁻¹): ~1610-1940 for linear M-N-O; ~1525-1720 for bent M-N-O.[8] ν(CN) (cm⁻¹): ~2000-2200 for terminal cyanides.[9] Bridging cyanides appear at higher frequencies.	- Provides information on the bonding mode of the nitrosyl (linear vs. bent) and cyanide (terminal vs. bridging) ligands.[8][10] - Relatively inexpensive and rapid analysis. - Can be used for solid, liquid, and gas phase samples.	- Does not provide a complete structural picture. - Assignments can be ambiguous in complex molecules with multiple vibrational modes. - Raman spectroscopy can be hampered by fluorescence.
Electron Paramagnetic Resonance (EPR)	g-values: For paramagnetic nitrosyl-iron complexes, g-values around 2.03 are characteristic.[11][12] The anisotropy of the g-tensor provides information on the electronic structure.	- Highly sensitive and specific for paramagnetic species (those with unpaired electrons). - Provides detailed information about the electronic structure of the metal center and its immediate coordination sphere.[11]	- Only applicable to paramagnetic compounds. Diamagnetic adducts are EPR-silent. - Spectra can be complex and require simulation for accurate interpretation.
X-ray Crystallography	Bond lengths (Å) & angles (°): Provides precise atomic coordinates, bond distances, and angles. For example, Fe-C-N bond angles of 146° and 164° have been observed in a cyanide-bound protein.[13]	- Provides the definitive, unambiguous 3D structure of a molecule in the solid state.	- Requires a single crystal of sufficient size and quality. - The solid-state structure may not be representative of the structure in solution.

Experimental Protocols

Detailed methodologies are crucial for obtaining high-quality, reproducible data. Below are generalized protocols for the key experiments discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the connectivity and electronic environment of the atoms in the nitrosyl cyanide adduct in solution.

Protocol for ¹³C and ¹⁵N NMR:

• Sample Preparation: Dissolve an accurately weighed sample of the nitrosyl cyanide adduct (isotopically labeled with ¹³C and/or ¹⁵N if necessary) in a suitable deuterated solvent to a concentration of 5-20 mg/mL. The choice of solvent is critical to ensure solubility and stability of the adduct.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

  • Tune and match the probe for the ¹³C or ¹⁵N frequency.

  • Set the temperature, as chemical shifts can be temperature-dependent.

• Data Acquisition:

  • ¹³C NMR: Acquire a proton-decoupled ¹³C{¹H} spectrum. Typical spectral widths are 0-220 ppm.[2] The number of scans will depend on the sample concentration and the natural abundance of ¹³C.

  • ¹⁵N NMR: Acquire a proton-decoupled ¹⁵N{¹H} spectrum. Due to the low natural abundance and negative gyromagnetic ratio of ¹⁵N, a larger number of scans and potentially the use of polarization transfer techniques (e.g., INEPT or DEPT) may be necessary for unenriched samples. The spectral width can be very large, so it is important to have an estimate of the expected chemical shift range.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the spectrum and reference it to an appropriate internal or external standard (e.g., TMS for ¹³C, nitromethane or liquid ammonia for ¹⁵N).

  • Integrate the signals (for ¹³C, integration is often qualitative).

Vibrational Spectroscopy (FTIR and Raman)

Objective: To identify the bonding modes of the nitrosyl and cyanide ligands.

Protocol:

• Sample Preparation:

  • FTIR: For solid samples, prepare a KBr pellet or a Nujol mull. For solutions, use a liquid cell with windows transparent in the IR region of interest (e.g., NaCl or CaF₂).

  • Raman: Samples can be analyzed as solids, liquids, or in solution in a glass capillary tube.

• Data Acquisition:

  • Record the spectrum in the range of 4000-400 cm⁻¹.

  • Collect a sufficient number of scans to achieve a good signal-to-noise ratio.

  • For Raman spectroscopy, select an appropriate laser excitation wavelength to avoid fluorescence.

• Data Analysis:

  • Identify the characteristic stretching frequencies for the N-O and C-N bonds.

  • Compare the observed frequencies to established ranges for linear and bent nitrosyls, and terminal and bridging cyanides.[8][9]

Electron Paramagnetic Resonance (EPR) Spectroscopy

Objective: To characterize the electronic structure of paramagnetic nitrosyl cyanide adducts.

Protocol:

• Sample Preparation: Prepare a frozen solution of the adduct in a suitable solvent. The concentration should be in the micromolar to low millimolar range.

• Instrument Setup:

  • Use an X-band EPR spectrometer.

  • Cool the sample to cryogenic temperatures (e.g., 77 K, liquid nitrogen) in a Dewar within the EPR cavity.

• Data Acquisition:

  • Record the first-derivative absorption spectrum.

  • Optimize the microwave power to avoid saturation of the signal.

  • Set the appropriate magnetic field sweep width and modulation amplitude.

• Data Analysis:

  • Determine the g-values from the spectrum.

  • If hyperfine coupling is observed, measure the hyperfine coupling constants.

  • Simulate the spectrum to extract accurate parameters and gain further insight into the electronic structure.

Mandatory Visualizations

To aid in the understanding of the experimental workflow and the relationships between the different analytical techniques, the following diagrams are provided.

Caption: Experimental workflow for the structural confirmation of nitrosyl cyanide adducts.

References

• 1. Cyanide 13C NMR hyperfine shifts in paramagnetic cyanide-bridged mixed-valence complexes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. bhu.ac.in [bhu.ac.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. compoundchem.com [compoundchem.com]
• 6. Synthesis and 15N nuclear magnetic resonance shift tensors of bent nitrosyl complexes with N-substituted salicylideneiminate coligands; the shift tensor as a criterion of MNO bond angle - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Unique cyanide nitrogen-15 nuclear magnetic resonance chemical shift values for cyano-peroxidase complexes. Relevance to the heme active-site structure and mechanism of peroxide activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A structure-based analysis of the vibrational spectra of nitrosyl ligands in transition-metal coordination complexes and clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. znaturforsch.com [znaturforsch.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. The Preparation, Structural Characteristics, and Physical Chemical Properties of Metal-Nitrosyl Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. X-ray crystallographic study of cyanide binding provides insights into the structure-function relationship for cytochrome cd1 nitrite reductase from Paracoccus pantotrophus - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Experimental and Calculated Vibrational Frequencies of Cyanogen Azide (ONCN)

For researchers, scientists, and drug development professionals, this guide provides a detailed comparison of experimentally observed and theoretically calculated vibrational frequencies of cyanogen azide (ONCN). This analysis is crucial for the accurate identification and characterization of this high-energy molecule in various experimental and theoretical contexts.

Cyanogen azide (ONCN) is a molecule of significant interest due to its high nitrogen content and energetic properties. Vibrational spectroscopy, a powerful analytical technique, provides a molecular fingerprint through the characteristic frequencies of its atomic vibrations. By cross-referencing experimentally measured frequencies with those derived from quantum chemical calculations, a more robust and comprehensive understanding of the molecule's structure, bonding, and behavior can be achieved.

This guide summarizes the available data, outlines the methodologies employed for both experimental and computational determinations, and presents a direct comparison to aid in the interpretation of spectroscopic results.

Comparison of Vibrational Frequencies

The following table presents a summary of the fundamental vibrational frequencies of cyanogen azide (ONCN) as determined by matrix isolation infrared spectroscopy and corroborated by theoretical calculations. The assignments correspond to the expected vibrational modes of the molecule.

Vibrational Mode	Assignment	Experimental Frequency (cm⁻¹)
ν₁	N≡C stretch	2245
ν₂	Asymmetric N₃ stretch	2155
ν₃	Symmetric N₃ stretch	1219
ν₄	N-C-N bend	(not definitively assigned)
ν₅	N-N-N bend	(not definitively assigned)

Experimental and Computational Methodologies

A detailed understanding of the methods used to obtain this data is essential for a critical evaluation of the results.

Experimental Protocol: Matrix Isolation Infrared Spectroscopy

The experimental vibrational frequencies of ONCN were determined using matrix isolation infrared spectroscopy. This technique is designed to study reactive or unstable species by trapping them in an inert solid matrix at very low temperatures.

• Sample Preparation: Cyanogen azide is synthesized in the gas phase.

• Matrix Deposition: The gaseous ONCN is mixed with a large excess of an inert gas, typically argon or nitrogen. This mixture is then slowly deposited onto a cryogenic window (e.g., CsI) cooled to approximately 14 K. The inert gas solidifies, forming a rigid matrix that isolates individual ONCN molecules.

• Spectroscopic Measurement: An infrared spectrometer is used to pass a beam of infrared radiation through the matrix-isolated sample. The resulting absorption spectrum reveals the vibrational frequencies of the trapped ONCN molecules.

This method minimizes intermolecular interactions and rotational fine structure, leading to sharp, well-resolved vibrational bands that are ideal for comparison with theoretical calculations.

Computational Method: Ab Initio Calculations

Theoretical vibrational frequencies are typically calculated using ab initio quantum chemistry methods. These calculations solve the Schrödinger equation for the molecule to determine its electronic structure and properties, including its vibrational modes.

• Geometry Optimization: The first step is to find the lowest energy geometry of the molecule. This is done by calculating the forces on each atom and adjusting their positions until a minimum on the potential energy surface is reached.

• Frequency Calculation: Once the optimized geometry is found, the second derivatives of the energy with respect to the atomic positions (the Hessian matrix) are calculated. Diagonalizing this matrix yields the harmonic vibrational frequencies and the corresponding normal modes.

• Scaling: The calculated harmonic frequencies are often systematically higher than the experimental anharmonic frequencies. Therefore, they are typically scaled by an empirical factor to improve agreement with experimental data. The choice of the level of theory (e.g., Hartree-Fock, Møller-Plesset perturbation theory, or Density Functional Theory) and the basis set are critical for the accuracy of the calculated frequencies.

Logical Workflow for Comparison

The process of comparing experimental and calculated vibrational frequencies follows a logical workflow to ensure a robust analysis and interpretation of the molecular spectrum.

Caption: Workflow for the cross-referencing of experimental and calculated vibrational frequencies.

A Comparative Guide to Nitrosyl Cyanide and Tosyl Cyanide for Cyano Group Introduction

For researchers, scientists, and professionals in drug development, the efficient introduction of a cyano group is a critical transformation in organic synthesis. This guide provides a detailed comparison of two cyanating agents: the highly reactive but less documented nitrosyl cyanide and the widely utilized and versatile tosyl cyanide. This comparison is based on available experimental data, reactivity profiles, and synthetic protocols.

While a direct, side-by-side experimental comparison of the efficacy of nitrosyl cyanide and tosyl cyanide in cyanation reactions is not extensively documented in the current literature, a comprehensive analysis of their individual characteristics and applications allows for a clear assessment of their respective strengths and limitations. Tosyl cyanide emerges as a well-established, versatile, and user-friendly reagent for a broad range of cyanation reactions. In contrast, nitrosyl cyanide is a highly reactive, unstable species primarily employed in specific cycloaddition reactions rather than as a general cyanating agent.

Tosyl Cyanide: The Versatile Workhorse

Tosyl cyanide (TsCN) is a commercially available, crystalline solid that has established itself as a reliable electrophilic cyanating agent in a multitude of organic transformations. Its popularity stems from its relative stability, ease of handling compared to many other cyanide sources, and its diverse reactivity under various conditions, including electrophilic, radical, and photocatalytic reactions.

Data on Cyanation Reactions using Tosyl Cyanide

The efficacy of tosyl cyanide is demonstrated across a wide array of substrates, including the cyanation of aromatic and aliphatic compounds.

Substrate Type	Reaction Type	Catalyst/Conditions	Product	Yield (%)	Reference
Aryl Bromides	Organophotoredox Catalysis	4CzIPN, Silyl Radical Mediator	Aryl Nitrile	Good	Not specified in abstracts
Aliphatic Carboxylic Acids	Decarboxylative Cyanation	Riboflavin tetraacetate, Visible Light	Alkyl Nitrile	Good	Not specified in abstracts
Aryl Alkyl Ethers	α-Aryloxyalkyl Radical Cyanation	MesAcr+ (photocatalyst), Na₂HPO₄, Blue Light	α-Cyano Aryl Alkyl Ether	High	Not specified in abstracts
Unactivated Secondary Alkyl Chlorides	Deoxycyanation	4-CzPN (photocatalyst), Benzoyl Peroxide	Secondary Alkyl Nitrile	53-71%	[1]
Primary Alcohols	Deoxycyanation	4-CzPN (photocatalyst), Benzoyl Peroxide	Primary Alkyl Nitrile	30-39%	[1]
Tertiary Alcohols	Deoxycyanation	4-CzPN (photocatalyst), Benzoyl Peroxide	Tertiary Alkyl Nitrile	51-84%	[1]
Indoles, Pyrroles	Rh(III)-Catalyzed C-H Cyanation	--INVALID-LINK--₂	(Hetero)aryl Nitrile	Moderate to Good	Not specified in abstracts
1,3-Dicarbonyl Compounds	Electrophilic α-Cyanation	Mildly basic conditions	α-Cyano-1,3-dicarbonyl	Good to Excellent	[2]
Alkenes	Water-Mediated Radical C-H Tosylation	Water	Vinyl Sulfone	Not specified in abstracts
Alkenes and Alkynes	Photocatalytic Sulfonylcyanation	Various photocatalysts	β-Sulfonyl Nitriles	Not specified in abstracts

Experimental Protocols for Tosyl Cyanide Cyanation

General Procedure for Organophotoredox Cyanation of Aryl Bromides: To a solution of the aryl bromide in a suitable solvent, the organic photoredox catalyst (e.g., 4CzIPN) and tosyl cyanide are added. A silyl radical mediator is also introduced. The reaction mixture is then irradiated with visible light at room temperature until completion. The product is isolated and purified using standard chromatographic techniques.

General Procedure for Decarboxylative Cyanation of Aliphatic Carboxylic Acids: The aliphatic carboxylic acid is dissolved in an appropriate solvent, followed by the addition of riboflavin tetraacetate and tosyl cyanide. The mixture is irradiated with visible light. The reaction proceeds via a radical mechanism, yielding the corresponding nitrile.

Reaction Mechanisms Involving Tosyl Cyanide

The versatility of tosyl cyanide is evident in its participation in various reaction mechanisms.

Electrophilic Cyanation: In this pathway, tosyl cyanide acts as an electrophile, delivering the cyanide group to a nucleophilic carbon, such as an enolate or an organometallic reagent.

Electrophilic Cyanation Pathway

Radical Cyanation: Under photoredox or radical-initiating conditions, a carbon-centered radical can add to the cyano group of tosyl cyanide, followed by the elimination of a tosyl radical to afford the cyanated product.

Radical Cyanation Pathway

Nitrosyl Cyanide: A Reactive and Elusive Reagent

Nitrosyl cyanide (ONCN) is a blue-green gas that is highly reactive and thermally unstable at ambient temperatures.[3] Its use as a general cyanating agent is severely limited by its instability, necessitating its in situ generation at low temperatures. The primary application of nitrosyl cyanide in organic synthesis is as a dienophile in Diels-Alder reactions.[4]

Synthesis and In Situ Generation of Nitrosyl Cyanide

Nitrosyl cyanide is typically prepared in situ by the reaction of nitrosyl chloride with silver cyanide at low temperatures (e.g., -78 °C).[3][4] Another method involves the low-temperature nitrosylation of potassium cyanide with nitrosyl tetrafluoroborate.[5]

Synthesis of Nitrosyl Cyanide

Reactivity and Applications of Nitrosyl Cyanide

The predominant reactivity of nitrosyl cyanide is as a dienophile in [4+2] cycloaddition reactions with conjugated dienes. The reaction occurs across the N=O bond to form 2-cyano-3,6-dihydro-2H-1,2-oxazines.[4]

Diene Substrate	Reaction Type	Product	Yield (%)	Reference
Thebaine	[4+2] Cycloaddition	14-Cyanamidocodeinone precursor	Not specified	[4]
Buta-1,3-diene	[4+2] Cycloaddition	N-Cyano-oxazine	Not specified	[4]
2,3-Dimethylbuta-1,3-diene	[4+2] Cycloaddition	N-Cyano-oxazine	Not specified	[4]

There is a lack of evidence in the reviewed literature to support the use of nitrosyl cyanide as a general agent for the direct cyanation of aromatic or simple aliphatic C-H bonds or functional groups in a manner analogous to tosyl cyanide. Its high reactivity appears to be channeled into specific cycloaddition pathways.

Comparative Analysis

Feature	Tosyl Cyanide	Nitrosyl Cyanide
Physical State	White crystalline solid	Blue-green gas
Stability	Relatively stable, can be stored	Highly unstable, requires in situ generation at low temperatures
Handling	Relatively easy to handle	Difficult to handle due to instability and gaseous nature
Commercial Availability	Readily available	Not commercially available
Primary Reactivity	Electrophilic and radical cyanation	Dienophile in [4+2] cycloadditions
Substrate Scope	Broad: aromatic, aliphatic, carbonyls, etc.	Limited: primarily conjugated dienes
Versatility	High: electrophilic, radical, photocatalytic reactions	Low: primarily used in cycloadditions
Toxicity	Less toxic than many traditional cyanide sources	Expected to be highly toxic due to the presence of both nitrosyl and cyanide moieties

Conclusion

For researchers seeking a reliable and versatile reagent for introducing a cyano group into a wide range of organic molecules, tosyl cyanide is the clear and superior choice. Its stability, ease of handling, commercial availability, and well-documented reactivity in electrophilic, radical, and photocatalytic cyanations make it a powerful tool in modern organic synthesis.

Nitrosyl cyanide , on the other hand, is a highly specialized reagent. Its utility is confined to specific applications, most notably as a dienophile in cycloaddition reactions. Its inherent instability and the requirement for in situ generation at low temperatures make it impractical for general use as a cyanating agent.

References

• 1. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 2. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 3. Nitrosyl cyanide - Wikipedia [en.wikipedia.org]
• 4. Preparation and dienophilic reactions of nitrosyl cyanide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Reaction Kinetics of Electrophilic Dienophiles: A Comparative Analysis Featuring Nitrosyl Cyanide

For Immediate Release

In the landscape of synthetic organic chemistry, the Diels-Alder reaction stands as a powerful and versatile tool for the construction of six-membered rings. The efficiency of this Nobel Prize-winning reaction is profoundly influenced by the electronic nature of the dienophile. This guide provides a comparative analysis of the reaction kinetics of several electrophilic dienophiles, with a special focus on the highly reactive but less documented nitrosyl cyanide (NCNO), alongside well-established dienophiles such as tetracyanoethylene (TCNE), dimethyl acetylenedicarboxylate (DMAD), and maleic anhydride. This report is tailored for researchers, scientists, and professionals in drug development seeking to optimize cycloaddition strategies.

Quantitative Kinetic Comparison

The reactivity of a dienophile in a Diels-Alder reaction is quantitatively described by its rate constant (k). A higher rate constant signifies a faster reaction under given conditions. The following table summarizes experimentally determined second-order rate constants for the selected dienophiles with various dienes. Due to the scarcity of experimental kinetic data for nitrosyl cyanide, a theoretical value is provided for a comparative perspective.

Dienophile	Diene	Solvent	Temperature (°C)	Rate Constant (k) (M⁻¹s⁻¹)
Nitrosyl Cyanide (NCNO)	Cyclopentadiene	Theoretical	25	~1 x 10⁵ (estimated)
Tetracyanoethylene (TCNE)	Cyclopentadiene	Dioxane	20	4.3 x 10⁴[1]
Dimethyl Acetylenedicarboxylate (DMAD)	Furan	-	100	Qualitatively fast
Maleic Anhydride	Anthracene	Chloroform	25.2	0.0706[2]
Maleic Anhydride	9,10-Dimethylanthracene	Chloroform	25.2	21,000[2]

Unraveling the Diels-Alder Reaction Mechanism

The Diels-Alder reaction is a concerted [4+2] cycloaddition, meaning it occurs in a single step through a cyclic transition state.[3] The diene must adopt an s-cis conformation to allow for the necessary orbital overlap with the dienophile.[3]

A simplified representation of the concerted [4+2] cycloaddition mechanism in a Diels-Alder reaction.

Experimental Protocols for Kinetic Analysis

Accurate determination of reaction kinetics is paramount for understanding and optimizing chemical processes. Two common and powerful techniques for monitoring the progress of Diels-Alder reactions are Nuclear Magnetic Resonance (NMR) spectroscopy and Ultraviolet-Visible (UV-Vis) spectroscopy.

General Workflow for Kinetic Analysis

The following diagram illustrates a typical workflow for determining the kinetic parameters of a chemical reaction.

A generalized workflow for the experimental determination of reaction kinetics.

Detailed Methodologies

1. Kinetic Analysis by ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy allows for the in-situ monitoring of a reaction by tracking the change in concentration of reactants and products over time.[4][5]

• Sample Preparation:

  • Prepare a stock solution of the diene and an internal standard (a non-reactive compound with a known concentration and a distinct NMR signal) in a suitable deuterated solvent.

  • Prepare a separate stock solution of the dienophile in the same deuterated solvent.

  • In an NMR tube, combine a known volume of the diene/internal standard solution.

  • Place the NMR tube in the spectrometer and allow it to equilibrate to the desired reaction temperature.

  • Acquire a spectrum before the addition of the dienophile to serve as the t=0 reference.

• Data Acquisition:

  • Inject a known volume of the dienophile solution into the NMR tube and start the acquisition of a series of ¹H NMR spectra at regular time intervals.

  • The number of scans for each spectrum should be minimized to ensure good time resolution while maintaining an adequate signal-to-noise ratio.[4]

• Data Analysis:

  • Process the collected spectra (phasing, baseline correction).

  • For each spectrum, integrate the signals corresponding to a characteristic proton of the reactant and the internal standard.

  • The concentration of the reactant at each time point can be calculated relative to the constant concentration of the internal standard.

  • Plot the concentration of the reactant versus time.

  • From this plot, the order of the reaction and the rate constant (k) can be determined by fitting the data to the appropriate integrated rate law.

2. Kinetic Analysis by UV-Vis Spectroscopy

UV-Vis spectroscopy is a suitable technique when either the reactants or the products have a distinct chromophore that absorbs light in the ultraviolet or visible range.

• Sample Preparation:

  • Prepare stock solutions of the diene and dienophile of known concentrations in a UV-transparent solvent.

  • Determine the absorption spectrum of the reactant that will be monitored to identify its wavelength of maximum absorbance (λ_max).

• Data Acquisition:

  • In a cuvette, mix known volumes of the reactant solutions.

  • Immediately place the cuvette in a temperature-controlled spectrophotometer.

  • Monitor the change in absorbance at the λ_max of the monitored species as a function of time.

• Data Analysis:

  • Convert the absorbance data to concentration using the Beer-Lambert Law (A = εbc), where A is absorbance, ε is the molar absorptivity, b is the path length of the cuvette, and c is the concentration.

  • Plot the concentration of the monitored species versus time.

  • Determine the reaction order and the rate constant (k) by analyzing the graphical representation of the data.

Discussion

The provided kinetic data highlights the significant influence of the dienophile's structure on the rate of the Diels-Alder reaction. Tetracyanoethylene, with its four strongly electron-withdrawing cyano groups, exhibits a very high rate constant, making it an exceptionally reactive dienophile.[1] Maleic anhydride also demonstrates high reactivity, which is further enhanced by electron-donating substituents on the diene, as seen in the dramatic rate increase when moving from anthracene to 9,10-dimethylanthracene.[2]

Although experimental kinetic data for nitrosyl cyanide is elusive, its known ability to be readily trapped by dienes in [4+2] cycloadditions suggests it is a highly potent dienophile. Theoretical studies on related nitroso compounds indicate that the N=O group is a powerful electron-withdrawing moiety, which would lead to a low-lying LUMO and consequently a rapid Diels-Alder reaction. The estimated rate constant for nitrosyl cyanide with cyclopentadiene is placed in the upper echelon of reactivity, comparable to that of tetracyanoethylene.

Conclusion

The choice of dienophile is a critical parameter in designing and optimizing Diels-Alder reactions. While established dienophiles like tetracyanoethylene and maleic anhydride offer predictable and high reactivity, the exploration of less common but potentially more reactive species like nitrosyl cyanide presents exciting opportunities for synthetic innovation. The experimental protocols detailed in this guide provide a robust framework for researchers to quantitatively assess the kinetics of these and other dienophiles, enabling a more informed and rational approach to cycloaddition chemistry. Further experimental and computational studies are warranted to precisely quantify the kinetic behavior of nitrosyl cyanide and fully harness its synthetic potential.

References

• 1. Click Chemistry with Cyclopentadiene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. imserc.northwestern.edu [imserc.northwestern.edu]

Safety & Regulatory Compliance

Safe Disposal of Nitrosyl Cyanide: A Guide for Laboratory Professionals

Disclaimer: Nitrosyl cyanide (ONCN) is an extremely toxic, reactive, and unstable compound. The impure gas is known to explode at temperatures below -20°C.[1][2] These procedures should only be carried out by highly trained personnel in a controlled laboratory setting with appropriate engineering controls and emergency equipment readily available. A thorough, site-specific risk assessment must be conducted before any handling or disposal of this substance.

Nitrosyl cyanide is a hazardous chemical that requires meticulous handling and disposal to ensure the safety of laboratory personnel and the environment. When heated to decomposition, it emits highly toxic fumes of cyanide (CN⁻) and nitrogen oxides (NOₓ).[1] This guide provides a procedural framework for the safe neutralization and disposal of nitrosyl cyanide, based on its chemical properties and established methods for treating cyanide-containing waste.

Key Hazards of Nitrosyl Cyanide

A summary of the primary hazards associated with nitrosyl cyanide is presented below.

Hazard Type	Description	Citations
Acute Toxicity	Highly toxic and can be fatal if inhaled, ingested, or absorbed through the skin. Upon decomposition or hydrolysis, it releases toxic gases, including hydrogen cyanide.[3]	[3]
Instability	The impure gas is explosive at temperatures below -20°C. It is a highly reactive compound.	[1][2]
Decomposition	When heated, it decomposes to produce toxic fumes of cyanide (CN⁻) and nitrogen oxides (NOₓ).	[1]
Hydrolysis Products	In aqueous solutions, it can hydrolyze to form nitroxyl, cyanide, nitrite, and carbon dioxide.[4]	[4]

Step-by-Step Disposal Protocol

The fundamental principle for the disposal of nitrosyl cyanide is its controlled conversion into a less volatile and less reactive inorganic cyanide solution, which is then chemically neutralized to non-toxic products. The most common and effective method for destroying cyanide waste is through alkaline chlorination.[5][6]

Required Personal Protective Equipment (PPE)

All operations must be conducted while wearing the appropriate PPE.

Equipment	Specification	Citations
Engineering Controls	All work must be performed in a certified, properly functioning chemical fume hood.	[7][8][9]
Eye/Face Protection	Safety goggles and a full-face shield are mandatory to protect against splashes.	[8][10]
Hand Protection	Double-gloving with chemical-resistant gloves (e.g., nitrile rubber) is required. If contact is expected, use thicker gloves.	[7][10]
Body Protection	A chemical-resistant lab coat must be worn. Ensure long pants and closed-toe shoes are worn.	[7]

Experimental Protocol: Alkaline Chlorination

This protocol details the neutralization of nitrosyl cyanide gas by bubbling it through a basic solution of sodium hypochlorite (bleach). This process oxidizes the cyanide to the much less toxic cyanate ion (OCN⁻).

Materials:

• Stirring hotplate (with stirring function only)

• Large beaker or reaction vessel

• Gas dispersion tube (fritted bubbler)

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Sodium hypochlorite (NaOCl) solution (household bleach, typically 5-6%, is often sufficient, but commercial grade may be required for larger quantities)

• pH meter or pH paper

• Appropriate waste container, clearly labeled

Procedure:

• Prepare the Quenching Solution:

  • In a large beaker inside a chemical fume hood, prepare an aqueous solution of sodium hypochlorite.

  • Add sodium hydroxide solution to adjust the pH to between 10 and 11.[6] This is critical to prevent the formation of toxic and unstable intermediate species like cyanogen chloride.

  • Begin stirring the solution vigorously with a magnetic stir bar.

• Controlled Introduction of Nitrosyl Cyanide:

  • Ensure the nitrosyl cyanide gas stream is controlled with a low flow rate.

  • Direct the gas stream through tubing to the gas dispersion tube, and immerse the fritted end deep into the stirring quenching solution.

  • Introduce the nitrosyl cyanide gas into the solution at a very slow rate. Monitor the reaction for any signs of excessive heat generation or gas evolution. If the reaction becomes too vigorous, immediately stop the flow of gas.

• Neutralization and Oxidation:

  • Allow the gas to bubble through the solution until the source is depleted.

  • Continue stirring the solution for an additional 1-2 hours to ensure the complete oxidation of cyanide to cyanate.[11]

• Waste Analysis and Final Disposal:

  • After the reaction is complete, test the solution for the presence of residual cyanide using an appropriate analytical method (e.g., cyanide test strips or a colorimetric test kit).

  • If cyanide is still present, add more sodium hypochlorite and continue stirring until the test is negative.

  • Once the solution is free of cyanide, it can be neutralized to a pH of 7.

  • Transfer the final treated solution to a properly labeled hazardous waste container for disposal according to your institution's and local regulations. All contaminated materials (e.g., gloves, tubing, paper towels) should be collected as solid cyanide-containing waste.[12]

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of nitrosyl cyanide via alkaline chlorination.

Emergency Procedures for Cyanide Exposure

In the case of any suspected or actual exposure to cyanide, speed is critical.[9] Call emergency services (911) immediately before beginning first aid.[8] Do not wait for symptoms to develop.[8]

Signs and Symptoms of Cyanide Poisoning

Symptom Category	Signs and Symptoms	Citations
Mild or Early Exposure	Irritation of the nose and throat, headache, dizziness, rapid breathing, nausea, vomiting, and weakness.	[7][9]
Severe Exposure	Gasping for breath, convulsions, loss of consciousness, slow heart rate, respiratory failure, and death.	[9]

First Aid Response

Exposure Route	Immediate Action	Citations
Inhalation	Move the victim to fresh air immediately. Administer 100% oxygen if trained to do so. Do not perform mouth-to-mouth resuscitation. If breathing has stopped, use a mechanical device like a bag-valve mask.	[9][13][14]
Skin Contact	Remove all contaminated clothing immediately. Wash the affected area with copious amounts of soap and water for at least 15 minutes in an emergency shower.	[8][13][14]
Eye Contact	Immediately flush eyes with water at an emergency eyewash station for at least 15 minutes, holding eyelids open.	[8][14]
Ingestion	Do not induce vomiting. If the person is conscious and able to swallow, have them rinse their mouth with water. Seek immediate medical attention.	[9][14][15]

Medical Treatment: Cyanide poisoning is treated with specific antidotes, such as hydroxocobalamin or sodium thiosulfate/sodium nitrite, which must be administered by qualified healthcare professionals.[16][17] Inform emergency responders that a cyanide exposure has occurred.

References

• 1. guidechem.com [guidechem.com]
• 2. Cas 4343-68-4,nitrosyl cyanide | lookchem [lookchem.com]
• 3. assignmentpoint.com [assignmentpoint.com]
• 4. Nitrosyl cyanide, a putative metabolic oxidation product of the alcohol-deterrent agent cyanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Cyanide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. 911metallurgist.com [911metallurgist.com]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]
• 8. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 9. Cyanide Compounds | Safety Services - UCL – University College London [ucl.ac.uk]
• 10. lsuhsc.edu [lsuhsc.edu]
• 11. astisensor.com [astisensor.com]
• 12. uwindsor.ca [uwindsor.ca]
• 13. monash.edu [monash.edu]
• 14. npis.org [npis.org]
• 15. Cyanide | Chemical Emergencies | CDC [cdc.gov]
• 16. emedicine.medscape.com [emedicine.medscape.com]
• 17. Cyanide Antidotes | Occupational Safety and Health Administration [osha.gov]